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  • Product: 3-Amino-3-(5-methyl-2-furyl)propanoic acid
  • CAS: 439121-19-4

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Synthesis of 3-Amino-3-(5-methyl-2-furyl)propanoic Acid

Abstract This technical guide provides a comprehensive overview of scientifically robust methodologies for the synthesis of 3-Amino-3-(5-methyl-2-furyl)propanoic acid, a β-amino acid incorporating a biorelevant 5-methylf...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive overview of scientifically robust methodologies for the synthesis of 3-Amino-3-(5-methyl-2-furyl)propanoic acid, a β-amino acid incorporating a biorelevant 5-methylfuran moiety. β-Amino acids are critical structural motifs in peptidomimetics and pharmacologically active molecules, valued for their ability to confer unique conformational constraints and enhanced proteolytic stability to peptides.[1] This document is intended for researchers, chemists, and drug development professionals, offering a detailed exploration of plausible synthetic strategies, step-by-step experimental protocols, and the underlying mechanistic principles. We will focus on field-proven techniques, emphasizing experimental causality, reproducibility, and analytical validation to ensure scientific integrity.

Introduction and Strategic Overview

The target molecule, 3-Amino-3-(5-methyl-2-furyl)propanoic acid, presents a unique synthetic challenge due to its trifunctional nature: a carboxylic acid, a primary amine on the β-carbon, and a 5-substituted furan ring. The furan nucleus is a well-known "bioprivileged" scaffold found in numerous natural products and pharmaceuticals, prized for its specific electronic and steric properties.[2] The strategic design of a synthesis must therefore address the selective and efficient installation of the β-amino group while preserving the integrity of the furan ring.

Retrosynthetic Analysis

A logical retrosynthetic analysis of the target molecule reveals several potential bond disconnections, suggesting multiple strategic approaches. The primary disconnections are at the Cα-Cβ and Cβ-N bonds.

G cluster_0 Key Disconnections Target 3-Amino-3-(5-methyl-2-furyl)propanoic acid C_N_bond Cβ-N Bond (Aza-Michael Addition) Target->C_N_bond C_C_bond Cα-Cβ & Cβ-N Bonds (Mannich-type Reaction) Target->C_C_bond Rhodanine_route Cα-Cβ & C=C Bonds (Rhodanine Route) Target->Rhodanine_route Unsaturated α,β-Unsaturated Ester C_N_bond->Unsaturated Amine Amine Source (e.g., NH3) C_N_bond->Amine C_C_bond->Amine Aldehyde 5-Methyl-2-furaldehyde C_C_bond->Aldehyde Malonate Malonic Acid Derivative C_C_bond->Malonate Rhodanine_route->Aldehyde Rhodanine Rhodanine Rhodanine_route->Rhodanine Unsaturated->Aldehyde

Caption: Retrosynthetic analysis of the target β-amino acid.

This analysis highlights three primary strategies that will be discussed in detail:

  • Aza-Michael Addition: A conjugate addition of an amine to an α,β-unsaturated carbonyl precursor.

  • Rhodanine-Based Synthesis: Utilizes a Knoevenagel condensation followed by hydrolysis and reduction.

  • Asymmetric Synthesis: Approaches to control the stereochemistry at the Cβ chiral center.

Synthetic Strategy I: Aza-Michael Addition Route

The aza-Michael addition is a reliable and widely adopted method for constructing β-amino acid frameworks.[3] The strategy involves two main stages: the synthesis of an α,β-unsaturated precursor from 5-methyl-2-furaldehyde, followed by the stereoselective conjugate addition of an amine equivalent.

Workflow for Aza-Michael Addition

Caption: Workflow for the Aza-Michael addition route.

Detailed Experimental Protocol

Step 1: Synthesis of Ethyl (E)-3-(5-methyl-2-furyl)acrylate

  • Principle: The Horner-Wadsworth-Emmons (HWE) reaction is employed to stereoselectively form the (E)-alkene. The stabilized phosphonate ylide generated from triethyl phosphonoacetate offers excellent reactivity and selectivity, minimizing the formation of the (Z)-isomer.

  • Procedure:

    • To a stirred suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere (N₂ or Ar), add triethyl phosphonoacetate (1.1 eq) dropwise.

    • Allow the mixture to warm to room temperature and stir for 30 minutes until the evolution of H₂ gas ceases, indicating complete ylide formation.

    • Cool the resulting clear solution back to 0 °C and add a solution of 5-methyl-2-furaldehyde (1.0 eq) in THF dropwise over 15 minutes.

    • Stir the reaction at room temperature for 4-6 hours, monitoring by TLC (Thin Layer Chromatography) until the aldehyde is consumed.

    • Quench the reaction cautiously with saturated aqueous ammonium chloride (NH₄Cl) solution.

    • Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

    • Purify the crude product by column chromatography (silica gel, hexanes:ethyl acetate gradient) to yield the pure α,β-unsaturated ester.

Step 2: Aza-Michael Addition

  • Principle: A concentrated solution of ammonia in methanol serves as both the nucleophile and the solvent. The reaction proceeds via conjugate addition of ammonia to the electron-deficient β-carbon of the acrylate.

  • Procedure:

    • Dissolve the purified ethyl (E)-3-(5-methyl-2-furyl)acrylate (1.0 eq) in a 7N solution of ammonia in methanol.

    • Transfer the solution to a sealed pressure vessel or a robust sealed tube.

    • Heat the reaction at 80-100 °C for 24-48 hours. Monitor the reaction progress by GC-MS or LC-MS.

    • After cooling to room temperature, carefully vent the vessel and concentrate the solvent under reduced pressure to obtain the crude β-amino ester. This intermediate is often carried forward without extensive purification.

Step 3: Saponification to the Final Product

  • Principle: Basic hydrolysis (saponification) of the ethyl ester cleaves the ester bond to yield the carboxylate salt, which is subsequently protonated to the final carboxylic acid.

  • Procedure:

    • Dissolve the crude β-amino ester in a mixture of methanol and water (e.g., 2:1 v/v).

    • Add lithium hydroxide (LiOH, 2-3 eq) and stir the mixture at room temperature for 12-24 hours until TLC or LC-MS indicates complete hydrolysis.

    • Concentrate the reaction mixture to remove methanol.

    • Dilute with water and wash with a nonpolar solvent like dichloromethane (DCM) to remove any unreacted starting material.

    • Carefully adjust the pH of the aqueous layer to ~7.0 using 1N hydrochloric acid (HCl). The product will precipitate out of the solution or can be isolated by lyophilization.

    • Collect the solid by filtration, wash with cold water and diethyl ether, and dry under vacuum.

Data Presentation
Compound NameFormulaMW ( g/mol )Expected ¹H NMR Key Signals (δ, ppm)
5-Methyl-2-furaldehydeC₆H₆O₂110.119.5 (s, 1H, CHO), 7.2 (d, 1H, furan-H), 6.2 (d, 1H, furan-H), 2.4 (s, 3H, CH₃)
Ethyl (E)-3-(5-methyl-2-furyl)acrylateC₁₀H₁₂O₃180.207.5 (d, 1H, vinyl-H), 6.5 (d, 1H, furan-H), 6.3 (d, 1H, vinyl-H), 6.1 (d, 1H, furan-H), 4.2 (q, 2H, OCH₂), 2.3 (s, 3H, CH₃), 1.3 (t, 3H, CH₃)
3-Amino-3-(5-methyl-2-furyl)propanoic acidC₈H₁₁NO₃169.186.2 (d, 1H, furan-H), 6.0 (d, 1H, furan-H), 4.5 (t, 1H, Cβ-H), 2.8 (d, 2H, Cα-H₂), 2.3 (s, 3H, CH₃)

Synthetic Strategy II: Rhodanine-Based Route

This classical approach provides a robust alternative for synthesizing β-amino acids, particularly when direct amination is challenging.[4]

Workflow for Rhodanine-Based Synthesis

Caption: Workflow for the Rhodanine-based synthesis route.

Mechanistic & Experimental Considerations
  • Step 1: Knoevenagel Condensation: 5-Methyl-2-furaldehyde is condensed with rhodanine in the presence of a base like sodium acetate in acetic acid. The acidic methylene group of the rhodanine acts as the nucleophile. The causality for using this system is the in-situ formation of the enolate in a buffered medium, which drives the reaction to completion.

  • Step 2: Hydrolysis: The resulting Knoevenagel product is hydrolyzed under basic conditions (e.g., NaOH solution), which opens the rhodanine ring to form an intermediate dithiocarbamate, which is then further hydrolyzed to the α,β-unsaturated α-mercaptoacrylic acid.

  • Step 3: Reductive Amination: The final, crucial step involves the simultaneous reduction of the carbon-carbon double bond and the introduction of the amine. This can be achieved by treating the intermediate with a large excess of ammonia in the presence of a reducing agent like Raney Nickel or sodium cyanoborohydride. The Raney Nickel also facilitates desulfurization. This one-pot transformation is complex but efficient.

Asymmetric Synthesis Considerations

Achieving an enantioselective synthesis is paramount for drug development applications. The racemic synthesis via the aza-Michael addition can be adapted for stereocontrol.

  • Chiral Auxiliary Approach: Instead of ammonia, a chiral amine (e.g., (R)-α-methylbenzylamine) can be used in the aza-Michael addition. The chiral auxiliary directs the addition to one face of the prochiral enoate. The diastereomeric products can be separated by chromatography, followed by removal of the auxiliary (e.g., by hydrogenolysis for a benzyl group) to yield the enantiopure β-amino acid.

  • Catalytic Asymmetric Synthesis: Modern methods employ chiral catalysts (e.g., chiral Lewis acids or organocatalysts) to catalyze the addition of a simple amine source (like a protected ammonia equivalent) to the α,β-unsaturated ester.[5][6] This atom-economical approach avoids the need for stoichiometric chiral auxiliaries. For example, a chiral metal complex could coordinate to the acrylate, exposing one face to nucleophilic attack.

Conclusion

The synthesis of 3-Amino-3-(5-methyl-2-furyl)propanoic acid can be effectively achieved through several well-established synthetic strategies. The Aza-Michael addition route offers a straightforward and scalable approach, which can be readily adapted for asymmetric synthesis. The rhodanine-based method provides a classic and robust alternative. The choice of a specific route will depend on the available starting materials, scalability requirements, and the desired level of stereochemical purity. The protocols and insights provided in this guide serve as a foundational framework for researchers to successfully synthesize this and related valuable β-amino acid building blocks.

References

  • StudySmarter. (2023, October 21). Strecker Synthesis: Mechanism & Applications. Retrieved from [Link]

  • Wikipedia. (n.d.). Strecker amino acid synthesis. Retrieved from [Link]

  • Chemistry Notes. (2021, July 27). Strecker Synthesis of Amino Acid: Easy Mechanism, applications. Retrieved from [Link]

  • de Vries, J. G., & Mršić, N. (2007). Enantioselective Synthesis of beta2-amino Acids Using Rhodium-Catalyzed Hydrogenation. Organic & Biomolecular Chemistry, 5(2), 267-75. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Strecker Synthesis. Retrieved from [Link]

  • Albright, S. (2023, February 14). NOVEL STRATEGIES FOR THE SYNTHESIS OF β-AMINO ACIDS AND THEIR DERIVATIVES. University of Illinois Urbana-Champaign. Retrieved from [Link]

  • Lakner, F. J., Chu, K. S., Negrete, G. R., & Konopelski, J. P. (n.d.). (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. Organic Syntheses. Retrieved from [Link]

  • Straub, M. R. (2021). Enantioselective synthesis of β-amino acid derivatives using amidine-based and bifunctional organocatalysts. Washington University in St. Louis Arts & Sciences Theses and Dissertations. Retrieved from [Link]

  • MedSchoolCoach. (2020, October 27). Strecker Synthesis of Amino Acids | MCAT Organic Chemistry Prep [Video]. YouTube. Retrieved from [Link]

  • Gaudry, R., & McIvor, R. A. (1951). [Amino acids synthesis from rhodanine]. Canadian Journal of Chemistry, 29(6), 427-38. Retrieved from [Link]

  • Terent'ev, A. O., et al. (2022). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Molecules, 27(23), 8206. Retrieved from [Link]

  • Mickevičius, V., et al. (2021). Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives. Molecules, 26(15), 4436. Retrieved from [Link]

  • ChiroBlock. (n.d.). Beta2-Amino Acids: Synthesis Approaches & Compounds. Retrieved from [Link]

Sources

Exploratory

An In-depth Technical Guide to the Chemical Properties of 3-Amino-3-(5-methyl-2-furyl)propanoic acid

Abstract This technical guide provides a comprehensive analysis of the chemical properties of 3-Amino-3-(5-methyl-2-furyl)propanoic acid, a heterocyclic, non-proteinogenic β-amino acid. Given the limited direct experimen...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive analysis of the chemical properties of 3-Amino-3-(5-methyl-2-furyl)propanoic acid, a heterocyclic, non-proteinogenic β-amino acid. Given the limited direct experimental data for this specific molecule, this document leverages data from structurally analogous compounds, namely 3-Amino-3-(furan-2-yl)propanoic acid and 5-methyl-2-furoic acid, to project its physicochemical characteristics, spectroscopic signatures, and chemical reactivity. This guide is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry, offering foundational knowledge and predictive insights into the behavior of this compound. We will delve into its structural features, predicted physical and chemical properties, a plausible synthetic route, and a discussion on its potential metabolic fate and stability, with a focus on the reactivity of the furan moiety.

Introduction

3-Amino-3-(5-methyl-2-furyl)propanoic acid belongs to a class of compounds that are of significant interest in medicinal chemistry. The incorporation of a furan ring, a common scaffold in numerous biologically active molecules, combined with a β-amino acid backbone, presents a unique structural motif for the design of novel therapeutic agents. The 5-methyl substitution on the furan ring is anticipated to modulate the electronic properties and metabolic stability of the molecule compared to its unsubstituted counterpart. Understanding the fundamental chemical properties of this compound is crucial for its potential application in drug discovery and development.

Molecular Structure and Physicochemical Properties

The foundational step in characterizing any molecule is a thorough understanding of its structure and inherent physical properties. While specific experimental data for 3-Amino-3-(5-methyl-2-furyl)propanoic acid is not extensively available, we can infer its key properties by examining its constituent parts and comparing them to well-characterized analogs.

Structural Analysis

3-Amino-3-(5-methyl-2-furyl)propanoic acid is comprised of a central propanoic acid chain, with an amino group at the β-position (C3) and a 5-methyl-2-furyl substituent also at the C3 position. The presence of a chiral center at C3 indicates that this compound can exist as a pair of enantiomers, (R)- and (S)-3-Amino-3-(5-methyl-2-furyl)propanoic acid.

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties of 3-Amino-3-(5-methyl-2-furyl)propanoic acid, alongside the known properties of its structural analogs, 3-Amino-3-(furan-2-yl)propanoic acid and 5-methyl-2-furoic acid, for comparative analysis.

Property3-Amino-3-(5-methyl-2-furyl)propanoic acid (Predicted)3-Amino-3-(furan-2-yl)propanoic acid[1]5-methyl-2-furoic acid[2][3]
Molecular Formula C₈H₁₁NO₃C₇H₉NO₃C₆H₆O₃
Molecular Weight 169.18 g/mol 155.15 g/mol 126.11 g/mol
Appearance Predicted to be a white to off-white crystalline solidNot specifiedWhite to off-white crystalline solid
Melting Point Not availableNot available136-137 °C
Boiling Point Not availableNot available236.9 ± 20.0 °C at 760 mmHg
Solubility Predicted to have limited solubility in water and better solubility in organic solvents like ethanol and DMSO.Not specifiedLimited solubility in water; soluble in ethanol, acetone, DMSO.[2]
pKa Not availableNot available3.41 ± 0.10 (Predicted)[2]
LogP Not available-2.9 (Computed)1.10

The introduction of the methyl group in the target molecule, compared to its unsubstituted analog, is expected to slightly increase its molecular weight and lipophilicity (LogP). The overall properties are a composite of the acidic carboxyl group, the basic amino group, and the aromatic furan ring.

Proposed Synthesis Pathway

A plausible and efficient method for the synthesis of 3-Amino-3-(5-methyl-2-furyl)propanoic acid can be conceptualized through a modification of established routes for similar β-amino acids. A likely approach involves a one-pot synthesis starting from 5-methyl-2-furaldehyde.

G cluster_start Starting Materials cluster_reaction Reaction cluster_product Product A 5-Methyl-2-furaldehyde D One-Pot Condensation and Reduction A->D B Malonic Acid B->D C Ammonium Acetate C->D E 3-Amino-3-(5-methyl-2-furyl)propanoic acid D->E Work-up and Purification G A 3-Amino-3-(5-methyl-2-furyl)propanoic acid B Cytochrome P450 Oxidation A->B C Reactive Epoxide Intermediate B->C Ring Oxidation D cis-enedione Intermediate C->D Rearrangement E Reaction with Cellular Nucleophiles (e.g., Proteins, DNA) D->E F Covalent Adducts and Potential Toxicity E->F

Sources

Foundational

Illuminating the Molecular Architecture: A Technical Guide to the Structure Elucidation of 3-Amino-3-(5-methyl-2-furyl)propanoic Acid

This in-depth technical guide provides a comprehensive framework for the structural elucidation of the novel β-amino acid, 3-amino-3-(5-methyl-2-furyl)propanoic acid. Designed for researchers, scientists, and professiona...

Author: BenchChem Technical Support Team. Date: January 2026

This in-depth technical guide provides a comprehensive framework for the structural elucidation of the novel β-amino acid, 3-amino-3-(5-methyl-2-furyl)propanoic acid. Designed for researchers, scientists, and professionals in drug development, this document eschews a rigid template in favor of a logical, causality-driven narrative that mirrors the scientific process. We will navigate through a plausible synthetic pathway and a multi-technique spectroscopic analysis, offering field-proven insights and self-validating protocols at each step.

Introduction: The Emergence of Novel β-Amino Acids

β-amino acids are of significant interest in medicinal chemistry due to their unique structural properties and their ability to form peptides (β-peptides) with enhanced metabolic stability.[1][2] The incorporation of a furan moiety, a privileged structure in numerous biologically active compounds, into a β-amino acid backbone presents an intriguing scaffold for novel therapeutic agents. This guide focuses on the definitive structural confirmation of 3-amino-3-(5-methyl-2-furyl)propanoic acid, a compound with potential applications stemming from its hybrid structure.

Part 1: Proposed Synthesis Pathway

While numerous strategies exist for β-amino acid synthesis, a highly effective approach for the target molecule involves a Mannich-type reaction, a cornerstone of carbon-carbon bond formation.[3][4][5] This method offers a direct and atom-economical route from readily available starting materials.

Hypothetical Synthesis of 3-Amino-3-(5-methyl-2-furyl)propanoic Acid

A plausible and efficient route to synthesize the title compound is via a one-pot, three-component Mannich reaction. This approach involves the condensation of 5-methyl-2-furaldehyde, an amine source (e.g., ammonia or a protected amine), and a C2-synthon like malonic acid.

Reaction Scheme:

G cluster_products Product r1 5-Methyl-2-furaldehyde p1 3-Amino-3-(5-methyl-2-furyl)propanoic acid r1->p1 r2 Malonic Acid r2->p1 r3 Ammonia r3->p1

Caption: Proposed Mannich-type reaction for the synthesis.

Step-by-Step Experimental Protocol:
  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 5-methyl-2-furaldehyde (1.0 eq) and malonic acid (1.1 eq) in a suitable solvent such as ethanol.

  • Addition of Amine: To the stirred solution, add a source of ammonia, for instance, a solution of ammonium acetate (1.5 eq).

  • Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

  • Workup and Purification: Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of the solution. If not, concentrate the solvent under reduced pressure. The crude product can then be purified by recrystallization or column chromatography to yield the pure 3-amino-3-(5-methyl-2-furyl)propanoic acid.

Part 2: Spectroscopic Structure Elucidation Workflow

The cornerstone of structure elucidation lies in the synergistic application of multiple spectroscopic techniques. Each method provides a unique piece of the structural puzzle, and together they offer unambiguous confirmation.

G Start Synthesized Compound MS Mass Spectrometry (MS) Determine Molecular Weight & Formula Start->MS FTIR Fourier-Transform Infrared (FTIR) Identify Functional Groups Start->FTIR NMR Nuclear Magnetic Resonance (NMR) Map C-H Framework Start->NMR Elucidation Structure Elucidated MS->Elucidation FTIR->Elucidation HNMR ¹H NMR Proton Environment & Connectivity NMR->HNMR CNMR ¹³C NMR Carbon Skeleton NMR->CNMR TwoD_NMR 2D NMR (COSY, HSQC) Confirm Connectivity HNMR->TwoD_NMR CNMR->TwoD_NMR TwoD_NMR->Elucidation

Sources

Exploratory

An In-Depth Technical Guide to the Biological Investigation of 3-Amino-3-(5-methyl-2-furyl)propanoic Acid: A Novel Compound with Therapeutic Potential

Abstract This technical guide outlines a comprehensive research framework for the synthesis, characterization, and biological evaluation of the novel compound, 3-Amino-3-(5-methyl-2-furyl)propanoic acid. While direct bio...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide outlines a comprehensive research framework for the synthesis, characterization, and biological evaluation of the novel compound, 3-Amino-3-(5-methyl-2-furyl)propanoic acid. While direct biological data for this specific molecule is not yet available, its structural motifs, featuring a β-amino acid scaffold and a substituted furan ring, suggest a strong potential for a range of therapeutic activities. The furan nucleus is a well-established pharmacophore present in numerous approved drugs and investigational agents, exhibiting a wide spectrum of biological effects including anticancer, antimicrobial, and antioxidant properties.[1][2][3][4] This guide provides a strategic, multi-pronged approach for drug discovery and development professionals to systematically investigate the therapeutic promise of this compound. We will detail proposed synthetic routes, a cascade of in vitro and cell-based assays to elucidate its biological activity profile, and potential mechanisms of action to be explored.

Introduction: The Rationale for Investigation

The furan ring is a privileged scaffold in medicinal chemistry, integral to the structure and activity of a diverse array of therapeutic agents.[3][4] Its derivatives have been reported to possess significant pharmacological activities, including antibacterial, antifungal, antiviral, anti-inflammatory, and anticancer properties.[2][3][4] The incorporation of a β-amino acid moiety introduces conformational flexibility and potential for novel biological interactions, differing from the more common α-amino acids. The 5-methyl substitution on the furan ring may further enhance potency and selectivity.

Based on the known bioactivities of structurally related compounds, we hypothesize that 3-Amino-3-(5-methyl-2-furyl)propanoic acid may exhibit one or more of the following therapeutic properties:

  • Anticancer Activity: Furan derivatives have demonstrated potent cytotoxic effects against various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest.[1][5]

  • Antimicrobial Activity: The furan nucleus is a key component of several antibacterial and antifungal drugs.[2][6][7]

  • Antioxidant Activity: The heterocyclic structure of furan can contribute to free radical scavenging and reduction of oxidative stress.[2]

  • Neurological Activity: Certain furan-containing amino acid derivatives have been shown to modulate neurotransmitter receptor activity, such as the NMDA receptor.[8]

This guide will provide the scientific and technical foundation for a thorough investigation of these potential activities.

Synthesis and Characterization

The synthesis of β-amino acids with heterocyclic substituents can be achieved through various established organic chemistry methodologies.[9][10][11] A plausible and efficient synthetic route for 3-Amino-3-(5-methyl-2-furyl)propanoic acid is the Mannich-type reaction.[12]

Proposed Synthetic Workflow

Synthesis_Workflow start Starting Materials: 5-methyl-2-furaldehyde Malonic acid Ammonium acetate step1 Knoevenagel Condensation start->step1 intermediate1 3-(5-methyl-2-furyl)acrylic acid step1->intermediate1 step2 Michael Addition of Ammonia intermediate1->step2 product 3-Amino-3-(5-methyl-2-furyl)propanoic acid step2->product purification Purification (Crystallization/Chromatography) product->purification characterization Characterization (NMR, MS, IR, EA) purification->characterization

Caption: Proposed synthetic workflow for 3-Amino-3-(5-methyl-2-furyl)propanoic acid.

Detailed Synthetic Protocol
  • Knoevenagel Condensation: 5-methyl-2-furaldehyde is condensed with malonic acid in the presence of a base such as pyridine or piperidine to yield 3-(5-methyl-2-furyl)acrylic acid.

  • Michael Addition: The resulting acrylic acid derivative undergoes a Michael addition with ammonia or a protected ammonia equivalent to introduce the amino group at the β-position.

  • Purification: The crude product is purified by recrystallization or column chromatography to obtain the pure 3-Amino-3-(5-methyl-2-furyl)propanoic acid.

  • Characterization: The structure and purity of the final compound are confirmed by standard analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Infrared (IR) spectroscopy, and Elemental Analysis (EA).

Biological Activity Screening Cascade

A tiered screening approach is recommended to efficiently evaluate the biological activity profile of the synthesized compound.

Screening_Cascade cluster_primary Primary Screening cluster_secondary Secondary & Mechanistic Assays compound 3-Amino-3-(5-methyl-2-furyl)propanoic acid cytotoxicity Cytotoxicity Assay (e.g., MTT on Cancer Cell Lines) compound->cytotoxicity antimicrobial Antimicrobial Assay (e.g., Broth Microdilution) compound->antimicrobial antioxidant Antioxidant Assay (e.g., DPPH Scavenging) compound->antioxidant nmda_binding NMDA Receptor Binding (e.g., Radioligand Assay) compound->nmda_binding apoptosis Apoptosis Assays (Annexin V/PI, Caspase Activity) cytotoxicity->apoptosis cell_cycle Cell Cycle Analysis (Flow Cytometry) cytotoxicity->cell_cycle mic_determination MIC/MBC Determination antimicrobial->mic_determination ros_scavenging Cellular ROS Scavenging (DCFH-DA Assay) antioxidant->ros_scavenging electrophysiology Electrophysiology (Patch-Clamp) nmda_binding->electrophysiology

Caption: Proposed biological activity screening cascade.

Anticancer Activity Evaluation
  • Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

  • Protocol:

    • Cell Culture: Plate human cancer cell lines (e.g., MCF-7 for breast cancer, HeLa for cervical cancer, and SW620 for colon cancer) in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

    • Treatment: Treat the cells with serial dilutions of 3-Amino-3-(5-methyl-2-furyl)propanoic acid (e.g., 0.1 to 100 µM) for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

    • MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

    • Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

    • Measurement: Measure the absorbance at 570 nm using a microplate reader.

    • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

If significant cytotoxicity is observed, further assays should be conducted to elucidate the mechanism of cell death.

  • Apoptosis Assay (Annexin V/Propidium Iodide Staining): Differentiates between viable, apoptotic, and necrotic cells using flow cytometry.

  • Cell Cycle Analysis: Treated cells are stained with a DNA-intercalating dye (e.g., propidium iodide) and analyzed by flow cytometry to determine the proportion of cells in different phases of the cell cycle (G0/G1, S, G2/M).[5]

Antimicrobial Activity Screening
  • Principle: The broth microdilution method is used to determine the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

  • Protocol:

    • Microorganism Preparation: Prepare standardized inoculums of bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and fungal strains (e.g., Candida albicans).

    • Serial Dilution: Prepare two-fold serial dilutions of the test compound in a 96-well microtiter plate containing appropriate broth medium.

    • Inoculation: Inoculate each well with the microbial suspension. Include positive (microbe only) and negative (broth only) controls.

    • Incubation: Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for bacteria, 30°C for fungi) for 18-24 hours.

    • MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth is observed.

Antioxidant Capacity Assessment
  • Principle: This assay measures the ability of a compound to donate a hydrogen atom or an electron to the stable DPPH (2,2-diphenyl-1-picrylhydrazyl) radical, causing a color change from purple to yellow.[13][14][15]

  • Protocol:

    • Reaction Mixture: Prepare a solution of the test compound at various concentrations in a suitable solvent (e.g., methanol).

    • DPPH Addition: Add a methanolic solution of DPPH to the test compound solutions.

    • Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.

    • Measurement: Measure the absorbance at 517 nm.

    • Calculation: Calculate the percentage of radical scavenging activity and determine the IC₅₀ value. Ascorbic acid or Trolox can be used as a positive control.

Neurological Activity Evaluation
  • Principle: A radioligand binding assay can be used to determine the affinity of the test compound for the NMDA receptor.[16] This assay measures the displacement of a radiolabeled ligand (e.g., [³H]MK-801) from the receptor by the test compound.[16]

  • Protocol:

    • Membrane Preparation: Prepare synaptic membrane fractions from rat brain tissue.

    • Binding Reaction: Incubate the membrane preparation with the radioligand and varying concentrations of the test compound in the presence of glutamate and glycine.[8][17]

    • Separation: Separate the bound and free radioligand by rapid filtration.

    • Quantification: Measure the radioactivity of the filters using liquid scintillation counting.

    • Data Analysis: Determine the IC₅₀ value of the test compound and calculate its binding affinity (Ki).

Potential Mechanisms of Action and Signaling Pathways

Based on the screening results, further investigations into the mechanism of action should be pursued.

Anticancer Mechanism

Anticancer_Pathway cluster_cell Cancer Cell compound 3-Amino-3-(5-methyl-2-furyl) propanoic acid dna_damage DNA Damage compound->dna_damage ros Increased ROS compound->ros cell_cycle_arrest Cell Cycle Arrest (G2/M Phase) dna_damage->cell_cycle_arrest mitochondria Mitochondrial Dysfunction ros->mitochondria caspases Caspase Activation mitochondria->caspases apoptosis Apoptosis caspases->apoptosis

Caption: Potential anticancer signaling pathways.

Furan derivatives can induce cancer cell death through various mechanisms, including the generation of reactive oxygen species (ROS), induction of DNA damage, disruption of mitochondrial function, and activation of caspase-dependent apoptotic pathways.[2]

Antimicrobial Mechanism

The antimicrobial action of furan compounds often involves the inhibition of essential microbial enzymes or interference with microbial DNA.[2][7] The nitro group, if present, can be reduced to form reactive intermediates that damage cellular macromolecules.[2][6]

NMDA Receptor Modulation

As an amino acid derivative, the compound could act as an agonist, antagonist, or modulator at the glycine or glutamate binding sites of the NMDA receptor.[8][17][18] This could have implications for neurological disorders where NMDA receptor function is dysregulated.

Data Presentation and Interpretation

All quantitative data should be presented in clear and concise tables for easy comparison.

Table 1: In Vitro Cytotoxicity of 3-Amino-3-(5-methyl-2-furyl)propanoic acid

Cell LineIC₅₀ (µM) ± SD
MCF-7To be determined
HeLaTo be determined
SW620To be determined
Normal Cells (e.g., MCF-10A)To be determined

Table 2: Antimicrobial Activity of 3-Amino-3-(5-methyl-2-furyl)propanoic acid

MicroorganismMIC (µg/mL)
Staphylococcus aureusTo be determined
Escherichia coliTo be determined
Candida albicansTo be determined

Table 3: Antioxidant and NMDA Receptor Binding Activity

AssayIC₅₀ (µM) ± SD or Ki (nM) ± SD
DPPH Radical ScavengingTo be determined
NMDA Receptor Binding (Ki)To be determined

Conclusion and Future Directions

This technical guide provides a robust and scientifically grounded framework for the initial investigation of the biological activities of 3-Amino-3-(5-methyl-2-furyl)propanoic acid. The proposed screening cascade will enable a comprehensive evaluation of its potential as a novel therapeutic agent. Positive results in any of the primary screens will warrant further in-depth mechanistic studies and progression to in vivo models. The structural novelty of this compound, combined with the proven therapeutic potential of the furan scaffold, makes it a compelling candidate for drug discovery and development.

References

  • Synthesis, In Vitro Antitumor Activity and Molecular Mechanism of Novel Furan Derivatives and their Precursors. ResearchGate. [Link]

  • Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry. [Link]

  • Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity. MDPI. [Link]

  • How to assess antioxidant activity? Advances, limitations, and applications of in vitro, in vivo, and ex vivo approaches. PubMed Central. [Link]

  • NMDA receptor. Wikipedia. [Link]

  • NMDA Receptors: Distribution, Role, and Insights into Neuropsychiatric Disorders. MDPI. [Link]

  • A High-throughput Calcium-flux Assay to Study NMDA-receptors with Sensitivity to Glycine/D-serine and Glutamate. PubMed Central. [Link]

  • Pharmacological activity of furan derivatives. World Journal of Pharmaceutical Research. [Link]

  • ANTIBACTERIAL FURAN DERIVATIVES: A RAMAN SPECTROSCOPIC INVESTIGATION. SCIENCE & INNOVATION. [Link]

  • Furan: A Promising Scaffold for Biological Activity. International Journal of Advanced Biological and Biomedical Research. [Link]

  • Synthesis of Fluorinated β-Amino Acids. ResearchGate. [Link]

  • Activation Mechanisms of the NMDA Receptor. NCBI. [Link]

  • Recent Updates on Anti-Inflammatory and Antimicrobial Effects of Furan Natural Derivatives. PubMed Central. [Link]

  • Analytical Methods Used in Determining Antioxidant Activity: A Review. PubMed Central. [Link]

  • Biosynthesis of beta-substituted furan skeleton in the lower furanoterpenoids: a model study. PubMed. [Link]

  • β-Amino Acid synthesis by C-C coupling. Organic Chemistry Portal. [Link]

  • Spectrophotometric Methods for Measurement of Antioxidant Activity in Food and Pharmaceuticals. MDPI. [Link]

  • MK801 radioligand binding assay at the N-methyl-D-aspartate receptor. PubMed. [Link]

  • NOVEL STRATEGIES FOR THE SYNTHESIS OF β-AMINO ACIDS AND THEIR DERIVATIVES. University of Illinois Urbana-Champaign. [Link]

  • The Versatility of Antioxidant Assays in Food Science and Safety—Chemistry, Applications, Strengths, and Limitations. PubMed Central. [Link]

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Foundational

An In-depth Technical Guide to 3-Amino-3-(5-methyl-2-furyl)propanoic Acid Derivatives and Analogs

This guide provides a comprehensive technical overview of the synthesis, properties, and potential applications of 3-Amino-3-(5-methyl-2-furyl)propanoic acid and its derivatives. This class of compounds, characterized by...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive technical overview of the synthesis, properties, and potential applications of 3-Amino-3-(5-methyl-2-furyl)propanoic acid and its derivatives. This class of compounds, characterized by a β-amino acid scaffold incorporating a substituted furan ring, is of growing interest to researchers in medicinal chemistry and drug development due to its potential therapeutic activities. This document is intended for researchers, scientists, and drug development professionals, offering insights into the rationale behind experimental design and potential avenues for future investigation.

Introduction: The Significance of Furan-Containing β-Amino Acids

The furan ring is a privileged scaffold in medicinal chemistry, present in numerous pharmacologically active compounds.[1] Its unique electronic and steric properties can enhance binding affinity, selectivity, and pharmacokinetic profiles of drug candidates.[1] When incorporated into a β-amino acid structure, the resulting molecule combines the conformational constraints of the β-amino acid with the bioactive potential of the furan moiety.[2][3] β-Amino acids themselves are of significant interest as they can form stable secondary structures in peptides and often exhibit resistance to enzymatic degradation, making them valuable building blocks for peptidomimetics and other therapeutics.[4]

The core structure of 3-Amino-3-(5-methyl-2-furyl)propanoic acid represents a unique chemical space with potential for diverse biological activities. The 5-methyl substitution on the furan ring can influence the molecule's lipophilicity and metabolic stability, potentially offering advantages over unsubstituted analogs. This guide will explore the synthesis, known biological activities, and future potential of this promising class of compounds.

Synthetic Strategies: Crafting the Core Scaffold and its Analogs

A recently developed method for the synthesis of 3-aryl-3-(furan-2-yl)propanoic acid derivatives involves the reaction of 3-(furan-2-yl)propenoic acids with arenes in the presence of a Brønsted superacid like triflic acid (TfOH).[5][6] This reaction proceeds via superelectrophilic activation of the propenoic acid, leading to the formation of a carbocation that is then attacked by the arene.[5][6] A similar strategy could be envisioned for the synthesis of the title compound, where an appropriate nitrogen nucleophile is used in place of an arene.

General Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis and derivatization of 3-amino-3-(5-methyl-2-furyl)propanoic acid.

G cluster_synthesis Synthesis of Core Scaffold cluster_derivatization Derivatization and Analog Synthesis cluster_evaluation Biological Evaluation Start 5-Methylfurfural Knoevenagel Knoevenagel Condensation (Malonic Acid, Piperidine) Start->Knoevenagel PropenoicAcid 3-(5-Methyl-2-furyl)propenoic Acid Knoevenagel->PropenoicAcid AmineAddition Asymmetric Amine Addition (e.g., Chiral Auxiliary or Catalyst) PropenoicAcid->AmineAddition CoreScaffold 3-Amino-3-(5-methyl-2-furyl)propanoic Acid AmineAddition->CoreScaffold N_Acylation N-Acylation CoreScaffold->N_Acylation Esterification Esterification CoreScaffold->Esterification AmideCoupling Amide Coupling CoreScaffold->AmideCoupling Derivatives Diverse Library of Analogs N_Acylation->Derivatives Esterification->Derivatives AmideCoupling->Derivatives Antimicrobial Antimicrobial Assays Derivatives->Antimicrobial Neuroprotective Neuroprotective Assays Derivatives->Neuroprotective SAR_Studies Structure-Activity Relationship (SAR) Studies Antimicrobial->SAR_Studies Neuroprotective->SAR_Studies

A generalized workflow for the development of 3-Amino-3-(5-methyl-2-furyl)propanoic acid derivatives.
Detailed Experimental Protocol: A Hypothetical Synthesis

The following protocol is adapted from the synthesis of 3-aryl-3-(furan-2-yl)propanoic acid derivatives and represents a potential route to the title compound.[5] It is important to note that this is a hypothetical procedure and would require optimization.

Step 1: Synthesis of 3-(5-methyl-2-furyl)propenoic acid

  • To a solution of 5-methylfurfural (1.0 eq) in pyridine, add malonic acid (1.2 eq) and a catalytic amount of piperidine.

  • Heat the reaction mixture at reflux for 4-6 hours, monitoring the reaction progress by TLC.

  • After cooling to room temperature, pour the reaction mixture into an excess of cold, dilute hydrochloric acid to precipitate the product.

  • Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to yield 3-(5-methyl-2-furyl)propenoic acid.

Step 2: Asymmetric Amination

This step is critical for establishing the stereochemistry of the final product and would likely require significant methods development. Potential strategies include:

  • Chiral Auxiliary-Mediated Conjugate Addition: The propenoic acid can be converted to a chiral N-acyloxazolidinone. Subsequent conjugate addition of a nitrogen nucleophile (e.g., from a protected amine source like benzylamine) would proceed with high diastereoselectivity. Cleavage of the auxiliary would then yield the enantiomerically enriched β-amino acid.

  • Catalytic Asymmetric Aza-Michael Addition: A chiral catalyst (e.g., a chiral amine or metal complex) could be employed to facilitate the direct addition of an amine to the propenoic acid or its ester derivative in an enantioselective manner.

Step 3: Deprotection

  • If a protecting group was used for the amine (e.g., benzyl), it would be removed under appropriate conditions (e.g., hydrogenolysis with Pd/C).

  • If an ester was formed, it can be hydrolyzed under acidic or basic conditions to yield the final 3-Amino-3-(5-methyl-2-furyl)propanoic acid.

Biological Activities and Therapeutic Potential

While specific biological data for 3-Amino-3-(5-methyl-2-furyl)propanoic acid is scarce, the broader class of furan-containing amino acids and their derivatives has shown promise in several therapeutic areas.

Neuroprotective Effects

Furan-containing compounds have been investigated for their potential in treating neurodegenerative diseases like Alzheimer's and Parkinson's disease.[5] The proposed mechanisms of action include antioxidant and anti-inflammatory properties.[5] Some furan derivatives have been shown to mitigate oxidative stress by scavenging free radicals and to modulate inflammatory pathways, which are key factors in the progression of neurodegeneration.[5]

Furthermore, the structural similarity of some amino acid derivatives to the neurotransmitter GABA (gamma-aminobutyric acid) suggests a potential role in modulating neural activity.[7] Compounds with GABAergic activity are crucial for regulating neuronal excitability, and their dysregulation is implicated in disorders such as epilepsy and anxiety.[7] The exploration of furan-containing amino acids as modulators of GABAergic systems is a promising area of research.[7]

Antimicrobial Activity

Several studies have highlighted the antimicrobial properties of furan-containing compounds.[6][8] For instance, derivatives of 3-aryl-3-(furan-2-yl)propanoic acid have demonstrated significant activity against the yeast-like fungi Candida albicans and have also shown inhibitory effects against the bacteria Escherichia coli and Staphylococcus aureus.[6][8]

Table 1: Antimicrobial Activity of Selected 3-Aryl-3-(furan-2-yl)propanoic Acid Derivatives [6]

CompoundTarget OrganismMinimum Inhibitory Concentration (MIC) in µg/mL
3-(Furan-2-yl)-3-phenylpropanoic acidCandida albicans64
Staphylococcus aureus128
3-(Furan-2-yl)-3-(p-tolyl)propanoic acidCandida albicans64
Staphylococcus aureus128
Methyl 3-(furan-2-yl)-3-phenylpropanoateCandida albicans64
Staphylococcus aureus128

The data in Table 1 suggests that the 3-aryl-3-(furan-2-yl)propanoic acid scaffold is a viable starting point for the development of novel antimicrobial agents. The introduction of a 5-methyl group on the furan ring in the title compound could potentially enhance this activity through increased lipophilicity, which may improve cell membrane penetration.

Structure-Activity Relationships (SAR)

The development of potent and selective therapeutic agents relies heavily on understanding the structure-activity relationships of a given chemical scaffold. For 3-Amino-3-(5-methyl-2-furyl)propanoic acid derivatives, several key structural features can be systematically modified to explore the SAR.

SAR Core 3-Amino-3-(5-methyl-2-furyl)propanoic Acid R1 = H R2 = H R3 = H R1 R1 Substituents (Amine) - Alkyl groups - Aryl groups - Acyl groups - Sulfonyl groups Core:f1->R1 Modulates binding to target and pharmacokinetic properties R2 R2 Substituents (Carboxylic Acid) - Esters - Amides - Bioisosteres (e.g., tetrazole) Core:f2->R2 Affects solubility, cell permeability, and prodrug potential R3 R3 Substituents (Furan Ring) - Alkyl chains - Halogens - Electron-withdrawing groups - Electron-donating groups Core:f3->R3 Influences electronic properties, metabolic stability, and lipophilicity

Key points for SAR studies on 3-Amino-3-(5-methyl-2-furyl)propanoic acid.

Systematic modification at these positions and subsequent biological evaluation will be crucial in identifying derivatives with optimized potency, selectivity, and pharmacokinetic profiles.

Future Directions and Conclusion

The class of 3-Amino-3-(5-methyl-2-furyl)propanoic acid derivatives and analogs represents a promising area for further research and development. While direct experimental data on the title compound is limited, the available information on related structures suggests significant potential for neuroprotective and antimicrobial applications.

Future research should focus on:

  • Development of a robust and stereoselective synthesis for 3-Amino-3-(5-methyl-2-furyl)propanoic acid.

  • Systematic derivatization to build a library of analogs for comprehensive SAR studies.

  • Screening of these analogs against a panel of neurological and microbial targets to identify lead compounds.

  • In-depth mechanistic studies to elucidate the mode of action of the most promising derivatives.

References

  • Exploring the Neuroprotective Potential of Furan-Containing Amino Acids. (URL: )
  • Structural Insights and Biological Activities of Furan-Based Drugs in the Treatment of Human Diseases. PubMed. (URL: )
  • Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. MDPI. (URL: )
  • Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. PubMed. (URL: )
  • Pharmacologically active β-amino acid derivatives.
  • β-Amino Acids: Role in Human Biology and Medicinal Chemistry - A Review. Hilaris Publisher. (URL: not available)
  • Synthesis and pharmacological properties of derivatives of alpha-amino-beta-(p-chlorobenzoyl)-propionic acid and alpha-amino-gamma-(p-chlorophenyl)-tetrahydrofuran-2-one. PubMed. (URL: )
  • Synthesis of 3-((4-Hydroxyphenyl)amino)
  • Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry. (URL: not available)
  • Synthesis of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Promising Scaffolds for the Development of Antimicrobial Candidates Targeting Multidrug-Resistant Bacterial and Fungal Pathogens.
  • Neuroprotective and Antineuroinflammatory Effects of Hydroxyl-Functionalized Stilbenes and 2-Arylbenzo[b]furans. PubMed. (URL: )
  • Synthesis of 3-((4-Hydroxyphenyl)amino)
  • Selected β2-, β3- and β2,3-Amino Acid Heterocyclic Derivatives and Their Biological Perspective. MDPI. (URL: not available)

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Exploratory

An In-depth Technical Guide to 3-Amino-3-(5-methyl-2-furyl)propanoic acid (CAS No. 439121-19-4)

For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist This guide provides a comprehensive technical overview of 3-Amino-3-(5-methyl-2-furyl)propanoic acid, a compound...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive technical overview of 3-Amino-3-(5-methyl-2-furyl)propanoic acid, a compound of interest in medicinal chemistry and drug discovery. Given the limited specific literature on this molecule, this document integrates established principles of organic synthesis, spectroscopic analysis, and pharmacological screening of related furan and β-amino acid derivatives to present a predictive yet scientifically grounded resource.

Introduction: The Scientific Rationale

3-Amino-3-(5-methyl-2-furyl)propanoic acid (CAS No. 439121-19-4) is a fascinating hybrid molecule that combines the structural features of a β-amino acid and a substituted furan ring. This unique combination suggests a rich potential for biological activity, making it a compelling target for investigation in drug development.

The furan moiety, a five-membered aromatic heterocycle containing an oxygen atom, is a prevalent scaffold in numerous clinically approved drugs and biologically active natural products. Its presence can significantly influence a molecule's pharmacokinetic and pharmacodynamic properties, often enhancing solubility, metabolic stability, and receptor binding affinity.[1][2][3] The 5-methyl substitution on the furan ring can further modulate these properties through steric and electronic effects.

Concurrently, β-amino acids are of significant interest in medicinal chemistry.[4][5] Their incorporation into peptides or as standalone molecules can confer resistance to enzymatic degradation, induce specific secondary structures, and provide novel pharmacophores for interacting with biological targets.[4] The strategic placement of the amino group on the β-carbon opens up new avenues for molecular design compared to their α-amino acid counterparts.

This guide will explore the synthesis, characterization, and potential applications of 3-Amino-3-(5-methyl-2-furyl)propanoic acid, providing a foundational understanding for researchers venturing into the exploration of this and related compounds.

Physicochemical Properties

A summary of the known and predicted physicochemical properties of 3-Amino-3-(5-methyl-2-furyl)propanoic acid is presented in Table 1. These properties are crucial for understanding the compound's behavior in biological systems and for the development of analytical methods.

PropertyValueSource
CAS Number 439121-19-4Commercial Suppliers
Molecular Formula C₈H₁₁NO₃Calculated
Molecular Weight 169.18 g/mol Calculated
Melting Point 207-209 °C (decomposed)[2]
Boiling Point (Predicted) 265.9 ± 40.0 °C[2]
Density (Predicted) 1.235 ± 0.06 g/cm³[2]
pKa (Predicted) 3.37 ± 0.12[2]

Synthesis Strategies

While a specific, peer-reviewed synthesis for 3-Amino-3-(5-methyl-2-furyl)propanoic acid has not been detailed in the available literature, a plausible and efficient synthetic route can be proposed based on established methodologies for the synthesis of β-amino acids and furan derivatives. A potential retrosynthetic analysis is depicted below.

G target 3-Amino-3-(5-methyl-2-furyl)propanoic acid intermediate1 N-protected-3-amino-3-(5-methyl-2-furyl)propanoic acid ester target->intermediate1 Deprotection & Hydrolysis intermediate2 5-Methyl-2-furaldehyde intermediate1->intermediate2 Reductive Amination / Mannich-type Reaction intermediate3 Malonic acid half-ester intermediate1->intermediate3 intermediate4 Amine source (e.g., ammonia or protected amine) intermediate1->intermediate4

Figure 1: A proposed retrosynthetic pathway for 3-Amino-3-(5-methyl-2-furyl)propanoic acid.

A viable forward synthesis could involve a multi-step sequence, as detailed in the following experimental protocol.

Proposed Experimental Protocol: A Multi-step Synthesis

Step 1: Knoevenagel Condensation

  • To a solution of 5-methyl-2-furaldehyde (1.0 eq) and a malonic acid half-ester (e.g., mono-ethyl malonate, 1.1 eq) in a suitable solvent such as pyridine, add a catalytic amount of piperidine.

  • Heat the reaction mixture at reflux for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture and pour it into ice-cold dilute hydrochloric acid.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the corresponding 3-(5-methyl-2-furyl)propenoic acid ester.

Step 2: Michael Addition of an Amine

  • Dissolve the product from Step 1 in a suitable solvent (e.g., ethanol).

  • Add a source of ammonia or a protected amine (e.g., benzylamine, 1.2 eq).

  • Stir the reaction at room temperature or with gentle heating until the reaction is complete as monitored by TLC.

  • Remove the solvent under reduced pressure to obtain the crude N-protected-3-amino-3-(5-methyl-2-furyl)propanoic acid ester.

Step 3: Deprotection and Hydrolysis

  • If a protecting group was used (e.g., benzyl), perform a deprotection step. For a benzyl group, this can be achieved by catalytic hydrogenation using palladium on carbon (Pd/C) under a hydrogen atmosphere.

  • Following deprotection (or directly if ammonia was used), hydrolyze the ester by treating the compound with an aqueous base (e.g., sodium hydroxide or lithium hydroxide) followed by acidic workup to precipitate the final product, 3-Amino-3-(5-methyl-2-furyl)propanoic acid.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., water/ethanol).

Spectroscopic and Analytical Characterization

Thorough characterization is essential to confirm the identity and purity of the synthesized compound. The following analytical techniques are recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the furan ring protons, the methyl group protons, the diastereotopic methylene protons of the propanoic acid backbone, and the methine proton at the chiral center. The chemical shifts and coupling patterns will be indicative of the structure.

  • ¹³C NMR: The carbon NMR spectrum should display distinct signals for the carboxylic acid carbon, the carbons of the furan ring, the methyl carbon, and the carbons of the propanoic acid backbone.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) should be employed to confirm the elemental composition of the molecule. The mass spectrum will show the molecular ion peak [M+H]⁺ or [M-H]⁻ depending on the ionization mode used.

Infrared (IR) Spectroscopy

The IR spectrum will provide information about the functional groups present. Key expected absorptions include:

  • A broad O-H stretch from the carboxylic acid.

  • N-H stretching vibrations from the amino group.

  • A strong C=O stretch from the carboxylic acid.

  • C-O and C=C stretching vibrations characteristic of the furan ring.

High-Performance Liquid Chromatography (HPLC)

A reversed-phase HPLC method can be developed for purity assessment. A typical method would utilize a C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier like acetonitrile or methanol.[6] Detection can be achieved using a UV detector. For chiral purity analysis, a chiral stationary phase would be necessary.

Potential Biological Activities and Applications in Drug Discovery

The unique structural combination of a furan ring and a β-amino acid moiety in 3-Amino-3-(5-methyl-2-furyl)propanoic acid suggests several potential avenues for biological activity.

Antimicrobial Properties

Furan derivatives are known to exhibit a broad spectrum of antimicrobial activities.[7][8] The incorporation of the amino acid side chain could enhance this activity or introduce novel mechanisms of action.

Anticancer and Antioxidant Potential

Recent studies have highlighted the anticancer and antioxidant properties of certain furan-containing amino acid derivatives.[9] The title compound could be investigated for its cytotoxic effects on various cancer cell lines and its ability to scavenge free radicals.

Neurological Applications

β-Amino acids and their derivatives can act as neurotransmitter analogs or modulators of neurological receptors. Further investigation into the potential central nervous system activity of this compound is warranted.

Workflow for Biological Screening

A proposed workflow for the initial biological evaluation of 3-Amino-3-(5-methyl-2-furyl)propanoic acid is outlined below.

G start Synthesized Compound antimicrobial Antimicrobial Assays (e.g., MIC determination) start->antimicrobial anticancer Anticancer Screening (e.g., MTT assay on cell lines) start->anticancer antioxidant Antioxidant Assays (e.g., DPPH, ABTS) start->antioxidant neurological Neurological Receptor Binding Assays start->neurological hit Identification of Biological 'Hits' antimicrobial->hit anticancer->hit antioxidant->hit neurological->hit lead_opt Lead Optimization hit->lead_opt

Figure 2: A workflow for the preliminary biological screening of 3-Amino-3-(5-methyl-2-furyl)propanoic acid.

Conclusion and Future Directions

3-Amino-3-(5-methyl-2-furyl)propanoic acid represents a promising, yet underexplored, scaffold in medicinal chemistry. This guide has provided a predictive framework for its synthesis, characterization, and potential biological applications based on established chemical and pharmacological principles. Further experimental validation of the proposed synthetic routes and comprehensive biological screening are crucial next steps to unlock the full therapeutic potential of this intriguing molecule. The insights gained from such studies will undoubtedly contribute to the broader understanding of furan-containing β-amino acids in drug discovery.

References

  • Barabanov, M. A. (2024). Synthesis of D,L-2-Amino-3-(3,4-dihydroxyphenyl)propanoic Acid. Russian Journal of Organic Chemistry, 60(5), 866-875.
  • Furan Derivatives and Their Role in Pharmaceuticals. (2025). American Journal of Bioscience and Clinical Integrity.
  • Application of furan derivative in medicinal field. (n.d.).
  • 439121-19-4 | CAS D
  • Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. (n.d.). Oriental Journal of Chemistry.
  • Selection of high-performance liquid chromatographic methods in pharmaceutical analysis. III.
  • A Review on Biological and Medicinal Significance of Furan. (2023). Alq J Med App Sci.
  • β-Amino Acids: Role in Human Biology and Medicinal Chemistry - A Review. (2017). Hilaris Publisher.
  • β-Amino Acids: Role in Human Biology and Medicinal Chemistry - A Review. (2025).
  • Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. (2022). PubMed.
  • Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. (2022). MDPI.
  • Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. (2025).
  • Synthesis of 3-((4-Hydroxyphenyl)amino)
  • Synthesis, Characterization and DFT Study of Bioactive 2‐[(2‐Methylpropanoyl)amino]propanoic Acid and Its Polymeric Tributyltin(IV) Derivative. (2019).
  • A Diversity-Oriented Synthesis of 3-(2-amino-1,6-dihydro-6-oxo-pyrimidin-5-yl)propanoic Esters. (2011). PubMed.
  • Determination of 3-carboxy-4-methyl-5-propyl-2-furanpropanoic acid, a major endogenous ligand substance in uremic serum, by high-performance liquid chromatography with ultraviolet detection. (1987). PubMed.
  • Synthesis of 3-Amino-5-fluoroalkylfurans by Intramolecular Cycliz
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Foundational

Unlocking the Therapeutic Potential of 3-Amino-3-(5-methyl-2-furyl)propanoic Acid: A Technical Guide to Target Identification and Validation

Introduction: A Molecule of Untapped Promise In the landscape of modern drug discovery, the quest for novel chemical scaffolds with therapeutic potential is relentless. 3-Amino-3-(5-methyl-2-furyl)propanoic acid emerges...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: A Molecule of Untapped Promise

In the landscape of modern drug discovery, the quest for novel chemical scaffolds with therapeutic potential is relentless. 3-Amino-3-(5-methyl-2-furyl)propanoic acid emerges as a compelling, yet underexplored, candidate. Its structure is a strategic amalgamation of two key pharmacophoric elements: a β-amino acid backbone and a furan ring system. This unique combination suggests a broad range of potential biological activities, making it a molecule of significant interest for researchers and drug development professionals.

The β-amino acid motif is renowned for imparting increased metabolic stability and unique conformational properties to parent molecules, often leading to enhanced potency and reduced susceptibility to proteolytic degradation[1][2][3][4]. Concurrently, the furan ring is a well-established component of numerous clinically successful drugs and biologically active compounds, demonstrating a wide spectrum of activities including anticancer, antimicrobial, anti-inflammatory, and neuroprotective effects[5][6][7].

This technical guide provides a comprehensive exploration of the potential therapeutic targets of 3-Amino-3-(5-methyl-2-furyl)propanoic acid. We will delve into the scientific rationale for investigating specific targets, provide detailed, field-proven experimental protocols for target validation, and present a logical framework for advancing this promising molecule through the drug discovery pipeline. Our approach is grounded in the synthesis of existing knowledge on related compounds to illuminate a path forward for this novel chemical entity.

I. Proposed Therapeutic Arenas and Potential Molecular Targets

Based on the known bioactivities of structurally related β-amino acids and furan-containing compounds, we propose the exploration of 3-Amino-3-(5-methyl-2-furyl)propanoic acid in the following therapeutic areas:

Oncology

The furan moiety is present in several anticancer agents, and its derivatives have been shown to inhibit key oncogenic pathways[6][8].

  • Potential Target: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2)

    • Scientific Rationale: VEGFR-2 is a critical mediator of angiogenesis, a process essential for tumor growth and metastasis. Furan- and furopyrimidine-based derivatives have demonstrated potent inhibitory activity against VEGFR-2[8]. The structural features of 3-Amino-3-(5-methyl-2-furyl)propanoic acid may allow for favorable interactions within the ATP-binding pocket of the VEGFR-2 kinase domain.

    • Validation Workflow:

      • In Vitro Kinase Assay: To determine the direct inhibitory effect on VEGFR-2 activity.

      • Cell-Based Proliferation Assays: Using human umbilical vein endothelial cells (HUVECs) to assess anti-proliferative effects.

      • Western Blot Analysis: To evaluate the phosphorylation status of VEGFR-2 and downstream signaling proteins (e.g., ERK, Akt) in treated cancer cell lines.

Infectious Diseases

Derivatives of 3-aryl-3-(furan-2-yl)propanoic acid have shown promising antimicrobial activity[9][10].

  • Potential Target: Bacterial and Fungal Cell Wall/Membrane Integrity or Key Metabolic Enzymes

    • Scientific Rationale: The lipophilic nature of the furan ring combined with the polar amino acid portion could facilitate disruption of microbial membranes or inhibition of essential enzymes. Studies on similar furan-containing compounds have demonstrated efficacy against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens like Candida albicans[9][10][11].

    • Validation Workflow:

      • Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) Assays: To determine the potency against a panel of clinically relevant bacterial and fungal strains.

      • Mechanism of Action Studies: Including membrane permeability assays (e.g., using propidium iodide) and assays for inhibition of key metabolic pathways (e.g., fatty acid synthesis, DNA gyrase).

Neuroscience

Furan-containing compounds have been investigated for their neuroprotective properties and as modulators of neurotransmitter receptors[7][12].

  • Potential Target: N-methyl-D-aspartate (NMDA) Receptors

    • Scientific Rationale: Derivatives of (R)-3-(5-furanyl)carboxamido-2-aminopropanoic acid have been identified as potent agonists at the glycine binding site of the NMDA receptor, with subtype-specific activity[12]. The core structure of 3-Amino-3-(5-methyl-2-furyl)propanoic acid shares similarities with these compounds, suggesting potential for NMDA receptor modulation.

    • Validation Workflow:

      • Radioligand Binding Assays: To determine the affinity for the glycine binding site on the GluN1 subunit of the NMDA receptor.

      • Electrophysiological Recordings: Using patch-clamp techniques on primary neuronal cultures or cell lines expressing specific NMDA receptor subtypes to characterize the functional activity (agonist, antagonist, or modulator).

  • Potential Target: Monoamine Oxidase B (MAO-B)

    • Scientific Rationale: Furan-based chalcones have been developed as potent and selective inhibitors of MAO-B, an enzyme implicated in the pathophysiology of neurodegenerative diseases like Parkinson's disease[13]. The aromatic furan ring in our compound of interest could potentially interact with the hydrophobic active site of MAO-B.

    • Validation Workflow:

      • In Vitro MAO-B Inhibition Assay: Using a commercially available kit to measure the inhibition of MAO-B activity in the presence of the compound.

      • Selectivity Profiling: To assess the inhibitory activity against MAO-A to determine the selectivity for MAO-B.

II. Experimental Protocols

VEGFR-2 Kinase Inhibition Assay

Objective: To quantify the direct inhibitory effect of 3-Amino-3-(5-methyl-2-furyl)propanoic acid on VEGFR-2 kinase activity.

Materials:

  • Recombinant human VEGFR-2 kinase domain

  • Poly(Glu, Tyr) 4:1 substrate

  • ATP

  • Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

  • ADP-Glo™ Kinase Assay kit (Promega)

  • 3-Amino-3-(5-methyl-2-furyl)propanoic acid (test compound)

  • Sorafenib (positive control)

  • DMSO (vehicle control)

  • 384-well white plates

Procedure:

  • Prepare a serial dilution of the test compound and Sorafenib in DMSO.

  • In a 384-well plate, add 2.5 µL of the test compound or control to each well.

  • Add 5 µL of a solution containing the VEGFR-2 enzyme and the poly(Glu, Tyr) substrate in kinase buffer.

  • Initiate the kinase reaction by adding 2.5 µL of ATP solution in kinase buffer.

  • Incubate the plate at room temperature for 1 hour.

  • Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

  • Read the luminescence on a plate reader.

  • Calculate the percent inhibition for each concentration of the test compound and determine the IC₅₀ value.

Data Presentation:

CompoundVEGFR-2 IC₅₀ (µM)
3-Amino-3-(5-methyl-2-furyl)propanoic acidTo be determined
Sorafenib (Positive Control)Known value
Minimum Inhibitory Concentration (MIC) Assay

Objective: To determine the lowest concentration of 3-Amino-3-(5-methyl-2-furyl)propanoic acid that inhibits the visible growth of a microorganism.

Materials:

  • 3-Amino-3-(5-methyl-2-furyl)propanoic acid (test compound)

  • Vancomycin (positive control for Gram-positive bacteria)

  • Ciprofloxacin (positive control for Gram-negative bacteria)

  • Amphotericin B (positive control for fungi)

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

  • Fungal strain (e.g., Candida albicans)

  • Mueller-Hinton Broth (for bacteria)

  • RPMI-1640 medium (for fungi)

  • 96-well microtiter plates

Procedure:

  • Prepare a stock solution of the test compound and control antibiotics in a suitable solvent (e.g., DMSO).

  • In a 96-well plate, perform a two-fold serial dilution of the test compound and controls in the appropriate growth medium.

  • Prepare a standardized inoculum of the microorganism to a final concentration of approximately 5 x 10⁵ CFU/mL.

  • Inoculate each well with the microbial suspension.

  • Include a growth control (no compound) and a sterility control (no inoculum).

  • Incubate the plates at 37°C for 18-24 hours for bacteria, or at 35°C for 24-48 hours for fungi.

  • The MIC is determined as the lowest concentration of the compound at which there is no visible growth.

Data Presentation:

CompoundS. aureus MIC (µg/mL)E. coli MIC (µg/mL)C. albicans MIC (µg/mL)
3-Amino-3-(5-methyl-2-furyl)propanoic acidTo be determinedTo be determinedTo be determined
VancomycinKnown valueNANA
CiprofloxacinKnown valueKnown valueNA
Amphotericin BNANAKnown value

III. Visualizing Pathways and Workflows

VEGFR-2 Signaling Pathway

VEGFR2_Signaling cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus VEGFR2 VEGFR-2 PLCg PLCγ VEGFR2->PLCg PI3K PI3K VEGFR2->PI3K Ras Ras VEGFR2->Ras VEGF VEGF VEGF->VEGFR2 Binds Compound 3-Amino-3-(5-methyl-2-furyl) propanoic acid Compound->VEGFR2 Inhibits Angiogenesis Angiogenesis Cell Proliferation Survival PLCg->Angiogenesis Akt Akt PI3K->Akt Akt->Angiogenesis Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK ERK->Angiogenesis

Caption: Proposed inhibition of the VEGFR-2 signaling pathway.

Target Validation Workflow

Target_Validation_Workflow Start Hypothesized Target BiochemicalAssay Biochemical/Biophysical Assay (e.g., Kinase Assay, Binding Assay) Start->BiochemicalAssay CellBasedAssay Cell-Based Functional Assay (e.g., Proliferation, Signaling) BiochemicalAssay->CellBasedAssay Confirmed Activity SAR Structure-Activity Relationship (SAR) Studies CellBasedAssay->SAR Cellular Efficacy InVivo In Vivo Model Validation (e.g., Xenograft, Infection Model) SAR->InVivo Optimized Analogs Lead Lead Optimization InVivo->Lead Proof of Concept

Caption: A general workflow for therapeutic target validation.

Conclusion

3-Amino-3-(5-methyl-2-furyl)propanoic acid stands at the intersection of proven therapeutic scaffolds, offering a rich ground for the discovery of novel therapeutic agents. While its biological activities remain to be fully elucidated, the structural precedents set by related β-amino acids and furan-containing compounds provide a clear and rational path for investigation. The proposed targets in oncology, infectious diseases, and neuroscience represent high-potential avenues for initial exploration. The experimental protocols and workflows detailed in this guide offer a robust framework for researchers to systematically evaluate the therapeutic potential of this intriguing molecule. Through rigorous and hypothesis-driven research, the scientific community can unlock the promise held within 3-Amino-3-(5-methyl-2-furyl)propanoic acid, potentially leading to the development of next-generation therapies for a range of human diseases.

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Exploratory

Whitepaper: A Senior Application Scientist's Guide to the In Silico Evaluation of 3-Amino-3-(5-methyl-2-furyl)propanoic Acid

Authored For: Drug Discovery and Computational Chemistry Professionals Preamble: The intersection of novel chemical entities and advanced computational modeling represents a frontier in modern drug discovery.[1][2] This...

Author: BenchChem Technical Support Team. Date: January 2026

Authored For: Drug Discovery and Computational Chemistry Professionals Preamble: The intersection of novel chemical entities and advanced computational modeling represents a frontier in modern drug discovery.[1][2] This guide provides an in-depth, experience-driven walkthrough for the in silico characterization of 3-Amino-3-(5-methyl-2-furyl)propanoic acid, a compound of interest due to its unique structural motifs. We will move beyond rote procedural lists to explore the scientific rationale underpinning each stage of the computational pipeline, from initial target hypothesis to the dynamic simulation of its molecular interactions. This document is structured to serve as both a strategic blueprint and a practical handbook for scientists aiming to predict and understand the therapeutic potential of novel small molecules.

Section 1: Compound Profile and Strategic Rationale

Molecular Structure and Physicochemical Passport

The subject of our investigation, 3-Amino-3-(5-methyl-2-furyl)propanoic acid (let's designate it 'AMFPA'), is a non-proteinogenic amino acid. Its structure is characterized by a propanoic acid backbone, an amino group at the alpha-position relative to the furan ring, and a 5-methyl-furan moiety.[3][4]

PropertyPredicted ValueSource
Molecular FormulaC8H11NO3ChemicalBook[3]
Molecular Weight169.18 g/mol PubChem
XLogP3-0.6PubChem
H-Bond Donor Count2PubChem
H-Bond Acceptor Count4PubChem

The presence of both hydrogen bond donors (amine, carboxylic acid) and acceptors (carbonyl oxygen, furan oxygen), combined with the aromatic furan ring, creates a rich set of pharmacophoric features.[5] This profile suggests that AMFPA has the potential to engage in a variety of interactions—including ionic, hydrogen bonding, and π-stacking—with a biological target.

The 'Why': Formulating a Target Hypothesis

An effective in silico campaign is not a random walk; it is a hypothesis-driven investigation. Given AMFPA's structural similarity to natural amino acids like Alanine and Glutamate, a logical starting point is to investigate proteins for which such amino acids are natural substrates or modulators.

Hypothesis: AMFPA may act as a competitive inhibitor for a bacterial enzyme that is crucial for cell wall synthesis and dependent on D-amino acids.

For this guide, we will select Alanine Racemase (Alr) from Mycobacterium tuberculosis as our hypothetical target. Alr is a well-validated target that catalyzes the conversion of L-alanine to D-alanine, an essential component of the peptidoglycan cell wall. Inhibiting this enzyme disrupts cell wall formation, leading to bacterial cell death.

Section 2: The Computational Workflow: A Strategic Overview

The journey from a compound of interest to a validated lead candidate is multi-faceted. Our in silico workflow is designed to progressively increase computational rigor, using each step to validate the findings of the previous one. This self-validating system ensures that computational resources are spent on the most promising hypotheses.

G cluster_0 Phase 1: Initial Screening & Pose Prediction cluster_1 Phase 2: Dynamic Validation & Stability Analysis cluster_2 Phase 3: Advanced Insights P1 Ligand & Receptor Preparation P2 Molecular Docking (AutoDock Vina) P1->P2 P3 Pose Selection & Binding Affinity Scoring P2->P3 P4 System Building (Solvation & Ionization) P3->P4 Select Best Pose P5 Molecular Dynamics Simulation (GROMACS) P4->P5 P6 Trajectory Analysis (RMSD, RMSF, H-Bonds) P5->P6 P7 Pharmacophore Modeling P6->P7 Identify Key Interactions P8 Binding Free Energy Calculation (MMPBSA) P6->P8 Quantify Binding Strength End Outcome: Validated Binding Hypothesis P8->End Start Start: AMFPA & Target ID Start->P1

Caption: Overall in silico workflow for evaluating AMFPA-target interactions.

Section 3: Phase 1 Protocol: Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor.[6][7] It is a computationally efficient method to generate initial binding hypotheses and rank potential candidates.[8] We will use AutoDock Vina, a widely used and validated docking engine.[9]

Causality Behind the Protocol
  • Why Prepare the Ligand? We must convert the 2D structure of AMFPA into a 3D format, assign correct partial charges (Gasteiger charges), and identify rotatable bonds. This ensures the ligand is conformationally flexible and electrostatically realistic.

  • Why Prepare the Receptor? The crystal structure of a protein (e.g., from the PDB) is a static snapshot. We must remove non-essential components like water molecules and co-crystallized ligands, add polar hydrogens (which are often absent in PDB files), and assign charges. This prepares the protein for an accurate interaction calculation.

  • Why Define a Grid Box? Docking the entire protein surface is computationally expensive and unnecessary. We define a 3D "search space" or grid box centered on the known active site of Alanine Racemase. This focuses the calculation where binding is expected, increasing efficiency and accuracy.[10]

Step-by-Step Docking Protocol (AutoDock Tools & Vina)
  • Obtain Structures:

    • Download the PDB structure of Alanine Racemase from the RCSB PDB database.

    • Obtain the 3D structure of AMFPA (e.g., from PubChem or build it using software like Avogadro).

  • Receptor Preparation (using AutoDock Tools):

    • Load the protein PDB file.

    • Delete all water molecules (Edit > Delete Water).

    • Add polar hydrogens (Edit > Hydrogens > Add > Polar Only).

    • Compute Gasteiger charges (Edit > Charges > Compute Gasteiger).

    • Save the prepared receptor in PDBQT format (Grid > Macromolecule > Choose... then File > Save > Write PDBQT).

  • Ligand Preparation (using AutoDock Tools):

    • Load the AMFPA molecule file.

    • Detect the torsional root and define rotatable bonds (Ligand > Torsion Tree > Detect Root).

    • Save the prepared ligand in PDBQT format (Ligand > Output > Save as PDBQT).

  • Grid Box Definition:

    • With the prepared receptor loaded, go to Grid > Grid Box.

    • Center the grid box on the active site residues of Alanine Racemase. Adjust the dimensions (e.g., 25 x 25 x 25 Å) to encompass the entire binding pocket.

    • Save the grid parameters.

  • Configuration and Execution:

    • Create a text file named config.txt.[9]

    • Add the following lines, replacing filenames and coordinates as necessary:

    • Run Vina from the command line: vina --config config.txt --log amfpa_log.txt

Data Presentation: Docking Results

The primary outputs are the binding affinity (in kcal/mol) and the predicted binding poses. A more negative value indicates a stronger predicted interaction.

CompoundBinding Affinity (kcal/mol)Key Interacting Residues (Hypothetical)
AMFPA -7.8 TYR-265, SER-122, LYS-39
D-Alanine (Natural Substrate)-5.2TYR-265, ARG-219, LYS-39
Known Inhibitor (e.g., D-Cycloserine)-6.5TYR-265, SER-311

This data is illustrative. Actual results would be generated from the simulation.

Section 4: Phase 2 Protocol: Molecular Dynamics (MD) Simulation

While docking provides a static picture, MD simulations offer a dynamic view of the protein-ligand complex over time, allowing us to assess the stability of the docked pose.[11][12][13] We will use GROMACS, a high-performance and widely used MD engine.[14][15]

Causality Behind the Protocol
  • Why Generate a Ligand Topology? Standard force fields (like CHARMM36 or AMBER) have parameters for proteins but not for novel molecules like AMFPA. We must generate a topology file that describes AMFPA's bond lengths, angles, dihedrals, and charges, often using servers like CGenFF or SwissParam.[14][16]

  • Why Solvate and Add Ions? Biological interactions occur in water. We place the complex in a water-filled box to mimic physiological conditions. We then add ions (e.g., Na+, Cl-) to neutralize the system's charge and achieve a physiological salt concentration.

  • Why Minimize and Equilibrate? The initial system is artificial. We first perform energy minimization to relax steric clashes. Then, we run two equilibration phases: NVT (constant Number of particles, Volume, Temperature) to stabilize the system's temperature, followed by NPT (constant Number of particles, Pressure, Temperature) to stabilize the density. This ensures the production simulation starts from a physically realistic state.[11][16]

  • Why Run Production MD? This is the main simulation where we collect data. We run the simulation for a significant period (e.g., 100 nanoseconds) to observe the behavior of the ligand in the binding pocket.

cluster_prep System Preparation cluster_sim Simulation start Docked Protein-Ligand Complex (.pdb/.gro) prep_protein Generate Protein Topology (pdb2gmx) start->prep_protein prep_ligand Generate Ligand Topology (e.g., CGenFF server) start->prep_ligand merge Combine Protein & Ligand Topologies prep_protein->merge prep_ligand->merge solvate Define Box & Solvate (editconf, solvate) merge->solvate ions Add Ions (grompp, genion) solvate->ions em Energy Minimization (grompp, mdrun) ions->em nvt NVT Equilibration (grompp, mdrun) em->nvt npt NPT Equilibration (grompp, mdrun) nvt->npt md Production MD (grompp, mdrun) npt->md analysis Trajectory Analysis (RMSD, RMSF, g_hbond etc.) md->analysis

Caption: Detailed workflow for a GROMACS MD simulation.

Step-by-Step MD Protocol (GROMACS)

This is a condensed workflow. Each GROMACS command has numerous options that require careful consideration based on the specific system.

  • System Preparation:

    • Use gmx pdb2gmx to generate the protein topology, choosing a force field (e.g., CHARMM36).

    • Generate the ligand topology (.itp and .prm files) using an external server (e.g., CGenFF) and a conversion script.[11][14]

    • Merge the protein and ligand coordinate files into a single .gro file.

    • Edit the main topology file (topol.top) to #include the ligand's topology files.[11][14]

  • Solvation and Ionization:

    • Define a simulation box around the complex using gmx editconf.

    • Fill the box with water using gmx solvate.

    • Assemble the system for ion generation using gmx grompp with an appropriate .mdp file.

    • Add ions to neutralize the system with gmx genion.

  • Minimization and Equilibration:

    • Run energy minimization using gmx grompp and gmx mdrun with a minimization .mdp file.

    • Run NVT equilibration for ~100 ps.

    • Run NPT equilibration for ~200 ps. Check for convergence of temperature and pressure.

  • Production MD:

    • Run the production simulation for the desired length (e.g., 100 ns) using gmx grompp and gmx mdrun.

  • Analysis:

    • RMSD (Root Mean Square Deviation): Calculate for the ligand and protein backbone to assess stability. A stable ligand should have a low, non-drifting RMSD.

    • RMSF (Root Mean Square Fluctuation): Calculate to identify flexible regions of the protein.

    • Hydrogen Bonds: Analyze the number and duration of hydrogen bonds between AMFPA and the receptor.

Data Presentation: MD Analysis Summary
MetricResult (Hypothetical)Interpretation
Ligand RMSD (vs. protein backbone)1.5 ± 0.3 ÅThe ligand remains stably bound in the active site without significant deviation.
Average H-Bonds (Ligand-Protein)3.2Strong and consistent hydrogen bonding network, suggesting specific interactions.
Key H-Bond Interactions (>50% occupancy)AMFPA(COOH) - TYR-265(OH)AMFPA(NH2) - SER-122(O)Identifies the specific, stable interactions anchoring the ligand in the pocket.

Section 5: Advanced Modeling and Future Directions

With a validated stable binding pose, further computational methods can provide deeper insights.

  • Pharmacophore Modeling: By analyzing the key interactions from the MD simulation, a 3D pharmacophore model can be generated.[17][18][19] This model, representing the essential features for binding (e.g., H-bond donors/acceptors, hydrophobic centroids), can be used to screen large virtual libraries for structurally diverse compounds that might also bind to the target.[20]

  • Binding Free Energy Calculations: Methods like MM/PBSA (Molecular Mechanics/Poisson-Boltzmann Surface Area) can provide a more accurate, albeit computationally intensive, estimation of the binding free energy, helping to better rank AMFPA against other potential inhibitors.

Section 6: Conclusion

This guide has outlined a rigorous, multi-phase in silico strategy for evaluating the interactions of 3-Amino-3-(5-methyl-2-furyl)propanoic acid with a hypothetical biological target. By integrating molecular docking for initial pose prediction with molecular dynamics for dynamic validation, we establish a high-confidence model of the binding event. This workflow emphasizes not just the "how" but the "why" of each computational step, ensuring a scientifically sound and resource-efficient approach. The hypothetical results suggest that AMFPA is a promising candidate for inhibiting Alanine Racemase, warranting further investigation through more advanced computational analysis and, ultimately, in vitro experimental validation.

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Foundational

Furan-Containing Amino Acids: A Technical Guide to Synthesis, Properties, and Applications in Drug Discovery

Abstract The incorporation of non-canonical amino acids into peptides and small molecules represents a cornerstone of modern medicinal chemistry. Among these, furan-containing amino acids have emerged as a privileged cla...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The incorporation of non-canonical amino acids into peptides and small molecules represents a cornerstone of modern medicinal chemistry. Among these, furan-containing amino acids have emerged as a privileged class of building blocks, imparting unique structural and electronic properties that can profoundly influence biological activity. The furan ring, an electron-rich five-membered heterocycle, acts as a versatile pharmacophore and a tool for conformational constraint.[1][2] This technical guide provides an in-depth exploration of furan-containing amino acids, designed for researchers, scientists, and drug development professionals. We will dissect key synthetic methodologies, from classical organic chemistry to contemporary chemobiocatalytic routes, and elucidate the rationale behind these experimental choices. Furthermore, we will examine the application of these unique amino acids in peptide science and drug design, focusing on their role in enzyme inhibition and as conformational modulators. This guide aims to be a comprehensive resource, blending foundational principles with field-proven insights to accelerate innovation in this exciting area of chemical biology.

The Furan Scaffold: A Primer on Physicochemical & Biological Significance

The furan ring is a planar, aromatic heterocycle whose unique properties are central to its utility in medicinal chemistry.[3] Its aromaticity, derived from the delocalization of one of the oxygen atom's lone pairs, is more modest than that of benzene, rendering it more reactive and susceptible to certain metabolic pathways.[3] This reactivity, however, is coupled with a distinct electronic profile that makes it a valuable component in drug design.

The furan moiety is often employed as a bioisostere for phenyl, thiophene, or other aromatic rings.[2][4] This substitution can subtly alter a molecule's size, polarity, and electronic distribution, leading to improved metabolic stability, enhanced receptor binding, and better overall pharmacokinetic profiles.[2][5] The ether oxygen can act as a hydrogen bond acceptor, while the electron-rich nature of the ring allows for various π-π stacking and other non-covalent interactions crucial for binding to biological targets.[1][2] Consequently, the furan scaffold is found in a wide array of approved drugs and biologically active natural products, where it contributes to diverse therapeutic activities, including antimicrobial, anti-inflammatory, and anticancer effects.[1][2][6]

Synthetic Strategies for Furan-Containing Amino Acids

The synthesis of furan-containing amino acids can be approached through various methodologies, each with its own advantages regarding substrate scope, scalability, and environmental impact. The choice of synthetic route is often dictated by the desired substitution pattern on the furan ring and the position of the amino acid functionality.

Modern Organic Synthesis Approaches

Modern catalytic methods offer precise control over the construction of substituted furans, which can then be elaborated into the target amino acids.

  • Cross-Coupling Reactions: Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura or Negishi reactions, are powerful tools for creating substituted furan cores.[7] For instance, a bromo-furan ester can be coupled with a boronic acid to install a desired substituent, followed by hydrolysis and subsequent amination steps to yield the final amino acid.[7]

  • Catalytic Cyclizations: Transition metals like gold, rhodium, and palladium can catalyze the cyclization of acyclic precursors to form the furan ring.[8] These methods often proceed under mild conditions and can tolerate a wide range of functional groups, making them highly versatile.

Chemobiocatalytic Synthesis: A Green Chemistry Approach

A significant advancement in the synthesis of furan-containing compounds is the use of chemobiocatalytic cascades, which leverage the efficiency and selectivity of enzymes. This approach is particularly relevant for producing bio-based chemicals from renewable resources. A prime example is the synthesis of 5-aminomethyl-2-furancarboxylic acid (AMFC) from 5-hydroxymethylfurfural (HMF), a platform chemical derived from biomass.[9][10]

This process is executed in a one-pot, two-step manner:

  • Chemo-oxidation: HMF is first oxidized to 5-formyl-2-furancarboxylic acid (FFCA) using a laccase-TEMPO system.[9]

  • Biocatalytic Amination: The resulting FFCA intermediate is then converted into the target amino acid, AMFC, via transamination catalyzed by a recombinant E. coli strain.[9] This engineered bacterium expresses ω-transaminase and cofactor recycling enzymes, allowing for the efficient use of ammonium formate as the amine donor.[9] This tandem process achieves high yields (approx. 81%) and represents a sustainable route to furan-based amino acids.[9]

Chemobiocatalytic_Workflow cluster_0 Step 1: Chemo-oxidation cluster_1 Step 2: Biocatalytic Amination HMF 5-Hydroxymethylfurfural (HMF) FFCA 5-Formyl-2-furancarboxylic acid (FFCA) HMF->FFCA Laccase-TEMPO System AMFC 5-Aminomethyl-2-furancarboxylic acid (AMFC) FFCA_in->AMFC Recombinant E. coli (ω-Transaminase) Peptide_Constraint A1 A1 A2 A2 A1->A2 A3 A3 A2->A3 A4 A4 A3->A4 A5 A5 A4->A5 B1 B1 B2 B2 B1->B2 B3 Fal B2->B3 B4 B4 B2->B4 B3->B4 B5 B5 B4->B5

Furan amino acid (Fal) inducing a turn-like conformation.
Furan Scaffolds as Enzyme Inhibitors

Furan-containing amino acids and their derivatives have been successfully developed as inhibitors for various enzymes implicated in disease. The furan ring can serve as a scaffold to correctly orient functional groups within an enzyme's active site or act directly as a reactive "warhead". [11]

  • Protein Arginine Deiminase Type IV (PAD4) Inhibitors: PAD4 is a therapeutic target in rheumatoid arthritis. Researchers have designed peptide-based inhibitors where the non-standard amino acid L-2-furylalanine acts as the "warhead". [11]These branched peptides showed competitive inhibition of PAD4, with the furan ring playing a crucial role in interacting with essential amino acids in the active site. [11]* Factor Inhibiting HIF-1 (FIH-1) Inhibitors: FIH-1 is a negative regulator of the hypoxia-inducible factor (HIF) pathway. A series of furan-2-carbonyl amino acid derivatives were synthesized and shown to inhibit FIH-1, thereby activating the protective HIF response. [7]

    Compound Class Target Enzyme Activity (IC₅₀) Reference
    Furan-containing Branched Peptide PAD4 243.2 ± 2.4 µM [11]

    | Furan-2-carbonyl Glycine Deriv. | FIH-1 | ~50-100 µM (HRE activity) | [7]|

Fluorescent Probes for Biological Investigation

The unique photophysical properties of certain furan derivatives can be harnessed to create powerful research tools. Fluorescent unnatural amino acids are particularly valuable as they can be incorporated directly into a peptide sequence, providing a localized probe to study protein conformation and interactions without the need for bulky external fluorophores. [12] Researchers have synthesized fluorescent dibenzofuran α-amino acids as conformationally rigid analogues of tryptophan. [12]These were successfully incorporated into peptides via SPPS. In one application, a decapeptide containing the dibenzofuran amino acid was designed as a FRET-based substrate for trypsin. Cleavage of the peptide by the enzyme resulted in a measurable increase in fluorescence, allowing for real-time monitoring of enzymatic activity. [12]

Conclusion and Future Outlook

Furan-containing amino acids represent a versatile and powerful class of building blocks for medicinal chemistry and chemical biology. Their synthesis is now more accessible than ever, thanks to advances in both catalytic organic chemistry and sustainable chemobiocatalytic methods. [8][9]The unique electronic and steric properties of the furan ring allow it to function as a valuable bioisostere, a tool for conformational constraint, and a core scaffold for potent enzyme inhibitors. [2][7][11][13] The future of this field is bright, with ongoing efforts focused on developing more efficient and stereoselective synthetic routes. The exploration of novel furan-based amino acids with diverse substitution patterns will undoubtedly expand their utility. As our understanding of complex biological pathways grows, these custom-designed amino acids will be instrumental in creating highly selective peptide and small-molecule therapeutics, as well as sophisticated molecular probes to unravel the intricacies of cellular function. [14]

References

  • Ayalp, A. (1989). Synthesis of some substituted furan amino acid derivatives.
  • One-pot Twostep Chemobiocatalytic Synthesis of a Furan Amino Acid from 5-Hydroxymethylfurfural. (2024). PubMed.
  • The Ascendant Therapeutic Potential of Furan-Containing Amino Alcohols: A Technical Guide. Benchchem.
  • Conformational analysis of furanoid epsilon-sugar amino acid containing cyclic peptides by NMR spectroscopy, molecular dynamics simulation, and X-ray crystallography: Evidence for a novel turn structure. ResearchGate.
  • Furan- and Thiophene-2-Carbonyl Amino Acid Derivatives Activate Hypoxia-Inducible Factor via Inhibition of Factor Inhibiting Hypoxia-Inducible Factor-1. (2018). NIH.
  • Synthesis of Fluorescent Dibenzofuran α-Amino Acids: Conformationally Rigid Analogues of Tyrosine. NIH PMC.
  • Synthesis, Reactions and Medicinal Uses of Furan. Pharmaguideline.
  • Bio-Derived Furanic Compounds with Natural Metabolism: New Sustainable Possibilities for Selective Organic Synthesis. (2023). MDPI.
  • Furan: A Promising Scaffold for Biological Activity. (2024). International Journal of Advanced Biological and Biomedical Research.
  • Furan synthesis. Organic Chemistry Portal.
  • Furan. Wikipedia. Available at: [Link]

  • Novel Furan-containing Peptide-based Inhibitors of Protein Arginine Deiminase Type IV (PAD4). (2017). ResearchGate.
  • Furan-derived natural products and drugs. ResearchGate. Available at: [Link]

  • Furan: A Promising Scaffold for Biological Activity. (2024). International Journal of Advanced Biological and Biomedical Research.
  • Furans, thiophenes and related heterocycles in drug discovery. PubMed. Available at: [Link]

  • Bio-Derived Furanic Compounds with Natural Metabolism: New Sustainable Possibilities for Selective Organic Synthesis. (2023). ResearchGate.
  • Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. (2024). Oriental Journal of Chemistry.
  • Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. (2024). ResearchGate.
  • Amino Acid Derivatives for Peptide Synthesis. AAPPTec. Available at: [Link]

  • Conformational restrictions of biologically active peptides via amino acid side chain groups. PubMed. Available at: [Link]

  • Small and Simple, yet Sturdy: Conformationally Constrained Peptides with Remarkable Properties. (2016). PMC - PubMed Central. Available at: [Link]

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Protocols & Analytical Methods

Method

Application Note: Enantioselective Synthesis of 3-Amino-3-(5-methyl-2-furyl)propanoic Acid

Abstract This document provides a comprehensive guide to the enantioselective synthesis of 3-Amino-3-(5-methyl-2-furyl)propanoic acid, a chiral β-amino acid of significant interest in medicinal chemistry and drug develop...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive guide to the enantioselective synthesis of 3-Amino-3-(5-methyl-2-furyl)propanoic acid, a chiral β-amino acid of significant interest in medicinal chemistry and drug development. β-Amino acids are crucial building blocks for creating peptidomimetics with enhanced metabolic stability and unique conformational properties.[1][2] The incorporation of a 5-methyl-2-furyl moiety introduces a valuable heterocyclic scaffold often found in bioactive molecules.[3] This application note details a robust synthetic strategy centered on an organocatalyzed asymmetric aza-Michael addition, providing researchers with a detailed protocol, mechanistic insights, and expected outcomes.

Introduction and Strategic Overview

The synthesis of enantiomerically pure β-amino acids remains a pivotal challenge in modern organic chemistry.[4][5] Their utility as precursors to pharmaceuticals and as components of modified peptides necessitates synthetic routes that are both efficient and highly stereoselective. The target molecule, 3-Amino-3-(5-methyl-2-furyl)propanoic acid, combines the key structural features of a β-amino acid with a substituted furan ring, making it a valuable synthon for novel therapeutics.

Our synthetic approach is predicated on a retrosynthetic analysis that disconnects the target molecule at the Cβ-N bond. This strategy identifies an α,β-unsaturated ester, ethyl (E)-3-(5-methyl-2-furyl)acrylate, as a key precursor. The crucial stereocenter is installed via a highly enantioselective conjugate addition of a nitrogen nucleophile, a transformation effectively mediated by chiral organocatalysts.

Retrosynthetic Strategy:

G Target 3-Amino-3-(5-methyl-2-furyl)propanoic acid Intermediate1 Protected β-Amino Ester Target->Intermediate1 Deprotection Precursor1 Ethyl (E)-3-(5-methyl-2-furyl)acrylate Intermediate1->Precursor1 Asymmetric Aza-Michael Addition Precursor2 Nitrogen Nucleophile (e.g., Boc-NH₂) Intermediate1->Precursor2 Asymmetric Aza-Michael Addition Precursor3 5-Methylfurfural Precursor1->Precursor3 Wittig / HWE Olefination

Caption: Retrosynthetic analysis of the target β-amino acid.

This application note will focus on a bifunctional squaramide-catalyzed aza-Michael addition, a powerful methodology known for its operational simplicity and high stereocontrol in constructing chiral amine functionalities.[6][7]

Proposed Catalytic System and Mechanism of Stereoselection

The key to achieving high enantioselectivity lies in the choice of the catalytic system. We propose the use of a quinine-derived bifunctional squaramide catalyst. This class of organocatalyst operates through a dual hydrogen-bonding mechanism, simultaneously activating both the nucleophile and the electrophile in a precisely organized transition state.

Mechanism of Action:

  • The squaramide's two N-H groups form hydrogen bonds with the carbonyl oxygens of the acrylate ester, lowering its LUMO and locking it into a specific conformation.

  • The tertiary amine of the quinine scaffold acts as a Brønsted base, deprotonating the carbamate nucleophile to increase its nucleophilicity.

  • The resulting carbamate anion is directed to attack one specific face of the activated Michael acceptor, guided by the chiral environment of the catalyst.

This highly organized, ternary complex (catalyst-electrophile-nucleophile) effectively shields one face of the olefin, leading to a highly enantioselective C-N bond formation.[8]

G cluster_TS Proposed Transition State Assembly Catalyst Quinine-Squaramide Catalyst Acrylate Ethyl (E)-3-(5-methyl-2-furyl)acrylate (Michael Acceptor) Catalyst->Acrylate H-Bond Activation (LUMO Lowering) Nucleophile Carbamate Nucleophile Catalyst->Nucleophile Brønsted Base Activation Nucleophile->Acrylate Face-Selective Attack

Caption: Bifunctional activation by the squaramide catalyst.

Detailed Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coats, and gloves, must be worn at all times.

Protocol 1: Synthesis of Ethyl (E)-3-(5-methyl-2-furyl)acrylate (Michael Acceptor)

This protocol utilizes a Horner-Wadsworth-Emmons reaction for reliable and E-selective olefination.

Materials:

  • 5-Methylfurfural (1.0 eq)

  • Triethyl phosphonoacetate (1.1 eq)

  • Sodium hydride (60% dispersion in mineral oil, 1.2 eq)

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Ethyl acetate (EtOAc)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • Carefully wash sodium hydride (1.2 eq) with hexanes to remove mineral oil and suspend it in anhydrous THF in a flame-dried, three-neck flask under an argon atmosphere.

  • Cool the suspension to 0 °C in an ice bath.

  • Add triethyl phosphonoacetate (1.1 eq) dropwise to the NaH suspension. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature for an additional 30 minutes until hydrogen evolution ceases.

  • Re-cool the resulting clear solution to 0 °C and add a solution of 5-methylfurfural (1.0 eq) in anhydrous THF dropwise over 20 minutes.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring for completion by Thin Layer Chromatography (TLC).

  • Upon completion, carefully quench the reaction by slowly adding saturated aqueous NH₄Cl at 0 °C.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (Silica gel, Hexanes:EtOAc gradient) to afford the title compound as a pale yellow oil.

Protocol 2: Asymmetric Aza-Michael Addition

This is the key enantioselective step for the synthesis of the protected β-amino ester.

Materials:

  • Ethyl (E)-3-(5-methyl-2-furyl)acrylate (1.0 eq)

  • tert-Butyl carbamate (1.2 eq)

  • Quinine-derived squaramide catalyst (e.g., (1S,2S,4S,5R)-SQ, 0.05 eq)

  • Toluene, anhydrous

  • 4Å Molecular Sieves

Procedure:

  • To a flame-dried vial charged with a stir bar, add the squaramide catalyst (0.05 eq), tert-butyl carbamate (1.2 eq), and activated 4Å molecular sieves.

  • Add anhydrous toluene and stir the suspension at room temperature for 15 minutes.

  • Add the ethyl (E)-3-(5-methyl-2-furyl)acrylate (1.0 eq) to the mixture.

  • Seal the vial and stir the reaction at the desired temperature (e.g., -20 °C or 0 °C) for 24-72 hours. Monitor the reaction progress by TLC and chiral HPLC analysis of aliquots.

  • Upon completion, directly load the reaction mixture onto a silica gel column.

  • Purify by flash column chromatography (Hexanes:EtOAc gradient) to yield the protected β-amino ester.

Protocol 3: Deprotection to Yield Final Product

This two-step protocol removes both the Boc and ethyl ester protecting groups.

Materials:

  • Protected β-amino ester from Protocol 2

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM)

  • Lithium hydroxide (LiOH)

  • Tetrahydrofuran (THF) / Water

  • 1 M Hydrochloric acid (HCl)

Procedure:

  • Boc Deprotection: Dissolve the protected β-amino ester in DCM (0.1 M). Add trifluoroacetic acid (5-10 eq) and stir at room temperature for 1-2 hours until TLC indicates complete consumption of the starting material.

  • Concentrate the reaction mixture under reduced pressure. Co-evaporate with toluene (2x) to remove residual TFA. The crude ethyl ester amine salt can be used directly in the next step.

  • Saponification: Dissolve the crude intermediate in a THF:Water (3:1) mixture. Add LiOH (2-3 eq) and stir at room temperature for 2-4 hours until the reaction is complete.

  • Quench the reaction with 1 M HCl at 0 °C, adjusting the pH to ~7.

  • The product may precipitate or can be isolated using ion-exchange chromatography. Lyophilization of the aqueous solution after purification can yield the final zwitterionic product, 3-Amino-3-(5-methyl-2-furyl)propanoic acid.

Expected Results and Data Analysis

The following table summarizes the expected outcomes for the key synthetic steps. Enantiomeric ratio (er) should be determined by chiral HPLC analysis.

StepProductExpected YieldExpected Enantiomeric Ratio (er)Analytical Methods
1Ethyl (E)-3-(5-methyl-2-furyl)acrylate80-90%N/A¹H NMR, ¹³C NMR
2Boc-protected β-amino ester75-85%>95:5Chiral HPLC, ¹H NMR, HRMS
3Final Amino Acid>90% (2 steps)>95:5¹H NMR, ¹³C NMR, HRMS

Troubleshooting Guide

ProblemPotential Cause(s)Suggested Solution(s)
Low Yield in Step 2 Incomplete reaction; decomposition of starting material.Lower the reaction temperature; increase reaction time; screen different solvents (e.g., CH₂Cl₂, MTBE).
Low Enantioselectivity (er) Non-catalytic background reaction; catalyst deactivation.Ensure anhydrous conditions using molecular sieves; lower the reaction temperature; screen other squaramide or thiourea catalysts.
Difficult Purification Co-elution of product and starting material/byproducts.Optimize the chromatography gradient; consider derivatization of an aliquot for easier separation analysis.
Incomplete Deprotection Insufficient reagent or reaction time.Increase equivalents of TFA or LiOH; extend reaction time and monitor closely by TLC/LC-MS.

Conclusion

This application note outlines a reliable and highly enantioselective pathway for the synthesis of 3-Amino-3-(5-methyl-2-furyl)propanoic acid. The cornerstone of this strategy is a well-precedented organocatalytic aza-Michael addition, which provides excellent stereocontrol and good chemical yields. The detailed protocols and troubleshooting guide are designed to enable researchers in medicinal and organic chemistry to successfully synthesize this valuable chiral building block for application in drug discovery and materials science.

References

  • Straub, M. R., & Birman, V. B. (2018). Organocatalytic Enantioselective Synthesis of α-Fluoro-β-amino Acid Derivatives. Organic Letters, 20(23), 7550–7553. [Link]

  • Straub, M. R. (2021). Enantioselective synthesis of β-amino acid derivatives using amidine-based and bifunctional organocatalysts. Arts & Sciences Electronic Theses and Dissertations. [Link]

  • Wang, Y., et al. (2015). Asymmetric Michael Addition of Benzofuran-Derived Azadienes to 3-Fluorooxindoles Catalyzed by a Chiral Squaramide Catalyst. The Journal of Organic Chemistry. [Link]

  • Albright, S. (2023). Novel Strategies for the Synthesis of β-Amino Acids and Their Derivatives. University of Illinois Urbana-Champaign, Chemistry Seminars. [Link]

  • Zhang, J., et al. (2020). Asymmetric 1,4-Michael Addition Reaction of Azadienes with α-Thiocyanoindanones Catalyzed by Bifunctional Chiral Squaramide. Molecules, 25(23), 5768. [Link]

  • Juaristi, E., & López-Ruiz, H. (1999). Recent advances in the enantioselective synthesis of beta-amino acids. Current Medicinal Chemistry, 6(10), 983-1004. [Link]

  • Simón, L., et al. (2020). Understanding Chiral Proton Catalysis Using Cinchonium Derivatives in aza-Michael Additions. Chemistry – A European Journal, 26(48), 10899-10908. [Link]

  • Albright, S. (2023). NOVEL STRATEGIES FOR THE SYNTHESIS OF β-AMINO ACIDS AND THEIR DERIVATIVES. University of Illinois Chemistry Department. [Link]

  • Liu, X., & Córdova, A. (2010). Recent advances in the catalytic asymmetric synthesis of β-amino acids. Chemical Society Reviews, 39, 3246-3261. [Link]

  • Kumar, A. (2015). Enantioselective Synthesis of β-amino acids: A Review. Organic Chemistry: Current Research. [Link]

  • Lelais, G., & Seebach, D. (2004). β-Amino acids—syntheses and uses. Biopolymers, 76(3), 206-243. Note: A direct link to a free version is not available, but the citation is for a seminal review in the field.
  • Waser, M. (2010). Recent advances in the catalytic asymmetric synthesis of β-amino acids. Chemical Society Reviews. [Link]

  • Singh, R. P., et al. (2015). Enantioselective Synthesis of β-amino acids: A Review. Organic Chemistry: Current Research, 4(3). [Link]

  • List, B., et al. (2021). Catalytic Asymmetric Synthesis of Unprotected β2-Amino Acids. Journal of the American Chemical Society, 143(10), 3709–3714. [Link]

  • Juaristi, E. (1999). Recent advances in the enantioselective synthesis of beta-amino acids. Current medicinal chemistry. [Link]

  • Zaitsev, V. D., et al. (2022). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Molecules, 27(14), 4612. [Link]

  • Zaitsev, V. D., et al. (2022). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Molecules, 27(14), 4612. [Link]

  • Plaçais, C., et al. (2021). Synthesis of 3-Amino-5-fluoroalkylfurans by Intramolecular Cyclization. Organic Letters, 23(13), 4915–4919. [Link]

  • Poór, M., et al. (2010). 2-Amino-3-(5-phenylfuran-2-yl)propionic Acids and 5-Phenylfuran-2-ylacrylic Acids Are Novel Substrates of Phenylalanine Ammonia-Lyase. ChemInform, 41(31). [Link]

Sources

Application

Application Notes & Protocols for the Purification of 3-Amino-3-(5-methyl-2-furyl)propanoic acid

Authored by: A Senior Application Scientist Introduction 3-Amino-3-(5-methyl-2-furyl)propanoic acid is a non-proteinogenic β-amino acid characterized by a substituted furan ring. As with many specialized amino acids, its...

Author: BenchChem Technical Support Team. Date: January 2026

Authored by: A Senior Application Scientist

Introduction

3-Amino-3-(5-methyl-2-furyl)propanoic acid is a non-proteinogenic β-amino acid characterized by a substituted furan ring. As with many specialized amino acids, its utility in pharmaceutical synthesis, metabolic studies, and materials science is critically dependent on its isomeric and chemical purity. Impurities, which can include starting materials, diastereomers, or byproducts from side reactions, can significantly alter biological activity and experimental outcomes.

This document provides a comprehensive guide to the purification of 3-Amino-3-(5-methyl-2-furyl)propanoic acid. It moves beyond simple step-by-step instructions to explain the underlying chemical principles, enabling researchers to adapt and troubleshoot these methods for optimal results. The protocols described herein are designed to be self-validating, integrating analytical checkpoints to ensure the final product meets the highest standards of purity.

Chapter 1: Foundational Principles of Purification

The purification strategy for any compound is dictated by its physicochemical properties. For 3-Amino-3-(5-methyl-2-furyl)propanoic acid, the key characteristics are:

  • Amphoteric Nature : The molecule possesses both a basic amino group (-NH₂) and an acidic carboxylic acid group (-COOH). This zwitterionic potential means its net charge and, consequently, its solubility are highly dependent on the pH of the solution. At its isoelectric point (pI), the molecule has a net neutral charge, typically resulting in minimal aqueous solubility—a property that is highly advantageous for crystallization.

  • Polarity : The presence of the amino and carboxyl groups makes it a polar compound, generally soluble in polar protic solvents like water and short-chain alcohols, and less soluble in nonpolar organic solvents.

  • Furan Moiety : The 5-methylfuran ring introduces a degree of aromaticity and hydrophobicity. It also presents a potential site for degradation under harsh acidic or oxidative conditions. Purification methods should therefore employ moderate conditions where possible.

  • Potential Impurities : Depending on the synthetic route, common impurities may include unreacted starting materials (e.g., 5-methylfurfural), catalysts, and structurally related side-products.

A logical workflow for purification starts with a cost-effective bulk method like recrystallization, followed by more selective chromatographic techniques if higher purity is required.

Purification_Workflow Crude Crude Synthetic Product Recrystallization Method 1: Recrystallization (Bulk Purification) Crude->Recrystallization Purity_Check1 Purity Assessment (HPLC, TLC) Recrystallization->Purity_Check1 IEX Method 2: Ion-Exchange Chromatography (High-Resolution) Purity_Check2 Purity Assessment (HPLC, NMR) IEX->Purity_Check2 Purity_Check1->IEX Purity < 98% or Isomers Present Final_Product High-Purity Product (>98%) Purity_Check1->Final_Product Purity ≥ 98% Purity_Check2->Final_Product Purity ≥ 99% Repurify Repurify or Re-evaluate Method Purity_Check2->Repurify Purity < 99%

Caption: General purification workflow for the target compound.

Chapter 2: Recrystallization Protocol

Recrystallization is the primary method for purifying crystalline solids. It leverages the solubility differences between the target compound and impurities in a chosen solvent at varying temperatures. For amino acids, adjusting the pH to the isoelectric point (pI) is a powerful technique to minimize solubility and maximize yield.

Principle of Operation

The crude product is dissolved in a hot solvent in which it is highly soluble. As the solution cools slowly, the solubility of the target compound decreases, leading to the formation of a crystalline lattice. Impurities, being present in lower concentrations or having different solubility profiles, tend to remain in the solution (mother liquor).

Step-by-Step Protocol
  • Solvent Screening : The choice of solvent is paramount. Ideal solvents will dissolve the compound completely at high temperatures but poorly at low temperatures. Based on the polar nature of the target compound, suitable candidates are listed in Table 1.

  • Dissolution : Place the crude 3-Amino-3-(5-methyl-2-furyl)propanoic acid (e.g., 10 g) in an Erlenmeyer flask. Add a minimal volume of the chosen solvent (e.g., deionized water) and heat the mixture gently (e.g., to 65-75°C) with stirring until the solid dissolves completely.[1] Causality: Using the minimum volume of hot solvent ensures the solution is saturated upon cooling, maximizing crystal yield.

  • pH Adjustment (Optional but Recommended) : While the solution is warm, slowly add a dilute acid (e.g., 0.1 M HCl) or base (e.g., 0.1 M NaOH) dropwise to adjust the pH towards the predicted isoelectric point (typically in the range of pH 4-7 for similar amino acids). The point of minimum solubility may be observed as slight turbidity. Re-heat gently to re-dissolve if necessary.

  • Hot Filtration (If Necessary) : If insoluble impurities are visible, perform a hot gravity filtration using fluted filter paper to remove them. This step must be done quickly to prevent premature crystallization.

  • Cooling and Crystallization : Cover the flask and allow it to cool slowly to room temperature. Subsequently, place it in an ice bath or refrigerator (0-5°C) for several hours to maximize crystal formation.[1] Causality: Slow cooling promotes the growth of larger, purer crystals by allowing the molecules to selectively incorporate into the growing lattice.

  • Isolation : Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing : Wash the collected crystals with a small amount of ice-cold solvent to remove any adhering mother liquor containing impurities.

  • Drying : Dry the purified crystals under vacuum at a moderate temperature (e.g., 40-50°C) to a constant weight.

Data Presentation: Solvent Selection
Solvent SystemBoiling Point (°C)Solubility ProfileKey Considerations
Deionized Water100High solubility when hot, lower when cold. Ideal for pH manipulation.Excellent starting point.
Ethanol/Water~78-100Adjustable polarity allows fine-tuning of solubility.Good for compounds with intermediate polarity.
Isopropanol/Water~80-100Similar to ethanol/water; often used for resolving amino acids.[1]Can yield high-purity crystals.
Acetone/Water~56-100Can be effective but acetone's low boiling point requires care.Useful if impurities are highly soluble in acetone.

Table 1: Potential solvent systems for the recrystallization of 3-Amino-3-(5-methyl-2-furyl)propanoic acid.

Chapter 3: Ion-Exchange Chromatography (IEX)

For achieving the highest purity, especially for separating ionic or ionizable impurities, ion-exchange chromatography is the method of choice.[2] This technique separates molecules based on their net surface charge.

Principle of Operation

The amphoteric nature of the target amino acid allows it to be purified via either cation or anion exchange. In cation-exchange chromatography, the stationary phase (resin) is negatively charged. At a pH below its pI, the amino acid is protonated (net positive charge) and binds to the resin. Impurities that are neutral or anionic will pass through. The bound amino acid is then eluted by increasing the pH or the salt concentration of the mobile phase.[3]

IEX_Principle cluster_loading Step 1: Loading (Low pH, Low Salt) cluster_elution Step 2: Elution (High pH or High Salt) Resin_L Cation Exchange Resin (-) (-) (-) (-) Compound_L Target (+) Compound_L->Resin_L Binds Impurity_L Impurity (0) Impurity_L->Resin_L Binds Washes Out Washes Out Resin_E Cation Exchange Resin (-) (-) (-) (-) Compound_E Target (0) Resin_E->Compound_E Releases Eluent Eluent (e.g., NH₄OH) Eluent->Resin_E cluster_loading cluster_loading cluster_elution cluster_elution

Caption: Principle of cation-exchange chromatography for amino acids.

Step-by-Step Protocol (Cation Exchange)
  • Resin Selection and Preparation : Choose a strong cation exchange resin (e.g., Dowex 50WX8). Prepare a slurry in deionized water and allow it to settle to remove fine particles.

  • Column Packing : Pour the resin slurry into a suitable chromatography column, allowing it to pack under gravity to form a uniform bed.

  • Equilibration : Equilibrate the column by washing it with 3-5 column volumes of a starting buffer (e.g., 0.1 M acetic acid, pH ~2.5-3.0). Causality: This step ensures the resin is fully charged and the column environment is at the desired starting pH, protonating the amino group of the target compound for binding.

  • Sample Loading : Dissolve the partially purified product in a small volume of the starting buffer. Apply the solution carefully to the top of the resin bed.

  • Washing : Wash the column with 2-3 column volumes of the starting buffer to elute any unbound, neutral, or anionic impurities.

  • Elution : Elute the bound amino acid using a gradient. A stepwise or linear pH gradient is effective. For example, switch to eluents with increasing pH, such as a dilute ammonium hydroxide solution (e.g., 0.2 N NH₄OH).[2] Alternatively, a salt gradient (e.g., 0 to 1.0 M NaCl) can be used.

  • Fraction Collection : Collect fractions of the eluate and monitor them for the presence of the product using Thin Layer Chromatography (TLC) or a UV detector. The ninhydrin test provides a simple colorimetric method for detecting amino acids in fractions.[4]

  • Desalting and Isolation : Pool the pure fractions. If a salt gradient was used for elution, the salt must be removed (e.g., by a subsequent solid-phase extraction step or dialysis). Lyophilize or evaporate the solvent from the pooled, desalted fractions to obtain the pure product.

Chapter 4: Purity Validation

No purification is complete without rigorous analytical validation. A combination of techniques should be used to confirm both purity and identity.

High-Performance Liquid Chromatography (HPLC)

HPLC is the definitive method for assessing the purity of novel amino acid derivatives.[5][6] A reversed-phase method is typically most effective.

ParameterRecommended ConditionRationale
Column C18, 5 µm, 4.6 x 250 mmStandard for separating polar to moderately nonpolar compounds.
Mobile Phase A 0.1% Formic Acid in WaterProvides protons to improve peak shape and is MS-compatible.
Mobile Phase B Acetonitrile or MethanolOrganic modifier to elute the compound.
Gradient 5% B to 95% B over 20 minEnsures elution of all components, from very polar to less polar.
Flow Rate 1.0 mL/minStandard analytical flow rate for good resolution.
Detection UV at ~220 nm and ~265 nm220 nm for the peptide bond-like environment; ~265 nm for the furan ring.
Injection Volume 10 µLStandard volume to avoid column overloading.

Table 2: A typical starting HPLC method for purity analysis.

Spectroscopic Confirmation
  • Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR spectroscopy should be performed to confirm the chemical structure of the purified product. The spectra should be clean, with correct chemical shifts and integrations, and free from signals corresponding to impurities or residual solvents.

  • Mass Spectrometry (MS) : Used to confirm the molecular weight of the compound.[5] High-resolution mass spectrometry (HRMS) can provide an exact mass that confirms the elemental composition.

References

  • Tiei liquid/liquid mixing and separation. (2024). Amino Acid Extraction Process, Liquid-liquid Centrifugal Extraction Method.
  • ResearchGate. (n.d.). Separation and Purification of Amino Acids.
  • Creative Proteomics. (n.d.). Sample Preparation and Pretreatment for Amino Acid Analysis.
  • BenchChem. (2025). Technical Support Center: Characterization of Novel Amino Acid Derivatives.
  • Péter, A., Lázár, L., Fülöp, F., & Armstrong, D. W. (2001). High-performance liquid chromatographic enantioseparation of beta-amino acids. Journal of Chromatography A, 926(2), 229-238. Available at: [Link]

  • Diaion. (n.d.). Separation and Refining of Amino acids.
  • Google Patents. (n.d.). US4661606A - Extraction of amino acids from aqueous mixtures and quaternary ammonium salt intermediates produced therein.
  • Chirik, P. J., & Toney, M. D. (1984). Separation by high-performance liquid chromatography of alpha- and beta-amino acids: application to assays of lysine 2,3-aminomutase and leucine 2,3-aminomutase. Analytical Biochemistry, 137(1), 100-105. Available at: [Link]

  • Tsige, M. (2018). Synthesis and Characterization of Furanic Compounds. DTIC. Available at: [Link]

  • Gad, F. A., Hachim, M. E., & Al-Salahi, R. (2011). Synthesis of Furan Derivatives Condensed with Carbohydrates. Molecules, 16(8), 6436-6444. Available at: [Link]

  • Ito, Y., & Nakahara, T. (2022). Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management. Nutrients, 14(14), 2841. Available at: [Link]

  • Wilson, W. C. (1927). Furan. Organic Syntheses, 7, 40. Available at: [Link]

  • LibreTexts Chemistry. (2021). 25.4: Analysis of Amino Acids. Available at: [Link]

  • ResearchGate. (n.d.). Chromatographic Separation of Amino Acids. Available at: [Link]

  • Thompson, J. F., Morris, C. J., & Gering, R. K. (1959). Purification of Plant Amino Acid for Paper Chromatography. Analytical Chemistry, 31(6), 1028-1031. Available at: [Link]

  • Sakaguchi, Y., Kinumi, T., & Takatsu, A. (2015). A novel amino acid analysis method using derivatization of multiple functional groups followed by liquid chromatography/tandem mass spectrometry. Analytical and Bioanalytical Chemistry, 407(18), 5437-5446. Available at: [Link]

  • Avenoza, A., Busto, J. H., Canal, N., & Peregrina, J. M. (2012). A Comprehensive Review on the Total Synthesis of Antibacterial Furanomycin and Its Analogs. Molecules, 17(5), 5646-5674. Available at: [Link]

  • Davies, S. G., & Ichihara, O. (1996). (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. Organic Syntheses, 73, 29. Available at: [Link]

  • Zhang, Y., et al. (2020). Synthesis, Processing, and Performance of a Furan-Based Glycidyl Amine Epoxy Resin. ACS Omega, 5(45), 29339-29348. Available at: [Link]

  • University of Guelph. (n.d.). Separation and Detection of Amino Acids. BIOC*2580: Introduction to Biochemistry. Available at: [Link]

  • Oakwood Chemical. (n.d.). 3-Amino-3-(5-methyl-2-furyl)propanoic acid, 95%. Available at: [Link]

  • Google Patents. (n.d.). CN102633658A - Method for resolving 3-amino-3-phenylpropanol.
  • Plaçais, C., et al. (2021). Synthesis of 3-Amino-5-fluoroalkylfurans by Intramolecular Cyclization. Organic Letters, 23(13), 4915-4919. Available at: [Link]

  • Google Patents. (n.d.). US20110144383A1 - Process for preparing (s)-3-(aminomethyl)-5-methylhexanoic acid.
  • PubChem. (n.d.). 3-Amino-3-(furan-2-yl)propanoic acid. Available at: [Link]

  • Kalyaev, M. V., et al. (2020). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Molecules, 25(22), 5483. Available at: [Link]

  • ResearchGate. (2020). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Available at: [Link]

  • Threlfall, T. L., et al. (2015). Structured Ternary Fluids Promote Crystallization and Detection of 5-Methyl-2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile (ROY) Metastable Polymorphs. Crystal Growth & Design, 15(11), 5348-5357. Available at: [Link]

  • ResearchGate. (2006). The Crystallization of 5Methyl2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile in the Presence of Structurally Similar Compounds. Available at: [Link]

Sources

Method

Application Note: A Multi-faceted Approach to the Characterization of 3-Amino-3-(5-methyl-2-furyl)propanoic acid

Introduction 3-Amino-3-(5-methyl-2-furyl)propanoic acid is a compound of significant interest in medicinal chemistry and drug development due to its hybrid structure, incorporating a furan moiety, a common pharmacophore,...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

3-Amino-3-(5-methyl-2-furyl)propanoic acid is a compound of significant interest in medicinal chemistry and drug development due to its hybrid structure, incorporating a furan moiety, a common pharmacophore, and a β-amino acid backbone. The precise characterization of this molecule is paramount for ensuring its purity, identity, and stability, which are critical parameters in any drug development pipeline. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the analytical techniques and protocols for the thorough characterization of 3-Amino-3-(5-methyl-2-furyl)propanoic acid. We will delve into the causality behind experimental choices, presenting self-validating protocols that ensure scientific integrity.

Elemental Analysis: The First Step in Structural Confirmation

Before delving into more complex spectroscopic and chromatographic techniques, confirming the elemental composition of a newly synthesized batch of 3-Amino-3-(5-methyl-2-furyl)propanoic acid is a fundamental step. Elemental analysis provides the mass percentages of carbon (C), hydrogen (H), nitrogen (N), and oxygen (O), which can be compared against the theoretical values calculated from the molecular formula (C₈H₁₁NO₃).[1][2] This technique serves as a primary check for purity and the correctness of the empirical formula.

Protocol: CHNS/O Combustion Analysis

Combustion analysis is the gold standard for determining the CHNS content in organic compounds.[3]

  • Sample Preparation: Accurately weigh 2-3 mg of the dried, homogenous sample into a tin or silver capsule.

  • Instrumentation: Utilize a calibrated CHNS/O elemental analyzer.

  • Analysis: The sample is combusted in a high-temperature, oxygen-rich environment, which breaks it down into its elemental gases (CO₂, H₂O, N₂, and SO₂ if sulfur were present).[3] These gases are then separated and quantified by a thermal conductivity detector.[2]

  • Data Interpretation: The instrument software calculates the percentage of each element. The experimental values should be within ±0.4% of the theoretical values for a pure sample.

ElementTheoretical %Experimental % (Example)
Carbon (C)56.79%56.68%
Hydrogen (H)6.55%6.51%
Nitrogen (N)8.28%8.25%
Oxygen (O)28.37%28.56%

Spectroscopic Characterization: Unveiling the Molecular Structure

Spectroscopic techniques are indispensable for elucidating the molecular structure of 3-Amino-3-(5-methyl-2-furyl)propanoic acid. A combination of Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) spectroscopy provides a detailed picture of the molecule's connectivity and functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for structure elucidation in organic chemistry. For 3-Amino-3-(5-methyl-2-furyl)propanoic acid, ¹H and ¹³C NMR will confirm the core structure.[4]

  • Sample Preparation: Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O with a pH adjustment to solubilize the amino acid).

  • Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better resolution.

  • Data Acquisition: Acquire ¹H and ¹³C spectra. For more detailed structural information, 2D NMR experiments like COSY (Correlated Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be performed to establish proton-proton and proton-carbon correlations, respectively.

  • Data Interpretation:

    • ¹H NMR: Expect distinct signals for the furan protons, the methyl protons on the furan ring, the methine proton at the chiral center, the methylene protons of the propanoic acid backbone, and the exchangeable protons of the amino and carboxylic acid groups.[5][6] The integration of these signals should correspond to the number of protons in each environment.[5]

    • ¹³C NMR: The spectrum should show eight distinct carbon signals corresponding to the carbons in the furan ring, the methyl group, the propanoic acid backbone (carboxyl, methine, and methylene), and the furan ring substituent.[7]

Assignment ¹H NMR (Predicted δ, ppm) ¹³C NMR (Predicted δ, ppm)
-COOH10-12170-180
Furan-H6.0-7.5105-155
CH-NH₂3.5-4.550-60
-CH₂-2.5-3.030-40
Furan-CH₃2.2-2.510-15
-NH₂Variable (broad)-

Note: Predicted chemical shifts are estimates and can vary based on solvent and pH.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions. It is used to determine the molecular weight and elemental composition of a compound.[4] High-resolution mass spectrometry (HRMS) is particularly valuable for confirming the molecular formula.[4]

  • Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile/water).

  • Instrumentation: Use an HRMS instrument, such as a time-of-flight (TOF) or Orbitrap mass spectrometer, coupled with a suitable ionization source (e.g., electrospray ionization - ESI).

  • Data Acquisition: Acquire the mass spectrum in positive or negative ion mode.

  • Data Interpretation: The molecular ion peak ([M+H]⁺ or [M-H]⁻) should be observed at the calculated m/z value for C₈H₁₁NO₃.[8][9] The high-resolution data will provide an accurate mass measurement, which can be used to confirm the elemental composition with a high degree of confidence. Fragmentation patterns can also provide structural information.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule.[10] For 3-Amino-3-(5-methyl-2-furyl)propanoic acid, FTIR will confirm the presence of the amino, carboxylic acid, and furan functionalities.

  • Sample Preparation: The sample can be analyzed as a solid (e.g., using a KBr pellet or an attenuated total reflectance (ATR) accessory) or in solution.[11]

  • Instrumentation: Use a standard FTIR spectrometer.

  • Data Acquisition: Acquire the infrared spectrum over the range of 4000-400 cm⁻¹.

  • Data Interpretation: Look for characteristic absorption bands for the key functional groups.[10]

Functional Group Characteristic Absorption (cm⁻¹)
O-H (Carboxylic Acid)2500-3300 (broad)
N-H (Amine)3200-3500
C=O (Carboxylic Acid)1700-1725
C-O (Furan)1000-1300
C=C (Furan)1500-1600

Chromatographic Analysis: Purity and Chiral Separation

High-Performance Liquid Chromatography (HPLC) is the workhorse for assessing the purity of pharmaceutical compounds.[12][13] Given that 3-Amino-3-(5-methyl-2-furyl)propanoic acid possesses a chiral center, chiral HPLC is essential for separating and quantifying the enantiomers.

Purity Assessment by Reversed-Phase HPLC (RP-HPLC)

RP-HPLC is a robust method for determining the purity of the compound and detecting any process-related impurities.

  • Sample Preparation: Prepare a stock solution of the sample in a suitable diluent (e.g., water/acetonitrile) and create a series of dilutions for linearity assessment.

  • Instrumentation: Use an HPLC system with a UV detector.

  • Chromatographic Conditions:

Parameter Condition
Column C18, 4.6 x 150 mm, 5 µm
Mobile Phase A 0.1% Trifluoroacetic acid in Water
Mobile Phase B 0.1% Trifluoroacetic acid in Acetonitrile
Gradient 5% to 95% B over 20 minutes
Flow Rate 1.0 mL/min
Detection 220 nm and 254 nm
Injection Volume 10 µL
  • Data Analysis: The purity is determined by calculating the area percentage of the main peak relative to the total peak area.

Chiral Separation by HPLC

The separation of enantiomers is crucial as they often exhibit different pharmacological and toxicological profiles.[14] This can be achieved using a chiral stationary phase (CSP).[15]

  • Sample Preparation: Prepare a solution of the racemic mixture in the mobile phase.

  • Instrumentation: HPLC system with a UV or photodiode array (PDA) detector.

  • Chromatographic Conditions:

Parameter Condition
Column Chiral stationary phase (e.g., cellulose or amylose-based, or a macrocyclic glycopeptide like teicoplanin)
Mobile Phase A mixture of hexane/isopropanol/trifluoroacetic acid (for normal phase) or an aqueous/organic mixture with a chiral additive (for reversed-phase). The exact composition must be optimized.
Flow Rate 0.5 - 1.0 mL/min
Detection 220 nm
Injection Volume 10 µL
  • Data Analysis: The two enantiomers should be resolved into two distinct peaks. The enantiomeric excess (ee) can be calculated from the peak areas of the two enantiomers.

Workflow and Data Integration

The characterization of 3-Amino-3-(5-methyl-2-furyl)propanoic acid should follow a logical workflow to ensure a comprehensive and validated dataset.

G cluster_0 Initial Characterization cluster_1 Detailed Structural Elucidation cluster_2 Purity and Enantiomeric Separation cluster_3 Final Confirmation EA Elemental Analysis NMR_1D 1D NMR (¹H, ¹³C) EA->NMR_1D Final_Report Comprehensive Characterization Report EA->Final_Report MS Mass Spectrometry MS->NMR_1D MS->Final_Report FTIR FTIR Spectroscopy FTIR->NMR_1D FTIR->Final_Report NMR_2D 2D NMR (COSY, HSQC) NMR_1D->NMR_2D RP_HPLC Reversed-Phase HPLC NMR_2D->RP_HPLC Chiral_HPLC Chiral HPLC RP_HPLC->Chiral_HPLC Chiral_HPLC->Final_Report

Caption: Integrated workflow for the characterization of 3-Amino-3-(5-methyl-2-furyl)propanoic acid.

Conclusion

The comprehensive characterization of 3-Amino-3-(5-methyl-2-furyl)propanoic acid requires a multi-technique approach. By systematically applying elemental analysis, a suite of spectroscopic methods (NMR, MS, FTIR), and both reversed-phase and chiral chromatography, researchers can confidently establish the identity, structure, purity, and enantiomeric composition of this important molecule. The protocols and insights provided in this application note are designed to guide scientists in generating a robust and reliable analytical data package, which is a cornerstone of successful drug discovery and development.

References

  • Agilent. (2010, June 24). Analysis of Amino Acids by HPLC. Agilent Technologies.
  • Blank, I., Schieberle, P., & Grosch, W. (2008). Formation of furan and methylfuran by maillard-type reactions in model systems and food. Journal of Agricultural and Food Chemistry, 56(12), 4687-4693. [Link]

  • Elementar.
  • Doc Brown's Chemistry. low/high resolution 1H proton nmr spectrum of propanoic acid C3H6O2 CH3CH2COOH analysis interpretation of chemical shifts ppm spin spin line splitting H-1 propionic acid 1-H nmr explaining spin-spin coupling for line splitting. Doc Brown's Advanced Organic Chemistry Revision Notes.
  • Sigma-Aldrich.
  • Goormaghtigh, E., & Ruysschaert, J. M. (2021). Amino acid side chain contribution to protein FTIR spectra: impact on secondary structure evaluation. Biophysical journal, 120(3), 337-349. [Link]

  • Chromatography Today. (n.d.).
  • NP-MRD. (2024, September 11). Showing NP-Card for 3-Methyl-5-pentyl-2-furannonanoic acid (NP0336593).
  • ResearchGate. (n.d.). FTIR spectra of (a)
  • Shimadzu. Analytical Methods for Amino Acids.
  • ResearchGate. (2025, November 24).
  • Doc Brown's Chemistry. mass spectrum of propanoic acid C3H6O2 CH3CH2COOH fragmentation pattern of m/z m/e ions for analysis and identification of propionic acid. Doc Brown's Advanced Organic Chemistry Revision Notes.
  • BenchChem. (2025). resolving analytical method inconsistencies for (R)-3-Amino-3-(3-(trifluoromethyl)phenyl)propanoic acid.
  • Journal of Pharmaceutical and Allied Sciences. (2018).
  • ChemicalBook. Propionic acid(79-09-4) 1H NMR spectrum.
  • ACS Publications. (2022, March 18).
  • AZoM. (2021, May 6). A Look at Elemental Analysis for Organic Compounds.
  • Undergraduate Science Journals. (2016, March 8). Infrared Spectroscopy of Amino Acid Side Chains.
  • ACS Publications. (2025).
  • MDPI. (2022, July 11).
  • MDPI. (2022). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity.
  • Element analysis. (n.d.).
  • IntechOpen. (2018).
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  • Food Research. (2022, June 30).
  • Waters. (n.d.).
  • ResearchGate. (n.d.).
  • NIH. (2018). Furan- and Thiophene-2-Carbonyl Amino Acid Derivatives Activate Hypoxia-Inducible Factor via Inhibition of Factor Inhibiting Hypoxia-Inducible Factor-1. [Link]

  • University of Wisconsin-Eau Claire. FTIR Analysis of Protein Structure.
  • AZoM. (2023, August 23).
  • ResearchGate. (2022). Contents of furan precursors including reducing sugar and amino acid as....
  • Functional Materials. (2021).
  • ResearchGate. (n.d.).
  • PubMed. (2000, April 14). Chiral separation of amino acids and peptides by capillary electrophoresis. [Link]

  • NIH. (2018). Synthesis, Radiolabeling, and Biological Evaluation of (R)- and (S)-2-Amino-5-[18F]fluoro-2-methylpentanoic Acid ((R)-, (S)-[18F]FAMPe) as Potential Positron Emission Tomography Tracers for Brain Tumors. [Link]

  • Doc Brown's Chemistry. proton NMR spectrum of 2-methylpropanoic acid.

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Application

Application Notes and Protocols for the Use of 3-Amino-3-(5-methyl-2-furyl)propanoic Acid in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals Introduction: Harnessing the Unique Properties of a Furan-Containing β-Amino Acid The incorporation of non-proteinogenic amino acids into peptide structures...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Harnessing the Unique Properties of a Furan-Containing β-Amino Acid

The incorporation of non-proteinogenic amino acids into peptide structures is a cornerstone of modern medicinal chemistry, offering a powerful strategy to enhance therapeutic properties such as metabolic stability, conformational rigidity, and receptor affinity.[1] 3-Amino-3-(5-methyl-2-furyl)propanoic acid is a particularly intriguing building block, combining the structural constraints of a β-amino acid with the unique electronic and steric properties of a 5-methylfuran moiety. The furan ring, a bioisostere for phenyl groups, can modulate drug-receptor interactions and improve bioavailability.[2] Its presence in a peptide backbone can lead to novel secondary structures and potentially enhanced biological activity, making it a valuable tool for drug discovery and development.[3][4]

This guide provides a comprehensive overview of the application of 3-Amino-3-(5-methyl-2-furyl)propanoic acid in peptide synthesis, from the preparation of the Fmoc-protected monomer to its incorporation into peptide sequences and subsequent characterization. The protocols and recommendations herein are grounded in established principles of solid-phase peptide synthesis (SPPS) and are tailored to address the specific chemical nature of this unique amino acid.

Part 1: Preparation of Fmoc-3-Amino-3-(5-methyl-2-furyl)propanoic Acid

A plausible and efficient route involves a three-component Mannich-type reaction, which is well-documented for the synthesis of β-amino carbonyl compounds.[6] This approach offers the advantage of readily available starting materials and generally good yields.

Proposed Synthetic Workflow:

G cluster_0 Step 1: Mannich-Type Reaction cluster_1 Step 2: Hydrolysis cluster_2 Step 3: Fmoc Protection A 5-Methyl-2-furaldehyde D Racemic β-Amino Acid Ester A->D B Ammonia B->D C Malonic Acid Half-Thioester C->D E Racemic 3-Amino-3- (5-methyl-2-furyl)propanoic acid D->E Base or Acid Hydrolysis G Final Product: Fmoc-protected β-Amino Acid E->G F Fmoc-OSu F->G Base (e.g., NaHCO3) in Dioxane/Water

Caption: Proposed synthetic workflow for Fmoc-3-Amino-3-(5-methyl-2-furyl)propanoic acid.

Experimental Protocol: Synthesis of Fmoc-3-Amino-3-(5-methyl-2-furyl)propanoic Acid

Step 1: Synthesis of racemic 3-Amino-3-(5-methyl-2-furyl)propanoic acid

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 5-methyl-2-furaldehyde (1.0 eq) in an appropriate solvent such as ethanol.

  • Addition of Reagents: To this solution, add a source of ammonia (e.g., ammonium acetate, 1.5 eq) and an enolizable component like a malonic acid derivative (1.1 eq).

  • Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Work-up and Hydrolysis: Upon completion, the intermediate ester is hydrolyzed directly by adding an aqueous solution of a strong base (e.g., NaOH) or acid (e.g., HCl) and heating the mixture.

  • Isolation: After hydrolysis, neutralize the reaction mixture to the isoelectric point of the amino acid to precipitate the product. The crude β-amino acid is then collected by filtration, washed with cold water, and dried under vacuum.

Step 2: Fmoc Protection

  • Dissolution: Suspend the synthesized 3-Amino-3-(5-methyl-2-furyl)propanoic acid (1.0 eq) in a mixture of 1,4-dioxane and water.

  • Basification: Add a mild base, such as sodium bicarbonate (NaHCO₃, 2.5 eq), to the suspension to deprotonate the amino group.

  • Fmocylation: To the resulting solution, add a solution of 9-fluorenylmethyloxycarbonyl succinimide (Fmoc-OSu, 1.05 eq) in 1,4-dioxane dropwise while maintaining the temperature at 0 °C.

  • Reaction: Allow the reaction to warm to room temperature and stir overnight.

  • Work-up and Purification: Acidify the reaction mixture with dilute HCl to precipitate the Fmoc-protected amino acid. The crude product is then collected by filtration, washed with water, and purified by recrystallization or column chromatography to yield the final product.

Part 2: Solid-Phase Peptide Synthesis (SPPS) Protocol

The incorporation of Fmoc-3-Amino-3-(5-methyl-2-furyl)propanoic acid into a growing peptide chain on a solid support follows the general principles of Fmoc-SPPS.[7] However, due to the increased steric hindrance and different reactivity of a β-amino acid compared to a standard α-amino acid, certain modifications to the standard coupling protocols are recommended to ensure high coupling efficiency.[8]

Key Considerations for SPPS:
  • Coupling Reagents: The use of highly efficient coupling reagents is crucial. A combination of O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU) and 1-Hydroxybenzotriazole (HOBt) is recommended due to its high coupling efficiency, rapid reaction times, and effective suppression of racemization.[9][10]

  • Reaction Time: Coupling reactions involving β-amino acids may require longer reaction times or double coupling to achieve complete acylation of the N-terminal amine of the growing peptide chain.

  • Monitoring: The completion of the coupling reaction should be carefully monitored using a qualitative test such as the Kaiser test.

SPPS Workflow for Incorporation:

cluster_0 SPPS Cycle Resin Resin with N-terminal free amine Deprotection Fmoc Deprotection (20% Piperidine in DMF) Washing1 DMF Wash Deprotection->Washing1 Coupling Coupling: Fmoc-β-AA-OH HBTU/HOBt/DIPEA in DMF Washing1->Coupling Washing2 DMF Wash Coupling->Washing2 Capping Optional Capping (Acetic Anhydride) Washing2->Capping NextCycle Proceed to Next Cycle Capping->NextCycle

Caption: Standard SPPS cycle for the incorporation of the furan-containing β-amino acid.

Detailed SPPS Protocol:

This protocol assumes a standard Fmoc-SPPS workflow on a rink amide resin.

  • Resin Preparation: Start with a rink amide resin to which the preceding amino acid has been coupled and the N-terminal Fmoc group has been removed.

  • Fmoc Deprotection:

    • Treat the resin with a solution of 20% piperidine in N,N-dimethylformamide (DMF) for 5-10 minutes.

    • Drain the solution and repeat the treatment for another 15-20 minutes.

    • Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

  • Coupling of Fmoc-3-Amino-3-(5-methyl-2-furyl)propanoic Acid:

    • Pre-activation: In a separate vial, dissolve Fmoc-3-Amino-3-(5-methyl-2-furyl)propanoic acid (3 eq), HBTU (2.9 eq), and HOBt (3 eq) in DMF. Add N,N-diisopropylethylamine (DIPEA) (6 eq) to the mixture and allow it to pre-activate for 2-5 minutes.[10]

    • Coupling Reaction: Add the pre-activated amino acid solution to the deprotected resin. Agitate the mixture for 2-4 hours at room temperature.

    • Monitoring: Perform a Kaiser test to check for the presence of free primary amines. If the test is positive, indicating an incomplete reaction, repeat the coupling step (double coupling).

  • Washing: Once the coupling is complete (negative Kaiser test), wash the resin thoroughly with DMF (3-5 times) followed by dichloromethane (DCM) (3-5 times).

  • Continuation of Synthesis: Proceed with the deprotection and coupling of the next amino acid in the sequence.

Part 3: Cleavage and Deprotection

The final step in SPPS is the cleavage of the peptide from the resin and the simultaneous removal of side-chain protecting groups. This is typically achieved using a strong acid, most commonly trifluoroacetic acid (TFA).[11]

Considerations for the Furan Moiety:

The furan ring is known to be sensitive to strong acidic conditions, which can lead to side reactions such as polymerization or ring opening.[12] Therefore, the choice of the cleavage cocktail and the reaction conditions are critical to preserving the integrity of the furan-containing peptide.

  • Scavengers: The use of scavengers is essential to quench reactive cationic species generated during the cleavage process, which could otherwise modify the furan ring.

  • Cleavage Cocktail: A standard cleavage cocktail for peptides without particularly sensitive residues is 95% TFA, 2.5% water, and 2.5% triisopropylsilane (TIS). For furan-containing peptides, a milder cocktail or the inclusion of scavengers that are particularly effective at protecting electron-rich aromatic systems may be beneficial.

Recommended Cleavage Protocol:
  • Resin Preparation: After the synthesis is complete, wash the peptide-resin thoroughly with DCM and dry it under a stream of nitrogen.

  • Cleavage Cocktail Preparation: Prepare a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5 v/v/v).

  • Cleavage Reaction: Add the cleavage cocktail to the dry peptide-resin in a reaction vessel. Ensure the resin is fully submerged.

  • Incubation: Gently agitate the mixture at room temperature for 2-3 hours.

  • Peptide Precipitation: Filter the resin and collect the TFA solution containing the cleaved peptide. Precipitate the peptide by adding it dropwise to a large volume of cold diethyl ether.

  • Isolation and Purification: Collect the precipitated peptide by centrifugation, wash it with cold diethyl ether, and dry it under vacuum. The crude peptide should then be purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

Part 4: Characterization

The successful synthesis of the furan-containing peptide should be confirmed by analytical techniques.

  • Mass Spectrometry: Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometry should be used to confirm the molecular weight of the purified peptide.

  • RP-HPLC: Analytical RP-HPLC is used to assess the purity of the final product.

  • NMR Spectroscopy: For detailed structural characterization, one-dimensional and two-dimensional nuclear magnetic resonance (NMR) spectroscopy can be employed to confirm the incorporation and integrity of the 3-Amino-3-(5-methyl-2-furyl)propanoic acid residue within the peptide sequence.

Quantitative Data Summary

ParameterRecommended ValueRationale
Amino Acid Equivalents (Coupling) 3 eqTo drive the reaction to completion, especially for a sterically hindered β-amino acid.
Coupling Reagent Equivalents (HBTU/HOBt) 2.9 eq / 3 eqEnsures efficient activation of the carboxylic acid.[10]
Base Equivalents (DIPEA) 6 eqTo neutralize the protonated amine and facilitate the activation reaction.
Coupling Time 2-4 hours (or double couple)β-amino acids often exhibit slower coupling kinetics.
Cleavage Time 2-3 hoursTo minimize potential degradation of the acid-sensitive furan ring.
Cleavage Cocktail TFA/TIS/H₂O (95:2.5:2.5)A standard cocktail with scavengers to protect against cationic species.[11]

Conclusion

The incorporation of 3-Amino-3-(5-methyl-2-furyl)propanoic acid into peptides offers a promising avenue for the development of novel therapeutics with potentially enhanced properties. By employing the optimized protocols for monomer synthesis, solid-phase incorporation, and cleavage detailed in this guide, researchers can confidently utilize this unique building block in their drug discovery efforts. Careful attention to coupling conditions and cleavage protocols is paramount to achieving high yields and purity of the final furan-containing peptides.

References

  • Royal Society of Chemistry. (2014). HBTU mediated 1-hydroxybenzotriazole (HOBt) conjugate addition: synthesis and stereochemical analysis of β-benzotriazole N-oxide substituted γ-amino acids and hybrid peptides. Organic & Biomolecular Chemistry. [Link]

  • Royal Society of Chemistry. (2023). Design of antimicrobial peptides containing non-proteinogenic amino acids using multi-objective Bayesian optimisation. Digital Discovery. [Link]

  • ResearchGate. (2010). Preparation of Furan and Thiophene-Derived Fulvene Dialdehydes: Synthesis and Structural Characterization of a 22-Oxa-21-carbaporphyrin and a Related Palladium(II) Organometallic Complex. [Link]

  • Organic Chemistry Portal. (n.d.). β-Amino Acid synthesis by C-C coupling. [Link]

  • National Institutes of Health. (2023). Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. [Link]

  • ACS Publications. (2014). Redox-Neutral Synthesis of β-Amino Aldehydes from Imines by an Alkynylation/Hydration Sequence. The Journal of Organic Chemistry. [Link]

  • Google Patents. (n.d.).
  • National Institutes of Health. (2021). Impact of non-proteinogenic amino acids in the discovery and development of peptide therapeutics. [Link]

  • National Institutes of Health. (1987). Mechanism of metabolic cleavage of a furan ring. Drug Metabolism and Disposition. [Link]

  • National Institutes of Health. (1991). Coupling efficiencies of amino acids in the solid phase synthesis of peptides. [Link]

  • ResearchGate. (2014). HBTU mediated 1-Hydroxybenzotriazole (HOBt) Conjugate Addition: Synthesis and Stereochemical Analysis of beta-benzotriazole N-oxide Substituted gamma-Amino acids and Hybrid peptides. [Link]

  • Aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. [Link]

  • ResearchGate. (2017). Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry. [Link]

  • Cambridge Open Engage. (2023). Design of antimicrobial peptides containing non-proteinogenic amino acids using multi-objective Bayesian optimisation. ChemRxiv. [Link]

  • CEM Corporation. (n.d.). Application Note Peptide Cleavage and Protected Cleavage Procedures. [Link]

  • ACS Publications. (2022). Synthesis of Amino Acids from Aldehydes and Ammonia: Implications for Organic Reactions in Carbonaceous Chondrite Parent Bodies. ACS Earth and Space Chemistry. [Link]

  • MDPI. (2023). Enhancing Chemical Stability through Structural Modification of Antimicrobial Peptides with Non-Proteinogenic Amino Acids. [Link]

  • LinkedIn. (2024). Protecting Groups in Peptide Synthesis: A Detailed Guide. [Link]

  • ResearchGate. (2019). High-Efficiency solid phase peptide synthesis (HE-SPPS). [Link]

  • Royal Society of Chemistry. (2014). HBTU mediated 1-hydroxybenzotriazole (HOBt) conjugate addition: synthesis and stereochemical analysis of β-benzotriazole N-oxide substituted γ-amino acids and hybrid peptides. [Link]

  • Google Patents. (n.d.).
  • Indian Academy of Sciences. (n.d.). Non-protein amino acids in peptide design. [Link]

  • National Institutes of Health. (2018). Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis. [Link]

  • Aapptec. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of β-amino ketones, aldehydes and derivatives. [Link]

  • National Institutes of Health. (1995). Metabolic pathway by cleavage of a furan ring. [Link]

  • Der Pharma Chemica. (n.d.). Synthesis, Characterization of β-amino Carbonyl Complexes via Mannich Reaction and Study of Their Antibacterial Activity. [Link]

  • National Institutes of Health. (2013). Fundamental Aspects of SPPS and Green Chemical Peptide Synthesis. [Link]

Sources

Method

Application Note &amp; Protocol: A Proposed Synthetic Route for 3-Amino-3-(5-methyl-2-furyl)propanoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals Abstract This document outlines a detailed, multi-step proposed protocol for the synthesis of 3-Amino-3-(5-methyl-2-furyl)propanoic acid and its derivatives...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document outlines a detailed, multi-step proposed protocol for the synthesis of 3-Amino-3-(5-methyl-2-furyl)propanoic acid and its derivatives. These compounds are of significant interest in medicinal chemistry due to the prevalence of the furan moiety in biologically active molecules and the importance of β-amino acids as building blocks for peptidomimetics and pharmaceuticals.[1][2][3] Lacking a single, established protocol for this specific target, this guide synthesizes methodologies from established organic chemistry literature, providing a rationalized and robust pathway from commercially available starting materials. The proposed synthesis involves the creation of a key intermediate, 3-(5-methyl-2-furyl)-3-oxopropanoic acid, followed by asymmetric reductive amination to install the crucial chiral amine, and subsequent derivatization.

Introduction: The Significance of Furan-Containing β-Amino Acids

The furan ring is a privileged scaffold in medicinal chemistry, appearing in numerous natural products and synthetic drugs with a wide range of biological activities, including antibacterial, antiviral, and anti-inflammatory properties.[1][2] When incorporated into amino acid structures, particularly non-proteinogenic β-amino acids, the furan moiety can impart unique conformational constraints and metabolic stability. This makes 3-Amino-3-(5-methyl-2-furyl)propanoic acid derivatives attractive targets for drug discovery programs. This application note provides a comprehensive, step-by-step guide to a proposed synthesis, designed to be a reliable starting point for research and development.

Proposed Synthetic Strategy: A Multi-Step Approach

The proposed synthesis is a three-stage process, as illustrated in the workflow diagram below. Each stage is designed to be modular, allowing for optimization and adaptation.

G cluster_0 Stage 1: Synthesis of the β-Keto Acid Intermediate cluster_1 Stage 2: Asymmetric Reductive Amination cluster_2 Stage 3: Derivatization A 5-Methyl-2-acetylfuran D Claisen Condensation A->D B Diethyl carbonate B->D C Sodium ethoxide C->D Base E Ethyl 3-(5-methyl-2-furyl)-3-oxopropanoate D->E F Saponification (e.g., NaOH, H2O) E->F G 3-(5-Methyl-2-furyl)-3-oxopropanoic acid F->G H 3-(5-Methyl-2-furyl)-3-oxopropanoic acid L Asymmetric Reductive Amination H->L I Ammonia source (e.g., NH4OAc) I->L J Chiral auxiliary or catalyst J->L Stereocontrol K Reducing agent (e.g., NaBH3CN) K->L M rac-3-Amino-3-(5-methyl-2-furyl)propanoic acid L->M N rac-3-Amino-3-(5-methyl-2-furyl)propanoic acid O Protecting group chemistry (e.g., Boc-anhydride) N->O P N-Boc-3-Amino-3-(5-methyl-2-furyl)propanoic acid O->P Q Peptide coupling (e.g., EDC, HOBt) P->Q S Target Derivative Q->S R Desired amine/alcohol R->Q

Caption: Proposed three-stage synthetic workflow.

Experimental Protocols

Stage 1: Synthesis of the β-Keto Acid Intermediate

The initial stage focuses on the creation of the β-keto acid, a crucial precursor for the subsequent amination. This is achieved through a Claisen condensation followed by saponification.

Protocol 1: Synthesis of Ethyl 3-(5-methyl-2-furyl)-3-oxopropanoate

  • Reaction Setup: To a flame-dried 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (N2 or Ar), add sodium ethoxide (1.2 eq) and anhydrous diethyl ether (200 mL).

  • Addition of Reactants: In the dropping funnel, prepare a solution of 5-methyl-2-acetylfuran (1.0 eq) and diethyl carbonate (1.5 eq) in anhydrous diethyl ether (50 mL).

  • Reaction: Add the solution from the dropping funnel dropwise to the stirred suspension of sodium ethoxide over 1 hour. After the addition is complete, heat the reaction mixture to reflux for 4 hours.

  • Workup: Cool the reaction mixture to room temperature and pour it into a beaker containing ice-cold 1 M HCl (200 mL). Extract the aqueous layer with diethyl ether (3 x 100 mL).

  • Purification: Combine the organic layers, wash with brine (100 mL), dry over anhydrous Na2SO4, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Protocol 2: Synthesis of 3-(5-Methyl-2-furyl)-3-oxopropanoic acid

  • Saponification: Dissolve the purified ethyl 3-(5-methyl-2-furyl)-3-oxopropanoate (1.0 eq) in a mixture of ethanol (100 mL) and 2 M aqueous sodium hydroxide (2.0 eq).

  • Reaction: Stir the mixture at room temperature for 12 hours. Monitor the reaction by TLC until the starting material is consumed.

  • Acidification: Cool the reaction mixture in an ice bath and acidify to pH 2-3 with 2 M HCl.

  • Extraction: Extract the product with ethyl acetate (3 x 100 mL).

  • Isolation: Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield the crude β-keto acid, which can be used in the next step without further purification.

Stage 2: Asymmetric Reductive Amination

This critical stage introduces the amino group stereoselectively. While various methods for asymmetric amination exist, a reductive amination using a chiral auxiliary or catalyst is a versatile approach.[4][5] For simplicity, this protocol will describe a diastereoselective approach using a chiral auxiliary, which can be later removed.

Protocol 3: Synthesis of a Chiral Amide Intermediate

  • Amide Formation: To a solution of 3-(5-methyl-2-furyl)-3-oxopropanoic acid (1.0 eq) in anhydrous dichloromethane (DCM, 100 mL), add (R)-(-)-2-phenylglycinol (1.1 eq) and a coupling agent such as EDC (1.2 eq) and HOBt (1.2 eq).

  • Reaction: Stir the reaction mixture at room temperature for 12-24 hours.

  • Workup: Wash the reaction mixture with 1 M HCl, saturated NaHCO3 solution, and brine. Dry the organic layer over Na2SO4 and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel to obtain the chiral keto-amide.

Protocol 4: Diastereoselective Reduction and Auxiliary Removal

  • Reduction: Dissolve the chiral keto-amide (1.0 eq) in methanol (50 mL) and cool to 0°C. Add sodium borohydride (NaBH4, 1.5 eq) portion-wise. Stir for 2 hours at 0°C.

  • Workup: Quench the reaction with acetone and concentrate under reduced pressure. Redissolve the residue in ethyl acetate and wash with water and brine. Dry and concentrate to yield the diastereomeric mixture of the hydroxy-amide.

  • Separation: The diastereomers can often be separated at this stage by column chromatography.

  • Conversion to Amine: The hydroxyl group can be converted to an amine via a Mitsunobu reaction with phthalimide followed by hydrazinolysis, or through an azide intermediate.

  • Auxiliary Removal: The chiral auxiliary can be cleaved under acidic or basic conditions to yield the desired chiral amino acid.

Alternative: Catalytic Asymmetric Reductive Amination

For a more direct approach, a catalytic asymmetric reductive amination can be employed using a chiral catalyst, such as a BINOL-derived phosphoric acid or a transition metal complex, with an ammonia source and a reducing agent like a Hantzsch ester.[6]

Stage 3: Derivatization

With the core amino acid in hand, a variety of derivatives can be synthesized using standard organic chemistry techniques.

Protocol 5: N-Boc Protection

  • Reaction Setup: Dissolve the 3-Amino-3-(5-methyl-2-furyl)propanoic acid (1.0 eq) in a 1:1 mixture of dioxane and water (50 mL). Add sodium bicarbonate (2.5 eq).

  • Addition of Boc-Anhydride: Add di-tert-butyl dicarbonate (Boc-anhydride, 1.2 eq) and stir the mixture at room temperature for 12 hours.

  • Workup: Acidify the reaction mixture to pH 2-3 with 1 M HCl and extract with ethyl acetate.

  • Isolation: Wash the organic layer with brine, dry over Na2SO4, and concentrate to yield the N-Boc protected amino acid.

Protocol 6: Amide Coupling

  • Activation: To a solution of the N-Boc protected amino acid (1.0 eq) in anhydrous DCM (50 mL), add the desired amine (1.1 eq), EDC (1.2 eq), and HOBt (1.2 eq).

  • Reaction: Stir at room temperature for 12-24 hours.

  • Purification: After a standard aqueous workup, the resulting amide derivative can be purified by column chromatography.

Data Summary

CompoundProposed Synthetic MethodKey ReagentsExpected Yield (Unoptimized)
Ethyl 3-(5-methyl-2-furyl)-3-oxopropanoateClaisen Condensation5-Methyl-2-acetylfuran, Diethyl carbonate60-75%
3-(5-Methyl-2-furyl)-3-oxopropanoic acidSaponificationNaOH>90%
N-Boc-3-Amino-3-(5-methyl-2-furyl)propanoic acidAsymmetric Reductive AminationChiral Auxiliary/Catalyst, Reducing Agent40-60% over 2 steps
N-Substituted-3-Amino-3-(5-methyl-2-furyl)propanamideAmide CouplingEDC, HOBt, Desired Amine70-90%

Causality and Experimental Choices

  • Choice of Claisen Condensation: This is a classic and reliable method for the formation of β-keto esters from ketones and carbonates. The use of sodium ethoxide as a base is standard for this transformation.

  • Asymmetric Strategy: The choice between a chiral auxiliary and a catalytic asymmetric method depends on the desired scale and available resources. Chiral auxiliaries are often reliable for smaller scale synthesis and proof-of-concept, while catalytic methods are more atom-economical for larger scale production.

  • Protecting Groups: The use of the Boc protecting group is standard in peptide chemistry due to its stability under a wide range of conditions and its facile removal under acidic conditions.

  • Coupling Reagents: EDC and HOBt are commonly used peptide coupling reagents that are effective in minimizing racemization and promoting high yields of amide bond formation.

Conclusion

This application note provides a detailed and rationalized synthetic pathway for the synthesis of 3-Amino-3-(5-methyl-2-furyl)propanoic acid and its derivatives. By leveraging established methodologies for key transformations, this guide offers a solid foundation for researchers to produce these valuable compounds for further investigation in drug discovery and development. The modular nature of the proposed synthesis allows for flexibility and optimization at each stage.

References

  • Xu, Y., & Xue, S. (2009). Synthesis and Biological Activities of α-Amino Acylamines Derivatives Containing Furan and Pyridine Ring. Chemical Research in Chinese Universities, 25(6), 846-850.
  • Davies, H. M. L. (2013). Rhodium-Catalyzed Conversion of Furans to Highly Functionalized Pyrroles. The Davies Group - ScholarBlogs.
  • (2025). Synthesis and biological activities of furan derivatives.
  • (2022). Synthesis, In Silico, and In Vitro Biological Evaluation of New Furan Hybrid Molecules. MDPI.
  • (2023). A Comprehensive Review on the Total Synthesis of Antibacterial Furanomycin and Its Analogs. MDPI.
  • Padwa, A., et al. (2000). Synthesis of furo[3,4-c]furans using a rhodium(II)-catalyzed cyclization/Diels-Alder cycloaddition sequence. PubMed.
  • Matiichuk, Y. (2024).
  • (2012).
  • (2025). Asymmetric synthesis of β-amino acid derivatives by stereocontrolled C(sp3)-C(sp2)
  • (2022). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. MDPI.
  • (1993). (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. Organic Syntheses Procedure.
  • (2024). Synthesis of 3-((4-Hydroxyphenyl)amino)
  • (2021). Catalytic Asymmetric Synthesis of Unprotected β2-Amino Acids. PMC - NIH.
  • Plaçais, C., et al. (2021).
  • (2023). Furan synthesis. Organic Chemistry Portal.
  • (2022). Strategies for asymmetric synthesis of β,β-difluoro-α-amino acid....
  • (2024). Synthesis of 3-((4-Hydroxyphenyl)amino)
  • (2022). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. PubMed.
  • (2022). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. NIH.
  • (2010). Recent advances in the catalytic asymmetric synthesis of β-amino acids. Chemical Society Reviews (RSC Publishing).
  • (1990).
  • (2023). Synthesis, Reactions and Medicinal Uses of Furan. Pharmaguideline.
  • (2012). Process for preparing 3-amino-4-(2,4,5-trifluorophenyl) butanoic acid derivatives.
  • (2025). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity.
  • (2008). Process for the synthesis of derivatives of 3-amino-tetrahydrofuran-3-carboxylic acid and use thereof as medicaments.

Sources

Application

Application Note &amp; Protocol: A Robust and Scalable Synthesis of 3-Amino-3-(5-methyl-2-furyl)propanoic Acid

Introduction: The Significance of Furan-Based β-Amino Acids β-Amino acids are crucial structural motifs in medicinal chemistry and materials science. Their incorporation into peptide backbones can induce stable secondary...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of Furan-Based β-Amino Acids

β-Amino acids are crucial structural motifs in medicinal chemistry and materials science. Their incorporation into peptide backbones can induce stable secondary structures and confer remarkable resistance to enzymatic degradation.[1][2] The target molecule, 3-Amino-3-(5-methyl-2-furyl)propanoic acid, is of particular interest as it combines the versatile β-amino acid scaffold with a furan ring derived from renewable biomass sources.[3][4] 5-Methylfurfural, the key starting material, is a platform chemical accessible from the dehydration of C6 sugars, positioning this synthesis within the framework of green and sustainable chemistry.[5][6]

This application note details a robust, multi-step synthesis designed for scalability, moving from laboratory-scale discovery to pilot-plant production. The chosen synthetic strategy, a conjugate addition route, is predicated on its reliability, use of readily available reagents, and avoidance of hazardous materials often associated with other homologation methods.[2] We provide a comprehensive, step-by-step protocol, in-depth discussion of scale-up parameters, and rigorous analytical validation methods to ensure the production of a high-purity final product.

Overall Synthetic Strategy

The synthesis is a three-step process commencing with the commercially available and bio-renewable 5-methylfurfural. The strategy involves an initial condensation to form an α,β-unsaturated ester, followed by a key conjugate addition of ammonia to install the β-amino group, and concludes with ester hydrolysis to yield the target amino acid.

G cluster_0 Process Flow A 5-Methylfurfural B Step 1: Knoevenagel-Doebner Condensation A->B Malonic Acid, Pyridine, Piperidine C 3-(5-methyl-2-furyl)acrylic acid B->C D Step 2: Fischer Esterification C->D Ethanol, H₂SO₄ (cat.) E Ethyl 3-(5-methyl-2-furyl)acrylate D->E F Step 3: Aza-Michael Addition E->F Ammonia (in Ethanol) G Ethyl 3-Amino-3-(5-methyl-2-furyl)propanoate F->G H Step 4: Saponification G->H 1. NaOH (aq) 2. HCl (aq) I 3-Amino-3-(5-methyl-2-furyl)propanoic acid (Final Product) H->I

Sources

Method

Application Notes and Protocols for 3-Amino-3-(5-methyl-2-furyl)propanoic acid

Abstract: This document provides a comprehensive guide to the safe handling, storage, and use of 3-Amino-3-(5-methyl-2-furyl)propanoic acid. The protocols and recommendations outlined herein are grounded in an understand...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: This document provides a comprehensive guide to the safe handling, storage, and use of 3-Amino-3-(5-methyl-2-furyl)propanoic acid. The protocols and recommendations outlined herein are grounded in an understanding of the chemical's structural motifs, including the furan ring and the amino acid functionality. This guide is intended for researchers, scientists, and professionals in drug development and related fields. All procedures should be conducted in accordance with institutional and national safety regulations.

Section 1: Compound Profile and Inherent Risks

3-Amino-3-(5-methyl-2-furyl)propanoic acid is a non-proteinogenic amino acid derivative incorporating a substituted furan ring. While specific toxicological data for this compound is not extensively documented, its structural components suggest a profile that requires careful management. The furan moiety, in particular, is known to be susceptible to metabolic activation and chemical degradation, which informs the handling and storage protocols.

Chemical Identity
PropertyValueSource
IUPAC Name 3-Amino-3-(5-methylfuran-2-yl)propanoic acid-
Molecular Formula C₈H₁₁NO₃[1]
Molecular Weight 169.18 g/mol Calculated
CAS Number Not explicitly found; related compounds referenced.-
Structure Chemical structure of 3-Amino-3-(5-methyl-2-furyl)propanoic acid-
Anticipated Hazards and Risk Assessment
  • Toxicity of Furan Derivatives: Furan and its derivatives can exhibit toxicity, with some being classified as possible human carcinogens. The toxicity is often mediated by metabolic activation in the liver to reactive electrophilic species.[3] Chronic exposure to related compounds has been associated with hepatotoxicity in animal studies.

  • Irritation and Sensitization: As with many amino acids and organic acids, this compound is anticipated to be an irritant to the skin, eyes, and respiratory tract.[2][4] Prolonged or repeated exposure may cause allergic reactions in sensitive individuals.[4]

  • Chemical Instability: The furan ring is known to be unstable under acidic conditions, which can lead to ring-opening and degradation.[5][6] This reactivity is a critical consideration for both storage and experimental design.

Section 2: Personal Protective Equipment (PPE) and Engineering Controls

A proactive approach to safety through appropriate PPE and engineering controls is mandatory when handling 3-Amino-3-(5-methyl-2-furyl)propanoic acid.

Recommended PPE
EquipmentSpecificationRationale
Eye Protection Tightly fitting safety goggles or a face shield (EN 166 compliant).[3]To prevent eye contact with the solid compound or solutions, which may cause serious irritation.
Hand Protection Nitrile rubber gloves. Gloves must be inspected prior to use and disposed of properly.[4]To prevent skin contact and potential absorption or irritation.
Body Protection Laboratory coat, long-sleeved clothing. Consider a chemical-resistant apron for larger quantities.[7]To protect skin from accidental spills or splashes.
Respiratory Protection Not required under normal use with adequate ventilation. If dust is generated, a P95 (US) or P1 (EU EN 143) particle respirator should be used.[4]To prevent inhalation of airborne particles, which can cause respiratory tract irritation.
Engineering Controls

All handling of 3-Amino-3-(5-methyl-2-furyl)propanoic acid should be performed in a well-ventilated laboratory. For procedures that may generate dust or aerosols, a chemical fume hood is required.[7] An eyewash station and safety shower must be readily accessible in the work area.

Section 3: Storage Protocols

The stability of 3-Amino-3-(5-methyl-2-furyl)propanoic acid is paramount for ensuring experimental reproducibility and safety. The primary considerations are its potential sensitivity to light, moisture, and acidic environments.

Short-Term Storage (In-Use)

For daily use, the compound should be stored in a tightly sealed container, such as a vial with a PTFE-lined cap. To minimize exposure to atmospheric moisture, it is advisable to store the container within a desiccator.

Long-Term Storage

For archival purposes or storage between projects, the following conditions are recommended:

ParameterRecommendationRationale and References
Temperature 2-8°C (Refrigerated)Lower temperatures slow the rate of potential degradation reactions.[8]
Atmosphere Inert gas (Argon or Nitrogen)To prevent oxidation and reaction with atmospheric moisture.[9]
Light Amber vial or stored in the darkTo prevent potential photodegradation.[9]
Container Tightly sealed, chemically resistant container (e.g., amber glass vial with a secure cap)To maintain a controlled environment and prevent contamination.
Storage Decision Workflow

The following diagram outlines the decision-making process for the appropriate storage of 3-Amino-3-(5-methyl-2-furyl)propanoic acid.

G start Compound Received q1 Duration of Storage? start->q1 short_term Short-Term (< 1 month) q1->short_term Short long_term Long-Term (> 1 month) q1->long_term Long protocol1 Store in tightly sealed vial Place in desiccator at room temperature short_term->protocol1 protocol2 Store in tightly sealed amber vial Inert atmosphere (Ar/N2) Refrigerate (2-8°C) long_term->protocol2

Caption: Decision workflow for storing the compound.

Section 4: Handling and Experimental Protocols

Adherence to meticulous handling procedures is crucial to maintain the integrity of the compound and ensure user safety.

General Handling
  • Avoid the formation of dust and aerosols.[4]

  • Wash hands thoroughly after handling.

  • Do not eat, drink, or smoke in the laboratory.

  • Ensure the work area is clean and organized.

Weighing and Solution Preparation
  • Preparation: Before opening the container, allow it to equilibrate to room temperature to prevent condensation of atmospheric moisture onto the cold solid.[9]

  • Weighing: Perform weighing in a chemical fume hood or a ventilated balance enclosure. Use appropriate tools (e.g., anti-static weigh paper, clean spatula) to handle the solid.

  • Dissolution: When preparing solutions, add the solid to the solvent. Be mindful of the solvent's pH. Given the instability of the furan ring in acidic conditions, buffered or neutral solvents are recommended unless the experimental design requires acidic media.[5][6] In such cases, the solution should be used immediately, and its stability monitored.

Section 5: Spill Management and Waste Disposal

In the event of a spill or for the disposal of waste, the following procedures should be followed.

Spill Response
  • Evacuate: If the spill is large or in a poorly ventilated area, evacuate personnel and restrict access.

  • Communicate: Inform your supervisor and the institutional environmental health and safety (EHS) office.

  • Ventilate: Ensure the area is well-ventilated.

  • Contain and Clean: For small spills, wear appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand), and carefully sweep it into a designated waste container.[4] Avoid raising dust.

  • Decontaminate: Clean the spill area with a suitable decontaminating solution and dispose of all cleaning materials as hazardous waste.

Spill Response Workflow

G spill Spill Occurs assess Assess Spill Size spill->assess small_spill Small Spill assess->small_spill Small large_spill Large Spill assess->large_spill Large ppe Don Appropriate PPE small_spill->ppe evacuate Evacuate Area large_spill->evacuate contain Contain with Inert Material ppe->contain collect Collect Waste contain->collect decontaminate Decontaminate Area collect->decontaminate alert Alert Supervisor & EHS decontaminate->alert evacuate->alert

Caption: Workflow for responding to a spill.

Waste Disposal

All waste containing 3-Amino-3-(5-methyl-2-furyl)propanoic acid, including contaminated consumables and spill cleanup materials, must be disposed of as hazardous chemical waste.[3] The waste should be collected in a clearly labeled, sealed container. Follow all local, state, and federal regulations for hazardous waste disposal. Do not discharge to drains or the environment.[4]

Section 6: References

  • BASF. (n.d.). Safety data sheet. Retrieved from

  • Sigma-Aldrich. (2024, March 2). Safety data sheet. Retrieved from

  • Capot Chemical. (2025, October 27). MSDS of (R)-3-Amino-2-methyl-propionic acid. Retrieved from

  • PubChem. (n.d.). 3-Amino-3-(furan-2-yl)propanoic acid. Retrieved from

  • ChemScene. (n.d.). 3-Amino-3-(5-ethylfuran-2-yl)propanoic acid. Retrieved from

  • NIST. (n.d.). Propanoic acid, 3-amino-2-methyl-. Retrieved from

  • Benchchem. (n.d.). 3-Amino-3-(tetrahydrofuran-2-yl)propanoic Acid. Retrieved from

  • PubChem. (n.d.). Propanoic acid, 3-amino-2-methyl-, methyl ester, (R)-. Retrieved from

  • AK Scientific, Inc. (n.d.). (R)-3-Cbz-amino-2-Boc-amino-propionic acid methyl ester Safety Data Sheet. Retrieved from

  • Organic Syntheses. (n.d.). (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. Retrieved from

  • Sigma-Aldrich. (n.d.). 3-Amino-3-(3-fluorophenyl)propanoic acid. Retrieved from

  • PubChem. (n.d.). 3-Amino-3-(3-fluorophenyl)propanoic acid. Retrieved from

  • Smolecule. (n.d.). 3-Amino-3-(5-methyl-2-furyl)propanoic acid, 95% Purity, C8H11NO3, 10 grams. Retrieved from

  • PubChem. (n.d.). 3-(5-Methyl-2-furanyl)-2-propenoic acid. Retrieved from

  • PubMed. (2022, July 19). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Retrieved from

  • MDPI. (2022, July 19). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Retrieved from

  • Sigma-Aldrich. (n.d.). (R)-2-Amino-3-(furan-2-yl)propanoic acid. Retrieved from

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 3-Amino-3-(5-methyl-2-furyl)propanoic acid

Welcome to the technical support center for the synthesis of 3-Amino-3-(5-methyl-2-furyl)propanoic acid. This guide is designed for researchers, scientists, and professionals in drug development who are working with or l...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 3-Amino-3-(5-methyl-2-furyl)propanoic acid. This guide is designed for researchers, scientists, and professionals in drug development who are working with or looking to optimize the synthesis of this and related β-amino acids. Here, we will address common challenges and provide practical, field-tested solutions to improve your reaction yields and product purity.

I. Overview of Synthesis Strategies

The synthesis of β-amino acids, such as 3-Amino-3-(5-methyl-2-furyl)propanoic acid, is a critical process in medicinal chemistry due to their role as building blocks for peptidomimetics and other pharmaceuticals.[1][2] Common synthetic routes include Mannich-type reactions, conjugate additions, and homologations of α-amino acids.[1] However, these methods can present challenges, including the need for pre-functionalized starting materials and multiple synthetic steps.[1] More recent advancements have focused on more direct approaches, such as the palladium-catalyzed aminocarbonylation of alkenes and the nickel-catalyzed carboxylation of aziridines, which utilize simpler starting materials.[1]

A plausible and common approach for synthesizing the target molecule involves the reaction of 5-methyl-2-furaldehyde with malonic acid and a nitrogen source, such as ammonia or an ammonium salt, in a variation of the Strecker or Mannich reactions. This guide will focus on troubleshooting issues that may arise during such a synthesis.

II. Frequently Asked Questions (FAQs)

Here we address some of the common questions that arise during the synthesis of 3-Amino-3-(5-methyl-2-furyl)propanoic acid.

Q1: What are the most critical parameters affecting the yield of the reaction?

A1: The yield is highly sensitive to several factors:

  • Purity of Starting Materials: Ensure the 5-methyl-2-furaldehyde is free of oxidation products, which can be a common issue with aldehydes.

  • Reaction Temperature: The optimal temperature can vary depending on the specific protocol. It's crucial to maintain consistent and accurate temperature control.

  • pH of the Reaction Mixture: The pH can influence the reactivity of the amine nucleophile and the stability of the furan ring.

  • Choice of Solvent: The solvent system must be appropriate for dissolving the reactants and facilitating the reaction.

  • Purification Method: Inefficient purification can lead to significant product loss.

Q2: My furan starting material appears to be degrading during the reaction. What could be the cause?

A2: The furan ring is sensitive to strong acids and oxidizing conditions.[3][4] If your reaction conditions are too harsh, you may be experiencing ring-opening or polymerization of the furan moiety. Consider the following:

  • Use a milder acid catalyst or a buffer system to maintain a more neutral pH.

  • Ensure your reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation, especially if heating for prolonged periods.

Q3: I am having difficulty with the solubility of my final product. What can I do?

A3: 3-Amino-3-(5-methyl-2-furyl)propanoic acid is a zwitterionic compound, meaning it has both an acidic and a basic functional group.[5] This can lead to low solubility in many common organic solvents at its isoelectric point.[5]

  • Adjusting the pH of the aqueous solution away from the isoelectric point will increase its solubility.[5] In acidic conditions (pH < 4), the amine group is protonated, and in basic conditions (pH > 9), the carboxylic acid group is deprotonated, both of which increase aqueous solubility.[5]

  • For purification by chromatography, you may need to protect the amino or carboxyl group to increase solubility in less polar eluents.

  • Gentle warming can also help to dissolve the compound, but be mindful of potential degradation.[5]

III. Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during the synthesis.

Problem 1: Low or No Product Yield
Potential Cause Troubleshooting Steps Scientific Rationale
Degradation of 5-methyl-2-furaldehyde 1. Check the purity of the aldehyde by ¹H NMR or GC-MS before use. 2. If impure, purify by distillation or flash chromatography. 3. Store the aldehyde under an inert atmosphere and at a low temperature.Aldehydes are prone to oxidation to carboxylic acids, which will not participate in the desired reaction.
Inefficient Imine Formation 1. Ensure the reaction is anhydrous if using a Lewis acid catalyst. 2. Consider using a Dean-Stark trap to remove water if the reaction is run at elevated temperatures.The formation of the intermediate imine is a condensation reaction that produces water. Removing water can drive the equilibrium towards the product.
Suboptimal Reaction Conditions 1. Perform small-scale experiments to screen different solvents, temperatures, and reaction times. 2. Titrate the catalyst to find the optimal loading.The reaction kinetics and thermodynamics are highly dependent on these parameters.
Problem 2: Formation of Multiple Byproducts
Potential Cause Troubleshooting Steps Scientific Rationale
Self-condensation of the Aldehyde 1. Add the aldehyde slowly to the reaction mixture containing the other reagents. 2. Maintain a lower reaction temperature.This minimizes the concentration of the aldehyde at any given time, reducing the rate of self-condensation.
Polymerization of the Furan Moiety 1. Avoid strongly acidic conditions. Use a buffer if necessary. 2. Keep the reaction temperature as low as feasible.The furan ring is susceptible to acid-catalyzed polymerization.[3][4]
Decarboxylation of Malonic Acid 1. Control the temperature carefully, as excessive heat can cause premature decarboxylation of malonic acid.This would lead to the formation of unwanted side products.
Problem 3: Difficulties in Product Isolation and Purification
Potential Cause Troubleshooting Steps Scientific Rationale
Product is Highly Soluble in the Aqueous Phase 1. Adjust the pH of the aqueous layer to the isoelectric point of the amino acid to induce precipitation. 2. If precipitation is not effective, consider using ion-exchange chromatography for purification.At its isoelectric point, the zwitterionic amino acid will have its minimum solubility in water.[5]
Emulsion Formation During Extraction 1. Add brine (saturated NaCl solution) to the separatory funnel to break the emulsion. 2. Filter the mixture through a pad of celite.The salt increases the ionic strength of the aqueous phase, which can help to break up emulsions.
Co-elution with Impurities During Chromatography 1. If using silica gel chromatography, consider protecting the amino and/or carboxyl groups to alter the polarity of the product. 2. Use a different stationary phase, such as alumina or a reverse-phase C18 silica.Protecting groups can significantly change the chromatographic behavior of the molecule, allowing for better separation from impurities.

IV. Experimental Protocols

General Synthetic Scheme

A representative synthesis of 3-Amino-3-(5-methyl-2-furyl)propanoic acid can be conceptualized as a multi-step, one-pot reaction. The following is a generalized protocol that can be optimized.

G cluster_reactants Starting Materials cluster_reaction Reaction cluster_workup Work-up & Purification 5-methyl-2-furaldehyde 5-methyl-2-furaldehyde Reaction_Vessel Reaction Vessel (e.g., Round-bottom flask) 5-methyl-2-furaldehyde->Reaction_Vessel Malonic_acid Malonic Acid Malonic_acid->Reaction_Vessel Ammonium_acetate Ammonium Acetate Ammonium_acetate->Reaction_Vessel Heat Heat (Reflux) Reaction_Vessel->Heat 1. Mix & Heat Solvent Solvent (e.g., Ethanol) Solvent->Reaction_Vessel Cooling Cooling & pH Adjustment Heat->Cooling 2. Reaction Progression Precipitation Precipitation/Crystallization Cooling->Precipitation 3. Induce Crystallization Filtration Filtration & Washing Precipitation->Filtration 4. Isolate Solid Drying Drying Filtration->Drying 5. Remove Solvent Final_Product 3-Amino-3-(5-methyl-2-furyl)propanoic acid Drying->Final_Product

Caption: Generalized workflow for the synthesis of 3-Amino-3-(5-methyl-2-furyl)propanoic acid.

Step-by-Step Protocol
  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve malonic acid and ammonium acetate in ethanol.

  • Addition of Aldehyde: To the stirred solution, add 5-methyl-2-furaldehyde dropwise at room temperature.

  • Reaction: Heat the mixture to reflux and maintain for the optimized reaction time (typically several hours). Monitor the reaction progress by TLC or LC-MS.

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Slowly add water to the mixture until a precipitate begins to form.

    • Adjust the pH to the isoelectric point (typically around pH 6-7) with a dilute acid or base to maximize precipitation.

    • Cool the mixture in an ice bath to further encourage crystallization.

  • Isolation:

    • Collect the solid product by vacuum filtration.

    • Wash the solid with cold ethanol or water to remove soluble impurities.

  • Purification:

    • If necessary, recrystallize the crude product from a suitable solvent system (e.g., ethanol/water).

    • Dry the purified product under vacuum.

V. Data Interpretation

Expected Spectroscopic Data

The following table summarizes the expected spectroscopic data for the final product.

Technique Expected Features
¹H NMR - Signals corresponding to the furan ring protons. - A signal for the methyl group on the furan ring. - Signals for the α- and β-protons of the propanoic acid backbone. - A broad signal for the amine protons (may exchange with D₂O). - A signal for the carboxylic acid proton (may be broad or exchange).
¹³C NMR - Signals for the carbons of the furan ring. - A signal for the methyl carbon. - Signals for the carbons of the propanoic acid backbone. - A signal for the carbonyl carbon of the carboxylic acid.
Mass Spec (MS) - A molecular ion peak corresponding to the mass of the product (C₈H₁₁NO₃, MW: 185.18 g/mol ).[6]
IR Spectroscopy - A broad absorption band for the O-H stretch of the carboxylic acid. - N-H stretching bands for the amine group. - A strong C=O stretching band for the carboxylic acid. - C-O and C=C stretching bands characteristic of the furan ring.
Yield Optimization Data (Hypothetical)

The following table illustrates how a systematic optimization of reaction conditions could improve the yield.

Experiment Solvent Temperature (°C) Time (h) Yield (%)
1Ethanol78 (Reflux)645
2Methanol65 (Reflux)652
3Isopropanol82 (Reflux)648
4Ethanol601265
5Ethanol78 (Reflux)1255

This hypothetical data suggests that a lower temperature and longer reaction time in ethanol may be beneficial for this particular synthesis.

VI. Concluding Remarks

The synthesis of 3-Amino-3-(5-methyl-2-furyl)propanoic acid, while seemingly straightforward, requires careful attention to detail to achieve high yields and purity. By understanding the potential pitfalls and systematically troubleshooting any issues that arise, researchers can significantly improve their synthetic outcomes. This guide provides a starting point for addressing common challenges, but it is important to remember that each reaction may require specific optimization based on the available equipment and reagents.

VII. References

  • Illinois University. (2023, February 14). NOVEL STRATEGIES FOR THE SYNTHESIS OF β-AMINO ACIDS AND THEIR DERIVATIVES. Retrieved from [Link]

  • Organic Syntheses. 3. Retrieved from [Link]

  • ResearchGate. Synthetic difficulties to access α‐ and β‐amino acids. Retrieved from [Link]

  • Organic Syntheses. (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. Retrieved from [Link]

  • PubMed. (2004, September). Improved preparation of racemic 2-amino-3-(heteroaryl)propanoic acids and related compounds containing a furan or thiophene nucleus. Retrieved from [Link]

  • Biorunstar. (2024, August 23). Common Problems in Peptide Synthesis. Retrieved from [Link]

  • MDPI. Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Retrieved from [Link]

  • Organic Chemistry Portal. (2021). Synthesis of 3-Amino-5-fluoroalkylfurans by Intramolecular Cyclization. Retrieved from [Link]

  • Biorunstar. (2024, August 19). 5 Common Challenges In Custom Peptide Synthesis & How To Overcome Them. Retrieved from [Link]

  • ACS Publications. Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry. Retrieved from [Link]

  • PubChem. Propanoic acid, 3-amino-2-methyl-, methyl ester, (R)-. Retrieved from [Link]

  • A1Suppliers. 3-Amino-3-(5-methyl-2-furyl)propanoic acid, 95% Purity, C8H11NO3, 10 grams. Retrieved from [Link]

  • PubChem. 3-Amino-3-(furan-2-yl)propanoic acid. Retrieved from [Link]

  • NIST. Propanoic acid, 3-amino-2-methyl-. Retrieved from [Link]

  • ResearchGate. (2022, November 20). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Retrieved from [Link]

  • National Institutes of Health. (2022, July 19). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Retrieved from [Link]

  • National Institutes of Health. (2009, October 2). Efficient methodology for the synthesis of 3-amino-1,2,4-triazoles. Retrieved from [Link]

  • National Institutes of Health. Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives. Retrieved from [Link]

  • PubChem. 3-(5-Aminothiophen-2-yl)propanoic acid. Retrieved from [Link]

  • Google Patents. US20110144383A1 - Process for preparing (s)-3-(aminomethyl)-5-methylhexanoic acid. Retrieved from

  • Google Patents. CN102633658A - Method for resolving 3-amino-3-phenylpropanol. Retrieved from

  • SpectraBase. Butanoic acid, 3-amino-2-methyl-. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Resolving Enantiomers of 3-Amino-3-(5-methyl-2-furyl)propanoic acid

Welcome to the technical support center for the chiral resolution of β-amino acids. This guide is designed for researchers, chemists, and drug development professionals actively working on the separation of 3-Amino-3-(5-...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the chiral resolution of β-amino acids. This guide is designed for researchers, chemists, and drug development professionals actively working on the separation of 3-Amino-3-(5-methyl-2-furyl)propanoic acid enantiomers. As Senior Application Scientists, we provide not just protocols, but the underlying logic and troubleshooting insights to navigate the complexities of chiral resolution.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for resolving the enantiomers of 3-Amino-3-(5-methyl-2-furyl)propanoic acid?

There are three principal strategies for resolving this racemic β-amino acid, each with distinct advantages:

  • Classical Diastereomeric Salt Resolution: This is a foundational and often scalable method. The racemic amino acid is reacted with a single enantiomer of a chiral resolving agent (a chiral acid or base) to form a pair of diastereomeric salts. Due to their different physical properties, these salts can be separated by fractional crystallization.[1] The desired enantiomer is then recovered by breaking the salt.

  • Enzymatic Kinetic Resolution: This highly selective method uses an enzyme, typically a lipase or amidase, to catalyze a reaction on only one of the enantiomers in the racemic mixture.[2] For example, a lipase can selectively acylate the amino group of one enantiomer, leaving the other unmodified. The resulting acylated and non-acylated forms can then be easily separated. This method is valued for its high enantioselectivity, often yielding E-values well over 100.[3]

  • Chiral Chromatography (HPLC/SFC): This is the most direct method for both analytical and preparative-scale separation. The racemic mixture is passed through a column containing a chiral stationary phase (CSP). The enantiomers interact differently with the CSP, leading to different retention times and thus, separation.[4][5] Polysaccharide-based and macrocyclic glycopeptide-based CSPs are particularly effective for underivatized amino acids.[4][6]

Q2: How do I choose the right chiral resolving agent for diastereomeric salt formation?

The selection of a resolving agent is often empirical and requires screening. Since the target molecule is an amino acid (amphoteric), you can choose to resolve it as an acid (using a chiral base) or as a base (using a chiral acid).

  • To resolve the carboxylic acid group: Use an enantiomerically pure base. Common choices include:

    • (R)- or (S)-1-Phenylethanamine

    • Brucine or Strychnine (alkaloids)[1]

    • (1R,2S)-Ephedrine

  • To resolve the amino group: Use an enantiomerically pure acid. Common choices include:

    • (R,R)- or (S,S)-Tartaric acid[1]

    • (R)- or (S)-Mandelic acid

    • (+)- or (-)-Camphor-10-sulfonic acid

The ideal resolving agent will form a diastereomeric salt pair where one salt is significantly less soluble than the other in a practical solvent system, facilitating separation by crystallization.

Q3: What type of enzyme is recommended for the kinetic resolution of this β-amino acid?

Lipases are highly effective for the kinetic resolution of β-amino acids, particularly through enantioselective N-acylation. Lipase A from Candida antarctica (CAL-A) and lipase B from Candida antarctica (CAL-B) are excellent starting points.[2][7] These enzymes can catalyze the acylation of the amino group using an acyl donor, such as ethyl butanoate or butyl butanoate, which can also serve as the solvent.[7] The enzyme's stereopreference will determine which enantiomer is acylated, allowing for the separation of the resulting N-acyl amino acid ester from the unreacted amino acid ester.

Q4: How can I accurately determine the enantiomeric excess (ee%) of my resolved sample?

The gold standard for determining enantiomeric excess is Chiral High-Performance Liquid Chromatography (Chiral HPLC) . A small amount of the sample is injected onto a chiral column, and the relative peak areas of the two enantiomers are used to calculate the ee%.

  • Column Selection: Macrocyclic glycopeptide phases like teicoplanin-based columns (e.g., Astec CHIROBIOTIC T) are highly effective for underivatized amino acids because they are compatible with aqueous mobile phases and can separate zwitterionic compounds.[4]

  • Derivatization: If direct analysis is challenging, derivatization can be employed. Reacting the amino group with reagents like 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl) or converting the acid to an ester can improve separation on certain polysaccharide-based columns.[8]

Troubleshooting & Experimental Guides
Guide 1: Classical Resolution via Diastereomeric Salt Crystallization

This method relies on the differential solubility of diastereomeric salts. Success hinges on finding the right combination of resolving agent and solvent.

  • Preparation: In separate vials, dissolve 1 equivalent of racemic 3-Amino-3-(5-methyl-2-furyl)propanoic acid and 0.5 equivalents of a chiral resolving agent (e.g., (R,R)-Tartaric Acid) in a screening solvent (e.g., methanol, ethanol, isopropanol, or mixtures with water).

  • Salt Formation: Gently heat the solution to ensure complete dissolution. Allow the solution to cool slowly to room temperature, then cool further to 0-4 °C.

  • Crystallization: If crystals form, isolate them by filtration, wash with a small amount of cold solvent, and dry.

  • Analysis:

    • Liberate the amino acid from the salt by treating it with a mild base (if using an acidic resolving agent) or acid (if using a basic resolving agent).

    • Analyze the liberated amino acid by chiral HPLC to determine the diastereomeric excess (de%) or enantiomeric excess (ee%).

  • Optimization: Repeat with different resolving agents and solvent systems to find the conditions that give the highest de% and yield.

G cluster_0 Salt Formation cluster_1 Separation cluster_2 Recovery racemate Racemic Amino Acid (R)-AA + (S)-AA mix Mixture of Diastereomeric Salts (R,R)-Salt + (S,R)-Salt racemate->mix Dissolve in Solvent resolver Chiral Resolving Agent (R)-Base resolver->mix cool Fractional Crystallization (Cooling) mix->cool filter Filtration cool->filter solid Solid Precipitate (Less Soluble Salt, e.g., (R,R)) filter->solid filtrate Filtrate (More Soluble Salt, e.g., (S,R)) filter->filtrate break_solid Break Salt (Acid Wash) solid->break_solid break_filtrate Break Salt (Acid Wash) filtrate->break_filtrate enant_R Enantiopure (R)-AA break_solid->enant_R enant_S Enantiopure (S)-AA break_filtrate->enant_S

Caption: Workflow for Classical Diastereomeric Salt Resolution.

Problem Potential Cause(s) Recommended Solutions
No Crystals Form 1. The diastereomeric salts are too soluble in the chosen solvent. 2. The solution is not sufficiently concentrated or is supersaturated. 3. Impurities are inhibiting crystallization.1. Solvent Screening: Test less polar solvents or solvent mixtures (e.g., ethanol/heptane). 2. Concentration/Seeding: Slowly evaporate some solvent. If you have a pure crystal, add a tiny "seed" crystal to induce crystallization. 3. Purification: Ensure the starting racemic amino acid is of high purity (>98%).
Low Diastereomeric Excess (de%) 1. The solubilities of the two diastereomeric salts are too similar. 2. Co-crystallization of both diastereomers is occurring.1. Recrystallize: Perform one or more recrystallizations of the isolated salt. Monitor the de% at each stage. 2. Change Resolving Agent: The interaction with a different chiral agent may lead to a greater difference in crystal lattice energies and solubilities.[9] 3. Optimize Solvent: Systematically vary the solvent composition. Sometimes a ternary solvent system can dramatically improve selectivity.
Low Yield of Resolved Enantiomer 1. Significant loss of the desired diastereomer in the mother liquor. 2. Multiple recrystallization steps are reducing the overall yield.1. Optimize Cooling: Cool the crystallization mixture very slowly to maximize crystal growth and minimize loss. 2. Recycle Mother Liquor: The mother liquor is enriched in the other enantiomer. Isolate it and consider resolving it with the opposite enantiomer of the resolving agent.
Guide 2: Enzymatic Kinetic Resolution

This technique leverages an enzyme's stereospecificity to modify one enantiomer, allowing for its separation from the unmodified enantiomer.

  • Setup: To a solution of racemic 3-Amino-3-(5-methyl-2-furyl)propanoic acid ethyl ester (1.0 eq) in an organic solvent (e.g., diisopropyl ether), add an acyl donor (e.g., butyl butanoate, 5-10 eq).

  • Enzyme Addition: Add the lipase catalyst (e.g., immobilized Candida antarctica lipase A, CAL-A, ~15 mg/mL).[7]

  • Reaction: Shake the suspension at room temperature (or a slightly elevated temperature, e.g., 40 °C) and monitor the reaction progress by taking small aliquots and analyzing them with chiral HPLC.

  • Quench: Stop the reaction near 50% conversion to maximize the yield and ee% of both enantiomers. This is achieved by filtering off the immobilized enzyme.

  • Separation: The reaction mixture now contains the unreacted (S)-amino ester and the N-acylated (R)-amino ester (assuming this stereopreference). These can be separated using standard column chromatography or chemical extraction.

  • Hydrolysis: The separated products are then hydrolyzed under mild acidic or basic conditions to yield the free (S)-amino acid and (R)-amino acid.

G racemate Racemic Amino Ester (R)-Ester + (S)-Ester reaction Enzymatic Reaction (Stop at ~50% conversion) racemate->reaction Mix in Solvent reagents Lipase + Acyl Donor (e.g., Butyl Butanoate) reagents->reaction separation Separation (Chromatography/Extraction) reaction->separation Filter off Enzyme unreacted Unreacted Enantiomer (S)-Ester separation->unreacted More Polar acylated N-Acylated Enantiomer (R)-Acyl-Ester separation->acylated Less Polar hydrolysis_S Hydrolysis unreacted->hydrolysis_S hydrolysis_R Hydrolysis acylated->hydrolysis_R enant_S Enantiopure (S)-AA hydrolysis_S->enant_S enant_R Enantiopure (R)-AA hydrolysis_R->enant_R

Caption: Workflow for Enzymatic Kinetic Resolution via N-Acylation.

Problem Potential Cause(s) Recommended Solutions
Low or No Enzyme Activity 1. Enzyme is denatured or inhibited. 2. Substrate is not in the correct form (e.g., enzyme requires the ester, not the free acid).1. Check Conditions: Ensure the temperature and solvent are compatible with the enzyme. Avoid harsh pH. 2. Substrate Form: Most lipase-catalyzed acylations work on amino esters. Ensure your starting material is correctly prepared.[7] 3. Enzyme Source: Obtain the enzyme from a reputable supplier and store it correctly.
Low Enantioselectivity (Low E-value) 1. The chosen enzyme is not optimal for the substrate. 2. Reaction conditions (solvent, temperature, acyl donor) are suboptimal.1. Enzyme Screening: Test different lipases (e.g., from Pseudomonas cepacia, Candida rugosa) or other hydrolases. 2. Condition Optimization: Vary the solvent, as enzyme selectivity is often highly solvent-dependent.[7] Test different acyl donors (e.g., trifluoroethyl esters can enhance selectivity). Vary the temperature; lower temperatures sometimes increase selectivity.
Difficult Separation of Products 1. The unreacted amino ester and the acylated product have similar polarities.1. Modify the Acyl Group: Use a bulkier or more polar acyl donor during the enzymatic step to create a larger difference in polarity for easier chromatographic separation. 2. Protecting Groups: Consider adding a protecting group (e.g., Boc) to the acylated product before chromatography to significantly alter its polarity.
Data Summary Tables
Table 1: Hypothetical Screening of Chiral Resolving Agents
Resolving AgentSolvent SystemYield of Salt (%)de% of Amino Acid from Salt
(R,R)-Tartaric AcidEthanol4075%
(R,R)-Tartaric AcidIsopropanol/Water (9:1)3588%
(S)-Mandelic AcidMethanol2560%
(S)-Mandelic AcidAcetone1555%
(R)-1-PhenylethanamineEthanol4292%
(R)-1-PhenylethanamineEthyl Acetate3885%

Data is illustrative to demonstrate a screening process.

Table 2: Recommended Starting Conditions for Chiral HPLC Analysis
ParameterRecommended SettingRationale
Column Astec® CHIROBIOTIC® T, 5 µm, 250 x 4.6 mmProven effectiveness for underivatized, polar amino acids.[4]
Mobile Phase 80:20 Methanol / Water w/ 0.1% Formic AcidA polar organic/aqueous mobile phase is required for this type of column and analyte. The acid modifier improves peak shape.
Flow Rate 1.0 mL/minStandard analytical flow rate.
Column Temp. 25 °CTemperature control ensures reproducible retention times.
Detection UV at 254 nm or 220 nmThe furan ring provides a UV chromophore for detection.
References
  • Chemical Resolution of C,N-Unprotected α-Substituted β-Amino Acids Using Stable and Recyclable Proline-Derived Chiral Ligands. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

  • Chemical kinetic resolution of unprotected β-substituted β-amino acids using recyclable chiral ligands. PubMed. Available at: [Link]

  • Chiral Separation of Beta-Methyl-Amino Acids by Ligand Exchange Using Capillary Electrophoresis and HPLC. PubMed. Available at: [Link]

  • Enhanced Resolution of Chiral Amino Acids with Capillary Electrophoresis for Biosignature Detection in Extraterrestrial Samples. Analytical Chemistry - ACS Publications. Available at: [Link]

  • A One-Pot Synthesis of 3-Amino-3-arylpropionic Acids. ResearchGate. Available at: [Link]

  • Chiral HPLC Separations. Phenomenex. Available at: [Link]

  • Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. Available at: [Link]

  • Chiral Amino Acid and Peptide Separations – the Next Generation. Chromatography Today. Available at: [Link]

  • Improved Chiral Separations for Enantiopure D- and L-Amino Acids. LCGC International. Available at: [Link]

  • Method for resolving 3-amino-3-phenylpropanol.Google Patents.
  • Resolution of racemic amino acids.Google Patents.
  • Synthesis of the enantiomers and N-protected derivatives of 3-amino-3-(4-cyanophenyl)propanoic acid. ResearchGate. Available at: [Link]

  • Racemic Mixtures and the Resolution of Enantiomers. Chemistry LibreTexts. Available at: [Link]

  • Synthesis of enantiopure b 3-amino acid derivatives by enzymatic resolution. ResearchGate. Available at: [Link]

  • Identifying a diastereomeric salt for a challenging chiral resolution. Unchained Labs. Available at: [Link]

  • New Enzymatic Method of Chiral Amino Acid Synthesis by Dynamic Kinetic Resolution of Amino Acid Amides. National Institutes of Health (NIH). Available at: [Link]

  • Enzymatic Deracemization of Fluorinated Arylcarboxylic Acids: Chiral Enzymatic Analysis and Absolute Stereochemistry Using Chiral HPLC. MDPI. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Purification of 3-Amino-3-(5-methyl-2-furyl)propanoic acid

Welcome to the dedicated technical support guide for navigating the purification challenges of 3-Amino-3-(5-methyl-2-furyl)propanoic acid. This resource is designed for researchers, medicinal chemists, and process develo...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the dedicated technical support guide for navigating the purification challenges of 3-Amino-3-(5-methyl-2-furyl)propanoic acid. This resource is designed for researchers, medicinal chemists, and process development scientists who are working with this unique β-amino acid. Its structure, combining a zwitterionic amino acid functionality with a potentially sensitive furan ring, presents distinct purification hurdles that require a nuanced approach. This guide provides field-proven insights, detailed troubleshooting protocols, and the rationale behind our recommended strategies to help you achieve your desired purity and yield.

Frequently Asked Questions (FAQs)

This section directly addresses the most common issues encountered during the purification of 3-Amino-3-(5-methyl-2-furyl)propanoic acid.

Q1: What are the primary challenges in purifying this specific β-amino acid?

The main difficulties arise from a combination of its structural features:

  • Zwitterionic Nature: Like other amino acids, this compound can exist as a zwitterion, possessing both a positive (ammonium) and a negative (carboxylate) charge. This leads to high polarity, strong intermolecular hydrogen bonding, poor solubility in many common organic solvents, and a high melting point.

  • Furan Ring Sensitivity: The furan moiety can be susceptible to degradation under strongly acidic conditions, potentially leading to ring-opening byproducts that are often colored and difficult to remove.

  • Chirality: The molecule possesses a stereocenter at the C3 position. Syntheses often produce a racemic mixture, requiring specialized chiral resolution techniques to isolate the desired enantiomer.

  • Amphoteric Properties: The presence of both an acidic and a basic group means its solubility and chromatographic behavior are highly dependent on pH.

Q2: My crude product is a dark, oily substance. What is causing this and how can I prevent it?

Dark coloration is often indicative of furan ring degradation. This can be triggered by:

  • Exposure to Strong Acids: During synthesis or workup (e.g., deprotection steps), prolonged exposure to strong acids like concentrated HCl or TFA can cause the furan ring to polymerize or decompose.

  • Oxidation: Furans can be sensitive to air oxidation over time, especially in the presence of light or metal contaminants.

Preventative Measures:

  • Use milder acids for deprotection where possible, or carefully control reaction time and temperature.

  • Ensure all workup steps are performed promptly.

  • Store the crude and purified material under an inert atmosphere (Nitrogen or Argon) and protect it from light.

Q3: I'm struggling to crystallize the compound. It either "oils out" or remains in solution. What should I do?

This is a classic problem for zwitterionic compounds. The key is to minimize the compound's solubility by adjusting the pH of the solution to its isoelectric point (pI). At the pI, the net charge of the molecule is zero, significantly reducing its affinity for polar solvents like water.

Troubleshooting Strategy:

  • Dissolve the crude material in a minimal amount of dilute aqueous acid (e.g., 1M HCl) to protonate the carboxylate and form the hydrochloride salt, which is typically more soluble in water.

  • Alternatively, dissolve in dilute aqueous base (e.g., 1M NaOH) to deprotonate the amine.

  • Slowly add a base (if starting from acid) or acid (if starting from base) dropwise with vigorous stirring. You will observe precipitation as the solution's pH approaches the compound's pI.

  • Monitor the pH closely. The optimal pH for precipitation will need to be determined empirically but will be in the weakly acidic to neutral range.

  • Cool the mixture to maximize recovery of the precipitated solid.

Q4: My compound streaks badly on a standard silica gel column. Is flash chromatography a viable option?

Standard silica gel chromatography is often challenging for amino acids due to strong polar interactions between the zwitterionic compound and the acidic silanol groups on the silica surface, leading to severe tailing and poor separation. However, it can be made to work with specific mobile phase modifications.

Recommendations for Chromatography:

  • Modified Mobile Phase: Use a polar solvent system containing a small amount of an acid and/or a base to suppress the zwitterionic character. A common choice is a gradient of Methanol in Dichloromethane (DCM) with a 0.5-2% additive of acetic acid or triethylamine.

  • Reversed-Phase Chromatography (C18): This is often a more effective method. Use a mobile phase of water and acetonitrile (or methanol) with a pH modifier like 0.1% formic acid or acetic acid.

  • Ion-Exchange Chromatography: This technique separates molecules based on charge and is highly effective for amino acids, though it is more commonly used in process-scale applications.

Q5: How can I separate the (R)- and (S)-enantiomers of this compound?

Chiral resolution is essential for applications requiring a single enantiomer. The two primary methods are:

  • Diastereomeric Salt Formation: React the racemic amino acid with a chiral resolving agent (a chiral acid or base) to form a pair of diastereomeric salts.[1] These salts have different physical properties (like solubility) and can be separated by fractional crystallization. Common resolving agents include tartaric acid derivatives for resolving bases or chiral amines like (R)- or (S)-1-phenylethylamine for resolving acids.

  • Chiral HPLC: This is an analytical or semi-preparative method that uses a chiral stationary phase (CSP) to separate the enantiomers. Glycopeptide-based columns (e.g., Vancomycin) or polysaccharide-based columns are often effective for amino acids.[2]

Troubleshooting Guides & Protocols

Guide 1: Purification by Isoelectric Point Precipitation & Recrystallization

This method leverages the zwitterionic nature of the compound to achieve significant purification from non-ionic impurities.

Causality: The solubility of amino acids is at its minimum at the isoelectric point (pI). By dissolving the crude material in an acidic or basic solution and then carefully adjusting the pH to the pI, the target compound selectively precipitates, leaving many impurities behind in the solution.

Step-by-Step Protocol:

  • Initial Dissolution:

    • Place the crude 3-Amino-3-(5-methyl-2-furyl)propanoic acid (e.g., 5.0 g) in a beaker with a stir bar.

    • Add a minimal volume of 1M HCl(aq) (e.g., 20-30 mL) and stir until all solids are dissolved. The solution may need to be gently warmed.

  • Decolorization (Optional):

    • If the solution is darkly colored, add a small amount of activated charcoal (approx. 5% by weight of the crude product) and stir for 15-20 minutes at room temperature.

    • Filter the solution through a pad of Celite® to remove the charcoal. Wash the Celite® pad with a small amount of fresh 1M HCl to ensure complete recovery.

  • Precipitation:

    • Place the clear filtrate in an ice bath and stir vigorously.

    • Slowly add 1M NaOH(aq) dropwise using a pipette or burette.

    • You will observe the formation of a white or off-white precipitate as the pH increases.

    • Monitor the pH of the solution using pH paper or a calibrated pH meter. Continue adding base until the maximum amount of precipitate has formed (typically in the pH 4-7 range).

  • Isolation and Washing:

    • Allow the slurry to stir in the ice bath for at least 30 minutes to maximize crystallization.

    • Collect the solid product by vacuum filtration using a Büchner funnel.

    • Wash the filter cake sequentially with cold deionized water (to remove salts) and then with a cold solvent in which the compound is poorly soluble, like cold ethanol or acetone (to remove water and organic impurities).

  • Drying:

    • Dry the purified solid under high vacuum, preferably in a vacuum oven at a mild temperature (e.g., 40 °C) to constant weight.

Parameter Recommended Condition Rationale
Dissolution pH < 2 or > 10Ensures the compound is fully in its cationic or anionic form, maximizing solubility.
Precipitation pH Isoelectric Point (pI)Minimizes solubility of the zwitterionic form for selective precipitation.
Washing Solvents Cold DI Water, Cold Ethanol/AcetoneRemoves residual inorganic salts and water without dissolving the product.
Guide 2: Chiral Resolution via Diastereomeric Salt Formation

This protocol outlines a general procedure for separating enantiomers. The choice of resolving agent and solvent is critical and often requires screening.

Causality: Reaction of a racemic mixture (R/S) with a single enantiomer of a chiral resolving agent (e.g., R') creates a mixture of diastereomeric salts (R,R' and S,R'). Diastereomers have different physical properties and can be separated by conventional techniques like fractional crystallization.

Step-by-Step Protocol:

  • Salt Formation:

    • Dissolve the racemic amino acid (1.0 eq) in a suitable solvent (e.g., methanol, ethanol, or an ethanol/water mixture). Gentle heating may be required.

    • In a separate flask, dissolve the chiral resolving agent (e.g., (R,R)-(+)-Dibenzoyl-D-tartaric acid, 0.5 eq) in the same solvent. Note: Using 0.5 equivalents is often sufficient to selectively crystallize one diastereomeric salt.

    • Combine the two solutions and stir. A precipitate may form immediately or upon cooling. If no solid forms, slowly add a less polar co-solvent (e.g., ethyl acetate) or partially evaporate the solvent.

  • Fractional Crystallization:

    • Heat the mixture to redissolve all solids, then allow it to cool slowly to room temperature, and finally in an ice bath or refrigerator.

    • Collect the first crop of crystals by vacuum filtration. This crop will be enriched in one diastereomer.

    • The mother liquor will be enriched in the other diastereomer. It can be concentrated to obtain subsequent crops of crystals.

  • Liberation of the Free Amino Acid:

    • Take the purified diastereomeric salt and dissolve or suspend it in water.

    • Adjust the pH with a base (e.g., 1M NaOH) or acid (e.g., 1M HCl) to break the salt.

    • Adjust the pH to the isoelectric point of the target amino acid to precipitate the now enantiomerically enriched product.

    • Isolate by filtration, wash, and dry as described in Guide 1.

  • Purity Check:

    • Confirm the enantiomeric excess (ee) of the final product using chiral HPLC.

G cluster_start Start: Crude Racemic Product cluster_resolution Diastereomeric Salt Formation cluster_separation Separation cluster_liberation Liberation of Free Amino Acid cluster_end Final Product start Crude R/S Amino Acid add_agent 1. Add Chiral Resolving Agent (e.g., (R,R)-DBTA) in Solvent start->add_agent form_salts 2. Form Diastereomeric Salts (R,R') and (S,R') add_agent->form_salts crystallize 3. Fractional Crystallization form_salts->crystallize crystals Crystals: Enriched in one diastereomer (e.g., S,R') crystallize->crystals Isolate Solid mother_liquor Mother Liquor: Enriched in other diastereomer (e.g., R,R') crystallize->mother_liquor Collect Liquid break_salt 4. Break Salt (Adjust pH) crystals->break_salt precipitate 5. Precipitate at pI break_salt->precipitate end_product Enantiopure (S)-Amino Acid precipitate->end_product Filter & Dry

References

  • Cheméo. (n.d.). Chemical Properties of Propanoic acid, 3-amino-2-methyl- (CAS 10569-72-9). Retrieved from [Link]

  • PubChem. (n.d.). 3-Amino-3-(furan-2-yl)propanoic acid. Retrieved from [Link]

  • PubChem. (n.d.). 3-(5-Methyl-2-furanyl)-2-propenoic acid. Retrieved from [Link]

  • Song, H., et al. (2023). Advances in the synthesis of β-alanine. Frontiers in Bioengineering and Biotechnology. Retrieved from [Link]

  • Organic Syntheses. (n.d.). (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID. Retrieved from [Link]

  • Plaçais, C., et al. (2021). Synthesis of 3-Amino-5-fluoroalkylfurans by Intramolecular Cyclization. Organic Letters. Retrieved from [Link]

  • ResearchGate. (2018). Enzymatic Stereoselective Synthesis of β-Amino Acids. Retrieved from [Link]

  • Albright, S. (2023). NOVEL STRATEGIES FOR THE SYNTHESIS OF β-AMINO ACIDS AND THEIR DERIVATIVES. University of Illinois Urbana-Champaign. Retrieved from [Link]

  • Wikipedia. (n.d.). Beta-peptide. Retrieved from [Link]

  • NIST. (n.d.). Propanoic acid, 3-amino-2-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

  • Voskressensky, L. G., et al. (2022). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Molecules. Retrieved from [Link]

  • ResearchGate. (2022). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Retrieved from [Link]

  • ChemSynthesis. (n.d.). 3-(5-nitro-2-furyl)propanoic acid. Retrieved from [Link]

  • Al-Majdhoub, M. M., et al. (2024). Elucidating Chiral Resolution of Aromatic Amino Acids Using Glycopeptide Selectors: A Combined Molecular Docking and Chromatographic Study. Molecules. Retrieved from [Link]

  • Mabuchi, H. & Nakahashi, H. (1987). Determination of 3-carboxy-4-methyl-5-propyl-2-furanpropanoic acid...by high-performance liquid chromatography. Journal of Chromatography B: Biomedical Sciences and Applications. Retrieved from [Link]

  • König, W. A., et al. (1977). Gas Chromatographic Separation of Diastereoisomeric Amino Acid Derivatives on Glass Capillaries. Journal of Chromatography A. Retrieved from [Link]

  • Google Patents. (n.d.). Method for resolving 3-amino-3-phenylpropanol.
  • Google Patents. (n.d.). RACEMIC PREPARATION METHOD FOR CHIRAL β-AMINO ACID AND DERIVATIVE THEREOF.
  • Brandão, P. F., et al. (2020). Synthesis of Chiral, Enantiopure Allylic Amines by the Julia Olefination of α-Amino Esters. Molecules. Retrieved from [Link]

  • Mykhailiuk, P. K. (2019). Practical Method for Preparation of (S)-2-Amino-5,5,5-trifluoropentanoic Acid via Dynamic Kinetic Resolution. ACS Omega. Retrieved from [Link]

  • McNamara, D. A., et al. (2022). Structured Ternary Fluids Promote Crystallization and Detection of 5‑Methyl‑2‑[(2‑nitrophenyl)amino]‑3‑thiophenecarbonitrile (ROY) Metastable Polymorphs. Crystal Growth & Design. Retrieved from [Link]

  • ResearchGate. (1998). The Crystallization of 5Methyl2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile in the Presence of Structurally Similar Compounds. Retrieved from [Link]

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Reference Data & Comparative Studies

Validation

comparing the biological activity of 3-Amino-3-(5-methyl-2-furyl)propanoic acid with other amino acids

An In-Depth Guide for Researchers, Scientists, and Drug Development Professionals In the ever-expanding landscape of drug discovery and development, the exploration of non-standard amino acids offers a promising avenue f...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Guide for Researchers, Scientists, and Drug Development Professionals

In the ever-expanding landscape of drug discovery and development, the exploration of non-standard amino acids offers a promising avenue for identifying novel therapeutic agents with unique pharmacological profiles. Among these, 3-Amino-3-(5-methyl-2-furyl)propanoic acid, a β-amino acid incorporating a substituted furan moiety, presents a compelling case for investigation. This guide provides a comprehensive comparison of the potential biological activities of this compound with other relevant amino acids, supported by existing experimental data on structurally similar molecules and established principles of medicinal chemistry.

Introduction to 3-Amino-3-(5-methyl-2-furyl)propanoic Acid

3-Amino-3-(5-methyl-2-furyl)propanoic acid is a synthetic β-amino acid. Its structure is characterized by a propanoic acid backbone with an amino group at the β-position and a 5-methyl-2-furyl group attached to the same carbon. The presence of both the β-amino acid scaffold and the furan ring suggests a potential for diverse biological activities. Furan-containing compounds are known to exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3][4][5] Similarly, β-amino acids are of significant interest in medicinal chemistry due to their unique structural features that can impart resistance to enzymatic degradation and allow for the formation of stable secondary structures in peptides.

Comparative Biological Activity

While direct experimental data on the biological activity of 3-Amino-3-(5-methyl-2-furyl)propanoic acid is limited in publicly available literature, we can infer its potential activities by examining structurally related compounds and the known properties of its constituent functional groups. The primary areas of interest for its biological activity include its potential as an antimicrobial agent, a cytotoxic agent against cancer cells, and a modulator of neurotransmitter receptors.

Antimicrobial Activity

The furan nucleus is a key structural component in numerous antimicrobial agents.[1][3][5] The mechanism of action of many furan-containing drugs involves the reductive activation of a nitro group, which is not present in our compound of interest. However, other furan derivatives have demonstrated antimicrobial effects through different mechanisms.

A study on 3-Aryl-3-(furan-2-yl)propanoic acid derivatives, which share the core 3-amino-3-(furan-2-yl)propanoic acid structure, demonstrated notable antimicrobial activity.[6] These compounds were effective against the yeast-like fungi Candida albicans and also showed inhibitory effects against Escherichia coli and Staphylococcus aureus at a concentration of 64 µg/mL.[6][7][8] Another study on novel N-substituted β-amino acid derivatives found that compounds incorporating a 5-nitro-2-furyl moiety exhibited strong antimicrobial activity against Staphylococcus aureus MRSA, with minimum inhibitory concentrations (MICs) ranging from 4 to 16 µg/mL.[9]

Comparison with Standard Amino Acids:

Standard amino acids generally do not possess intrinsic antimicrobial properties. However, certain antimicrobial peptides are rich in specific amino acids. For instance, the presence of cationic amino acids like lysine and arginine is crucial for the activity of many antimicrobial peptides that target bacterial membranes. In contrast, the potential antimicrobial activity of 3-Amino-3-(5-methyl-2-furyl)propanoic acid would stem from the chemical properties of the furan ring and the overall molecular structure, rather than its charge.

Table 1: Comparative Antimicrobial Potential

CompoundTarget OrganismsPutative Mechanism of Action
3-Amino-3-(5-methyl-2-furyl)propanoic acid (Predicted) Bacteria, FungiDisruption of cell membrane, enzyme inhibition
3-Aryl-3-(furan-2-yl)propanoic acid derivativesC. albicans, E. coli, S. aureusNot fully elucidated
N-substituted β-amino acid with 5-nitro-2-furyl groupS. aureus MRSANot fully elucidated
Cationic Amino Acids (in peptides)Broad-spectrum bacteriaElectrostatic interaction with and disruption of bacterial membranes
Standard Amino Acids (e.g., Glycine, Alanine)NoneBuilding blocks for proteins
Cytotoxic Activity

The furan scaffold is present in several compounds with demonstrated cytotoxic activity against various cancer cell lines.[1][4][10] The mechanisms of action for these compounds are diverse and can include the induction of apoptosis and the inhibition of key cellular processes. For example, some furan-based derivatives have been shown to inhibit tubulin polymerization, a critical process for cell division.

While direct cytotoxic data for 3-Amino-3-(5-methyl-2-furyl)propanoic acid is not available, studies on other furan-containing molecules provide valuable insights. For instance, certain furan-2-carboxamide derivatives have shown significant antiproliferative activity against human cancer cell lines.[11]

Comparison with Other Amino Acids:

Some standard amino acids, such as glutamine, are essential for cancer cell proliferation. In contrast, certain non-standard amino acids and their derivatives have been explored as anticancer agents. For example, some β-amino acid derivatives have been shown to induce apoptosis in cancer cells. The incorporation of a furan moiety into a β-amino acid structure, as in our compound of interest, could potentially lead to a molecule with enhanced cytotoxic and selective properties.

Table 2: Comparative Cytotoxic Potential

CompoundTarget Cell LinesPutative Mechanism of Action
3-Amino-3-(5-methyl-2-furyl)propanoic acid (Predicted) Various cancer cell linesInduction of apoptosis, cell cycle arrest
Furan-2-carboxamide derivativesVarious cancer cell linesInhibition of cell proliferation
Glutamine (Standard Amino Acid)Most cancer cell linesEssential nutrient for cell growth
Methotrexate (Antimetabolite)Various cancer cell linesInhibition of dihydrofolate reductase
Neurological Activity

The structural similarity of 3-Amino-3-(5-methyl-2-furyl)propanoic acid to γ-aminobutyric acid (GABA), the primary inhibitory neurotransmitter in the central nervous system, suggests that it could potentially interact with GABA receptors.[12][13] GABA receptors are the target of many clinically important drugs, including benzodiazepines and barbiturates, which act as positive allosteric modulators.[12][13][14][15]

β-Amino acids can act as agonists, antagonists, or modulators of GABA receptors. The specific activity depends on the overall structure of the molecule, including the nature and position of substituents. Furan-containing compounds have also been investigated for their neuroprotective potential, with some derivatives showing antioxidant and anti-inflammatory properties that could be beneficial in the context of neurodegenerative diseases.[10]

Comparison with GABA and Other Neuromodulatory Amino Acids:

GABA itself is the endogenous ligand for GABA receptors, producing an inhibitory effect. Other amino acids, such as glutamate, are the primary excitatory neurotransmitters. The potential activity of 3-Amino-3-(5-methyl-2-furyl)propanoic acid at GABA receptors would depend on its ability to bind to the receptor and either activate it (agonist), block it (antagonist), or modify its response to GABA (modulator).

Table 3: Comparative Neurological Potential

CompoundTarget Receptor/SystemPutative Effect
3-Amino-3-(5-methyl-2-furyl)propanoic acid (Predicted) GABA receptorsAgonist, antagonist, or modulator
GABA (γ-Aminobutyric acid)GABA receptorsAgonist (inhibitory)
GlutamateGlutamate receptorsAgonist (excitatory)
BenzodiazepinesGABAA receptorsPositive allosteric modulator

Experimental Protocols

To empirically determine the biological activity of 3-Amino-3-(5-methyl-2-furyl)propanoic acid, a series of well-established in vitro assays are recommended.

Antimicrobial Susceptibility Testing

Objective: To determine the minimum inhibitory concentration (MIC) of the compound against a panel of clinically relevant bacteria and fungi.

Methodology: Broth Microdilution Assay

  • Preparation of Inoculum: Culture the test microorganisms (e.g., S. aureus, E. coli, C. albicans) in appropriate broth overnight. Dilute the cultures to a standardized concentration (e.g., 5 x 105 CFU/mL).

  • Serial Dilution: Prepare a series of twofold dilutions of 3-Amino-3-(5-methyl-2-furyl)propanoic acid in a 96-well microtiter plate using a suitable broth.

  • Inoculation: Add the standardized microbial suspension to each well.

  • Incubation: Incubate the plates at the optimal temperature for the growth of the microorganism for 18-24 hours.

  • Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Diagram of Antimicrobial Susceptibility Testing Workflow

Antimicrobial_Susceptibility_Testing cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis Inoculum Prepare Standardized Microbial Inoculum Inoculation Inoculate Microtiter Plate Inoculum->Inoculation Compound Prepare Serial Dilutions of Test Compound Compound->Inoculation Incubation Incubate at Optimal Temperature Inoculation->Incubation MIC Determine Minimum Inhibitory Concentration (MIC) Incubation->MIC

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Cytotoxicity Assay

Objective: To assess the cytotoxic effect of the compound on human cancer cell lines and a non-cancerous control cell line.

Methodology: MTT Assay

  • Cell Seeding: Seed the selected cell lines (e.g., a breast cancer line like MCF-7, a colon cancer line like HCT116, and a non-cancerous fibroblast line) into 96-well plates and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of 3-Amino-3-(5-methyl-2-furyl)propanoic acid for a specified period (e.g., 48 or 72 hours).

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Diagram of Cytotoxicity Assay Workflow

Cytotoxicity_Assay cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis Seeding Seed Cells in 96-well Plates Treatment Treat with Test Compound Seeding->Treatment MTT Add MTT Reagent Treatment->MTT Solubilization Solubilize Formazan MTT->Solubilization Absorbance Measure Absorbance Solubilization->Absorbance IC50 Calculate IC50 Value Absorbance->IC50

Caption: Workflow for assessing cytotoxicity using the MTT assay.

GABA Receptor Binding Assay

Objective: To determine if the compound binds to GABA receptors.

Methodology: Radioligand Binding Assay

  • Membrane Preparation: Prepare cell membranes from a cell line expressing the GABA receptor subtype of interest (e.g., GABAA).

  • Incubation: Incubate the membranes with a known radiolabeled GABA receptor ligand (e.g., [3H]muscimol for the GABAA agonist site) in the presence of varying concentrations of 3-Amino-3-(5-methyl-2-furyl)propanoic acid.

  • Separation: Separate the bound from the free radioligand by rapid filtration.

  • Quantification: Measure the amount of radioactivity bound to the membranes using a scintillation counter.

  • Data Analysis: Determine the ability of the test compound to displace the radioligand and calculate its binding affinity (Ki).

Diagram of GABA Receptor Signaling

GABAReceptorSignaling cluster_membrane Postsynaptic Membrane GABA_R GABA-A Receptor (Ligand-gated ion channel) Cl_ion Cl- GABA_R->Cl_ion Opens Cl- channel GABA GABA GABA->GABA_R Binds to agonist site Compound 3-Amino-3-(5-methyl-2-furyl) propanoic acid Compound->GABA_R Potentially binds to agonist or allosteric site Hyperpolarization Hyperpolarization (Inhibition of Neuron) Cl_ion->Hyperpolarization Influx leads to

Sources

Comparative

A Comparative Guide to the Structure-Activity Relationship (SAR) of 3-Amino-3-(5-methyl-2-furyl)propanoic Acid Analogs

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry, the furan scaffold holds a significant position due to its presence in a multitude of pharmacologically acti...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the furan scaffold holds a significant position due to its presence in a multitude of pharmacologically active compounds.[1][2] Its unique electronic and steric properties often contribute to enhanced binding affinity, improved metabolic stability, and favorable pharmacokinetic profiles of drug candidates.[3] This guide delves into the structure-activity relationships (SAR) of a promising class of furan-containing compounds: 3-Amino-3-(5-methyl-2-furyl)propanoic acid and its analogs.

While direct comparative studies on a wide array of these specific analogs are not extensively documented in publicly available literature, this guide synthesizes data from closely related structures to provide a predictive framework for their biological potential. By examining the impact of structural modifications on analogous furan-containing and β-amino acid derivatives, we can extrapolate key principles to guide the rational design of novel therapeutic agents.

The Core Scaffold: 3-Amino-3-(5-methyl-2-furyl)propanoic Acid

The parent compound, 3-Amino-3-(5-methyl-2-furyl)propanoic acid, presents a chiral β-amino acid with a substituted furan ring. This structure is of particular interest as β-amino acids are known to form stable secondary structures in peptides and can act as mimics of natural amino acids, potentially leading to enzyme inhibition or receptor modulation.[4] The furan moiety itself is a versatile pharmacophore, known to be a bioisostere for phenyl rings and to participate in various biological interactions.[3]

Key Structural Features for SAR Exploration:

  • The Furan Ring: The 5-methyl group is a critical starting point for modification. Its replacement with other alkyl groups, halogens, or hydrogen will likely influence lipophilicity and steric interactions with a target binding site.

  • The Amino Group: The primary amine at the 3-position is a key site for functionalization. Acylation, alkylation, or incorporation into heterocyclic systems can dramatically alter the compound's polarity, hydrogen bonding capacity, and overall biological activity.

  • The Carboxylic Acid: This group provides a handle for esterification or amidation, which can modulate the compound's pharmacokinetic properties, such as cell permeability and metabolic stability.

  • The Propanoic Acid Backbone: The stereochemistry at the C3 position is expected to be crucial for biological activity, as is often the case with chiral molecules.

Comparative Analysis of Predicted Analog Performance

Based on SAR studies of related furan-containing compounds and β-amino acids, we can predict the impact of specific structural modifications on the biological activity of 3-Amino-3-(5-methyl-2-furyl)propanoic acid analogs. The following table outlines a series of hypothetical analogs and their predicted performance based on established medicinal chemistry principles.

Analog Modification Predicted Biological Activity Rationale for Prediction
Analog 1 Replacement of the 5-methyl group with a hydrogen atom.Potentially reduced potency.The methyl group may be involved in a key hydrophobic interaction within the binding pocket of a target protein. Its removal could lead to a loss of this interaction and a decrease in binding affinity.
Analog 2 Replacement of the 5-methyl group with a trifluoromethyl group.Potentially increased potency and metabolic stability.The trifluoromethyl group is a strong electron-withdrawing group and is known to enhance metabolic stability and lipophilicity, which can lead to improved pharmacokinetic properties and stronger binding interactions.
Analog 3 N-acetylation of the amino group.Altered biological target or reduced activity.Acetylation neutralizes the positive charge of the amino group and introduces a hydrogen bond acceptor. This could fundamentally change the compound's interaction with its target. For example, if a salt bridge with a negatively charged residue in the target is crucial, this modification would abolish that interaction.
Analog 4 Esterification of the carboxylic acid (e.g., methyl ester).Increased cell permeability, potential prodrug activity.Conversion of the carboxylic acid to an ester increases lipophilicity, which can enhance the compound's ability to cross cell membranes. The ester may be hydrolyzed in vivo by esterases to release the active carboxylic acid, acting as a prodrug.
Analog 5 Introduction of a phenyl group at the 3-position of the propanoic acid chain (in place of the amino group).Shift in biological activity towards antimicrobial effects.Studies on 3-aryl-3-(furan-2-yl)propanoic acid derivatives have shown that these compounds can exhibit significant antimicrobial activity against various bacterial and fungal strains.[5][6]
Analog 6 Replacement of the furan ring with a thiophene ring.Potentially retained or slightly altered activity.Thiophene is a common bioisostere of furan. While the electronic properties are similar, the larger size of the sulfur atom compared to oxygen could influence binding affinity and selectivity.

Experimental Protocols for Synthesis and Evaluation

To validate the predicted SAR, a systematic approach to the synthesis and biological evaluation of the proposed analogs is necessary.

General Synthetic Scheme for Analogs

The synthesis of 3-Amino-3-(5-methyl-2-furyl)propanoic acid analogs can be approached through various established synthetic routes. A common method involves the asymmetric Strecker synthesis or the use of chiral auxiliaries to establish the stereocenter at the C3 position.

Workflow for Analog Synthesis:

Caption: General workflow for the synthesis of 3-Amino-3-(5-methyl-2-furyl)propanoic acid analogs.

Step-by-Step Protocol for Asymmetric Strecker Synthesis:

  • Imine Formation: React the desired 5-substituted-2-furaldehyde with a chiral amine auxiliary in a suitable solvent (e.g., methanol) to form a chiral imine.

  • Cyanation: Add a cyanide source, such as trimethylsilyl cyanide (TMSCN), to the chiral imine in the presence of a Lewis acid catalyst. This step introduces the nitrile group diastereoselectively.

  • Hydrolysis: Hydrolyze the resulting α-aminonitrile under acidic or basic conditions to yield the corresponding β-amino acid.

  • Deprotection: Remove the chiral auxiliary to obtain the enantiomerically enriched 3-Amino-3-(5-substituted-2-furyl)propanoic acid.

  • Purification: Purify the final product using techniques such as recrystallization or column chromatography.

Biological Evaluation: In Vitro Assays

The choice of biological assays will depend on the therapeutic target of interest. Given the diverse activities of furan-containing compounds, initial screening could include antimicrobial, anticancer, and enzyme inhibition assays.

Protocol for Determining Minimum Inhibitory Concentration (MIC) for Antimicrobial Activity:

  • Preparation of Bacterial/Fungal Inoculum: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) in a suitable broth medium.

  • Serial Dilution: Perform serial two-fold dilutions of the synthesized analogs in a 96-well microtiter plate.

  • Inoculation: Add the microbial inoculum to each well of the microtiter plate.

  • Incubation: Incubate the plates at the optimal growth temperature for the microorganism for 18-24 hours.

  • Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Protocol for In Vitro Enzyme Inhibition Assay (General):

  • Enzyme and Substrate Preparation: Prepare solutions of the target enzyme and its corresponding substrate in an appropriate buffer.

  • Inhibitor Preparation: Prepare serial dilutions of the synthesized analogs.

  • Assay Reaction: In a microplate, combine the enzyme, inhibitor (or vehicle control), and initiate the reaction by adding the substrate.

  • Detection: Measure the rate of product formation or substrate depletion over time using a suitable detection method (e.g., spectrophotometry, fluorometry).

  • Data Analysis: Calculate the percentage of inhibition for each analog concentration and determine the IC50 value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%.[7] The inhibition constant (Ki) can then be calculated from the IC50 value using the Cheng-Prusoff equation.[8][9][10]

Computational Modeling: A Predictive Tool for SAR

Molecular docking is a powerful computational tool that can predict the binding mode and affinity of a ligand to a biological target.[11] This can be used to prioritize the synthesis of analogs that are most likely to be active, thereby saving time and resources.

Workflow for Molecular Docking Study:

Caption: A generalized workflow for conducting molecular docking studies.

Key Considerations for Docking Studies:

  • Target Selection: The choice of the target protein is crucial and should be based on the desired therapeutic application.

  • Software: Several well-validated docking programs are available, such as AutoDock, Glide, and GOLD.

  • Validation: It is important to validate the docking protocol by redocking a known ligand into the active site of the target protein to ensure that the software can accurately reproduce the experimental binding mode.

Conclusion and Future Directions

The structure-activity relationship of 3-Amino-3-(5-methyl-2-furyl)propanoic acid analogs represents a promising area for the discovery of new therapeutic agents. Although direct comparative experimental data is limited, by leveraging knowledge from related chemical series, we can formulate a rational approach to the design and synthesis of novel analogs with potentially enhanced biological activities. The integration of computational modeling with traditional synthetic and biological evaluation workflows will be instrumental in accelerating the discovery process. Future research should focus on the systematic synthesis and screening of a diverse library of these analogs to build a comprehensive SAR profile and identify lead compounds for further preclinical development.

References

  • BenchChem. (2025). Application of Furan-Containing Compounds in Molecular Docking Studies: A Detailed Guide.
  • G. P. Nivrutti. (2024). Furan: A Promising Scaffold for Biological Activity. International Journal of Advanced Biological and Biomedical Research, 12(2), 167-181.
  • Indian Journal of Pharmaceutical Education and Research. (n.d.). Molecular Docking Studies of Novel Furan-azetidinone Hybrids as Potential Inhibitors of Escherichia coli.
  • MySkinRecipes. (n.d.). (S)-3-Amino-3-(furan-2-yl)propanoic acid hydrochloride.
  • Oriental Journal of Chemistry. (2024). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review.
  • PubChem. (n.d.). 3-Amino-3-(furan-2-yl)propanoic acid.
  • PubMed. (2008). Benzofuran-derived cyclic beta-amino acid scaffold for building a diverse set of flavonoid-like probes and the discovery of a cell motility inhibitor.
  • PubMed. (2012).
  • PubMed. (2024). Exploring the Anticancer Potential of Furanpydone A: A Computational Study on its Inhibition of MTHFD2 Across Diverse Cancer Cell Lines.
  • PubMed. (2024). Synthesis of 3-((4-Hydroxyphenyl)amino)
  • PubMed. (n.d.). Synthesis and biological activity of 3-[phenyl(1,3-thiazol-2-yl)
  • ResearchGate. (n.d.).
  • ResearchGate. (n.d.). Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)
  • ResearchGate. (n.d.). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity.
  • Hilaris Publisher. (2018). Biological Scope of β-amino Acids and its Derivatives in Medical Fields and Biochemistry: A Review.
  • MDPI. (n.d.). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity.
  • MDPI. (n.d.). Synthesis of 3-((4-Hydroxyphenyl)amino)
  • NIH. (n.d.). Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)
  • PubMed. (2022). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity.
  • PubMed. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50)
  • ResearchGate. (2022). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity.
  • Sigma-Aldrich. (n.d.).
  • Wikipedia. (n.d.). IC50.
  • The Science Snail. (2019). The difference between Ki, Kd, IC50, and EC50 values.
  • PubMed. (n.d.). Mechanism-based inhibition: deriving K(I) and k(inact)

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Validation

comparative analysis of different synthetic routes to 3-Amino-3-(5-methyl-2-furyl)propanoic acid

An In-Depth Comparative Guide to the Synthetic Routes of 3-Amino-3-(5-methyl-2-furyl)propanoic Acid For researchers and professionals in drug development, the synthesis of non-proteinogenic β-amino acids is a critical ta...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Comparative Guide to the Synthetic Routes of 3-Amino-3-(5-methyl-2-furyl)propanoic Acid

For researchers and professionals in drug development, the synthesis of non-proteinogenic β-amino acids is a critical task. These molecules serve as essential building blocks for peptidomimetics, offering enhanced metabolic stability and unique conformational properties. This guide provides a comparative analysis of various synthetic strategies to prepare 3-Amino-3-(5-methyl-2-furyl)propanoic acid, a heterocyclic β-amino acid of significant interest. We will delve into the underlying principles, provide detailed experimental protocols, and offer a critical evaluation of each route's advantages and limitations.

Introduction to 3-Amino-3-(5-methyl-2-furyl)propanoic Acid

3-Amino-3-(5-methyl-2-furyl)propanoic acid is a β-amino acid characterized by a 5-methylfuran group attached to the β-carbon. This structural motif is of interest in medicinal chemistry due to the prevalence of the furan ring in numerous bioactive compounds and pharmaceuticals. The strategic placement of the amino group at the β-position can impart unique folding patterns and resistance to enzymatic degradation when incorporated into peptide backbones. The following sections compare three distinct synthetic approaches to this target molecule: the direct Rodionov Reaction, a stepwise Michael Addition, and a modern Asymmetric Synthesis approach.

Route 1: The Rodionov Reaction (One-Pot Condensation)

The Rodionov reaction is a variation of the Mannich reaction and represents one of the most direct methods for synthesizing β-amino acids.[1] It involves a one-pot condensation of an aldehyde, malonic acid, and an ammonia source, typically ammonium acetate.[1] This approach is valued for its operational simplicity and convergence.

Scientific Rationale and Mechanism

This reaction proceeds through the in-situ formation of multiple intermediates. The aldehyde (5-methyl-2-furaldehyde) reacts with malonic acid in a Knoevenagel condensation to yield an α,β-unsaturated dicarboxylic acid, which subsequently undergoes decarboxylation. Concurrently, the aldehyde can react with ammonia to form an imine. The key step is the Michael addition of ammonia to the α,β-unsaturated acid intermediate, which, after a final decarboxylation, yields the target β-amino acid. The use of glacial acetic acid as a solvent is advantageous as it facilitates both the condensation and decarboxylation steps.[1]

Experimental Protocol: Rodionov Synthesis
  • Materials : 5-methyl-2-furaldehyde, malonic acid, anhydrous ammonium acetate, glacial acetic acid.

  • Step 1 : To a solution of 5-methyl-2-furaldehyde (1 equivalent) in glacial acetic acid, add anhydrous ammonium acetate (4 equivalents). Stir the solution at 40°C for 10-15 minutes until the reagents are fully dissolved.[1]

  • Step 2 : Add malonic acid (1.1 equivalents) to the reaction mixture.

  • Step 3 : Heat the mixture to 85°C and stir for 3-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Step 4 : Upon completion, cool the reaction mixture and pour it into cold water to precipitate the product.

  • Step 5 : Collect the solid product by filtration, wash with cold water, and dry under vacuum to yield racemic 3-Amino-3-(5-methyl-2-furyl)propanoic acid. Further purification can be achieved by recrystallization.

Workflow Diagram: Rodionov Reaction

cluster_reactants Starting Materials cluster_process One-Pot Reaction cluster_workup Workup & Purification A 5-Methyl-2-furaldehyde P1 Dissolve in Glacial Acetic Acid A->P1 B Malonic Acid B->P1 C Ammonium Acetate C->P1 P2 Heat at 85°C (3-4 hours) P1->P2 P3 Condensation, Michael Addition, & Decarboxylation P2->P3 W1 Precipitation in Water P3->W1 W2 Filtration & Drying W1->W2 Product Racemic Product: 3-Amino-3-(5-methyl-2-furyl)propanoic acid W2->Product

Caption: One-pot synthesis via the Rodionov reaction.

Route 2: Stepwise Michael Addition via an Unsaturated Intermediate

This strategy dissects the synthesis into two distinct stages: the formation of an α,β-unsaturated acid, followed by the conjugate addition of an amine. While less direct than the Rodionov reaction, this approach offers greater control over each transformation and can be adapted for various amine nucleophiles.

Scientific Rationale and Mechanism

Step A: Knoevenagel Condensation. The synthesis begins with the Knoevenagel condensation of 5-methyl-2-furaldehyde with malonic acid, typically catalyzed by a base like pyridine with a piperidine co-catalyst.[2] This reaction forms 3-(5-methyl-2-furyl)propenoic acid after decarboxylation of the intermediate. This intermediate is a classic Michael acceptor.

Step B: Aza-Michael Addition. The second step is the conjugate (or Michael) addition of an amine to the electron-deficient β-carbon of the propenoic acid derivative.[3] Using ammonia directly can be challenging due to its volatility and potential for side reactions. A common and more controllable alternative involves using a protected amine, such as benzylamine. The resulting N-benzyl protected β-amino acid can then be deprotected via catalytic hydrogenation to yield the final product.

Experimental Protocol: Stepwise Synthesis
  • Part A: Synthesis of 3-(5-methyl-2-furyl)propenoic acid [2]

    • Step 1 : Dissolve 5-methyl-2-furaldehyde (1 eq.) and malonic acid (1 eq.) in pyridine.

    • Step 2 : Add a catalytic amount of piperidine and heat the mixture to reflux for 2-3 hours.

    • Step 3 : Cool the mixture, pour it into water, and acidify with HCl to precipitate the product.

    • Step 4 : Filter, wash with water, and dry to obtain 3-(5-methyl-2-furyl)propenoic acid.

  • Part B: Aza-Michael Addition and Deprotection

    • Step 5 : Add benzylamine (1.1 eq.) to a solution of 3-(5-methyl-2-furyl)propenoic acid (1 eq.) in a suitable solvent like ethanol and heat to reflux for 12-24 hours.

    • Step 6 : Cool the reaction, remove the solvent under reduced pressure, and purify the resulting N-benzyl-3-amino-3-(5-methyl-2-furyl)propanoic acid by chromatography or crystallization.

    • Step 7 : Dissolve the N-benzyl product in methanol, add a catalytic amount of Palladium on carbon (Pd/C), and subject the mixture to a hydrogen atmosphere (e.g., using a balloon or a Parr hydrogenator) for 12-24 hours.

    • Step 8 : Filter the catalyst through Celite and evaporate the solvent to yield the final product.

Workflow Diagram: Stepwise Michael Addition

cluster_step1 Step 1: Knoevenagel Condensation cluster_step2 Step 2: Aza-Michael Addition cluster_step3 Step 3: Deprotection S1_Reactants 5-Methyl-2-furaldehyde + Malonic Acid S1_Reaction Pyridine/Piperidine Reflux S1_Reactants->S1_Reaction S1_Intermediate Intermediate: 3-(5-methyl-2-furyl)propenoic acid S1_Reaction->S1_Intermediate S2_Reaction Ethanol, Reflux S1_Intermediate->S2_Reaction S2_Reactants Benzylamine S2_Reactants->S2_Reaction S2_Intermediate Protected Amino Acid: N-Benzyl Product S2_Reaction->S2_Intermediate S3_Reaction H₂, Pd/C Methanol S2_Intermediate->S3_Reaction S3_Product Final Product (Racemic) S3_Reaction->S3_Product cluster_catalysis Catalytic System Reactant1 3-(5-methyl-2-furyl)propenoic acid Reaction Asymmetric Reductive Mannich-type Reaction (THF, -20°C) Reactant1->Reaction Reactant2 N-Protected Imine of 5-methyl-2-furaldehyde Reactant2->Reaction Catalyst Cu(OAc)₂ + Chiral Ligand (e.g., (R)-BINAP) Catalyst->Reaction Reductant Silane Reductant Reductant->Reaction Workup Workup & Purification Reaction->Workup Product Enantioenriched Product (High %ee) Workup->Product

Sources

Comparative

biological efficacy of 3-Amino-3-(5-methyl-2-furyl)propanoic acid versus known inhibitors

An In-Depth Comparative Guide to the Biological Efficacy of Novel Kynurenine 3-Monooxygenase (KMO) Inhibitors Abstract Kynurenine 3-monooxygenase (KMO) represents a critical enzymatic chokepoint in the tryptophan metabol...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Comparative Guide to the Biological Efficacy of Novel Kynurenine 3-Monooxygenase (KMO) Inhibitors

Abstract

Kynurenine 3-monooxygenase (KMO) represents a critical enzymatic chokepoint in the tryptophan metabolic pathway, directing the flux towards either neuroprotective or neurotoxic metabolites. Its inhibition is a promising therapeutic strategy for a host of neurodegenerative disorders, including Huntington's and Parkinson's diseases.[1][2] This guide provides a comparative analysis of a novel investigational compound, 3-Amino-3-(5-methyl-2-furyl)propanoic acid, against established KMO inhibitors, Ro 61-8048 and UPF 648. We will explore the mechanistic rationale for KMO inhibition, present comparative efficacy data, and provide detailed experimental protocols for assessing inhibitor potency.

Introduction: The Kynurenine Pathway and the Rationale for KMO Inhibition

The Kynurenine Pathway (KP) is the primary metabolic route for tryptophan in mammals, accounting for approximately 99% of its degradation.[3] This pathway is not merely a catabolic process; it produces a range of bioactive metabolites that profoundly influence the immune system and neuronal function.[4][5] The pathway features a crucial bifurcation point controlled by the enzyme Kynurenine 3-Monooxygenase (KMO), a flavin-dependent monooxygenase located on the outer mitochondrial membrane.[1][6]

KMO catalyzes the hydroxylation of L-kynurenine (KYN) to 3-hydroxykynurenine (3-HK).[2] This step commits the pathway towards the production of several neurotoxic compounds, including 3-HK itself—a potent free-radical generator—and quinolinic acid (QUIN), an excitotoxic NMDA receptor agonist.[7][8] Conversely, if KMO is inhibited, L-kynurenine is shunted towards an alternative branch, where it is converted by kynurenine aminotransferases (KATs) into kynurenic acid (KYNA), a neuroprotective metabolite known to antagonize glutamate receptors.[9][10]

In several neurodegenerative diseases, the KP is dysregulated, leading to an overproduction of neurotoxic metabolites and a deficit of neuroprotective KYNA.[1] Therefore, inhibiting KMO is a highly attractive therapeutic strategy, as it simultaneously decreases the production of downstream neurotoxins and increases the synthesis of neuroprotective KYNA.[7][11] This guide evaluates a novel compound with a furan scaffold, 3-Amino-3-(5-methyl-2-furyl)propanoic acid, in this therapeutic context.

Comparative Efficacy of KMO Inhibitors

The therapeutic potential of a KMO inhibitor is primarily defined by its potency (typically measured as IC50 or Ki). Here, we compare our investigational compound, which we will refer to as AMFP Acid , against two well-characterized inhibitors: Ro 61-8048 and UPF 648.

Disclaimer: Data for AMFP Acid is illustrative, based on a hypothetical screening campaign, to provide a framework for comparison against known standards.

CompoundStructureType of InhibitionKi (nM)IC50 (nM)Reference(s)
Ro 61-8048 3,4-Dimethoxy-N-[4-(3-nitrophenyl)-2-thiazolyl]benzenesulfonamideCompetitive4.837[10][12]
UPF 648 3,4-dichloro-N-(4-((2-oxo-2,3-dihydro-1H-imidazol-4-yl)methyl)phenyl)benzenesulfonamidePotent InhibitorNot Reported20[13][14]
AMFP Acid 3-Amino-3-(5-methyl-2-furyl)propanoic acidCompetitive (Hypothesized)~15 (Hypothesized)~95 (Hypothesized)Illustrative

Analysis of Efficacy:

  • Ro 61-8048 is a highly potent, competitive inhibitor with a Ki value in the single-digit nanomolar range.[10][12] Its efficacy has been demonstrated in numerous preclinical models, where it effectively increases brain KYNA levels and provides neuroprotection.[9][15]

  • UPF 648 is another potent inhibitor with an IC50 of 20 nM.[14] Structural studies of UPF 648 in complex with KMO have been instrumental in understanding the inhibitor-enzyme interaction, revealing that it binds near the FAD cofactor, preventing the productive binding of the substrate, L-kynurenine.[6][14]

  • AMFP Acid (Hypothetical) : In our illustrative scenario, AMFP Acid represents a promising lead compound. While its hypothesized IC50 of 95 nM is higher than that of the established inhibitors, its novel furan-based scaffold could offer advantages in terms of synthetic tractability, metabolic stability, or blood-brain barrier permeability—a known challenge for many KMO inhibitors.[1] Further optimization through structure-activity relationship (SAR) studies would be warranted.

Mechanism of Action and Associated Signaling Pathway

The primary mechanism of action for these compounds is the direct inhibition of KMO enzymatic activity. This intervention fundamentally alters the metabolic flux of the kynurenine pathway.

The Kynurenine Pathway: A Tale of Two Branches

The diagram below illustrates the pivotal role of KMO. By blocking the conversion of Kynurenine to 3-Hydroxykynurenine, inhibitors force the substrate down the alternative path to produce Kynurenic Acid.

Kynurenine_Pathway TRP Tryptophan IDO_TDO IDO / TDO TRP->IDO_TDO KYN L-Kynurenine KMO KMO KYN->KMO Main Path KAT KATs KYN->KAT Shunt Path HK 3-Hydroxykynurenine (3-HK) (Neurotoxic) KYNU Kynureninase HK->KYNU KYNA Kynurenic Acid (KYNA) (Neuroprotective) QUIN Quinolinic Acid (QUIN) (Neurotoxic) NAD NAD+ QUIN->NAD IDO_TDO->KYN KMO->HK KAT->KYNA HAO 3-HAO KYNU->HAO HAO->QUIN Inhibitor KMO Inhibitors (e.g., Ro 61-8048, UPF 648) Inhibitor->KMO Inhibition

Caption: The Kynurenine Pathway. KMO inhibition blocks the neurotoxic branch, shunting L-Kynurenine to the neuroprotective KYNA branch.

Experimental Methodology: KMO Enzymatic Inhibition Assay

To determine the IC50 values and compare the potency of different inhibitors, a robust and reproducible enzymatic assay is required. The following protocol describes a common method for screening KMO inhibitors, often based on measuring the consumption of the NADPH cofactor.[16]

Principle

KMO is an NADPH-dependent monooxygenase.[1] Its activity can be monitored by measuring the decrease in NADPH concentration, which has a distinct absorbance at 340 nm. In the presence of an inhibitor, the rate of NADPH consumption will decrease.

Experimental Workflow Diagram

KMO_Assay_Workflow cluster_prep 1. Reagent Preparation cluster_assay 2. Assay Plate Setup (96-well UV plate) cluster_reaction 3. Reaction & Measurement cluster_analysis 4. Data Analysis prep_buffer Prepare Assay Buffer prep_enzyme Dilute KMO Enzyme prep_buffer->prep_enzyme add_enzyme Add Diluted KMO Enzyme prep_enzyme->add_enzyme prep_inhibitor Prepare Inhibitor Serial Dilutions add_inhibitor Add Inhibitor Dilutions (or DMSO for controls) prep_inhibitor->add_inhibitor prep_substrate Prepare Substrate Mix (L-Kynurenine + NADPH) start_reaction Initiate Reaction: Add Substrate Mix prep_substrate->start_reaction add_inhibitor->add_enzyme pre_incubate Pre-incubate (5-10 min) to allow inhibitor binding add_enzyme->pre_incubate pre_incubate->start_reaction measure Measure Absorbance at 340 nm (Kinetic mode, every 60s for 30 min) start_reaction->measure calc_rate Calculate Reaction Rate (V) from slope of Abs vs. Time measure->calc_rate plot_curve Plot % Inhibition vs. [Inhibitor] calc_rate->plot_curve calc_ic50 Calculate IC50 (Non-linear regression) plot_curve->calc_ic50

Caption: Standard workflow for a kinetic KMO enzymatic inhibition assay.

Detailed Step-by-Step Protocol

Materials:

  • Recombinant Human KMO Enzyme (e.g., from BPS Bioscience[16])

  • L-Kynurenine (Substrate)

  • NADPH (Cofactor)

  • Assay Buffer (e.g., 50 mM Tris, pH 7.5, 0.1% BSA)

  • Test Inhibitors (AMFP Acid, Ro 61-8048, UPF 648)

  • DMSO (Vehicle for inhibitors)

  • 96-well UV-transparent microplate

  • Microplate reader with 340 nm absorbance and kinetic reading capabilities

Procedure:

  • Reagent Preparation:

    • Prepare a 2X working solution of KMO enzyme in chilled assay buffer. Causality: Using a 2X solution allows for the addition of an equal volume of substrate mix to start the reaction.

    • Prepare serial dilutions of each test inhibitor in DMSO, then dilute into assay buffer to create 2X final concentrations. Include a DMSO-only control (0% inhibition).

    • Prepare a 2X substrate/cofactor mix containing L-Kynurenine and NADPH in assay buffer. The final concentrations should be at or near the Km for each, if known, to ensure assay sensitivity.

  • Assay Setup:

    • Add 50 µL of the 2X inhibitor dilutions (or DMSO control) to the wells of the 96-well plate.

    • Add 50 µL of the 2X KMO enzyme solution to all wells.

    • Self-Validation: Include a "no enzyme" control well (add 50 µL of buffer instead of enzyme) to measure background NADPH degradation.

    • Mix gently and pre-incubate the plate at room temperature for 10 minutes. Causality: This step allows the inhibitors to bind to the enzyme and reach equilibrium before the reaction starts, which is critical for accurate potency measurement.

  • Initiate and Measure Reaction:

    • Initiate the enzymatic reaction by adding 100 µL of the 2X substrate/cofactor mix to all wells.

    • Immediately place the plate in the microplate reader.

    • Measure the decrease in absorbance at 340 nm every minute for 30 minutes.

  • Data Analysis:

    • For each well, calculate the reaction rate (V) by determining the slope of the linear portion of the absorbance vs. time curve.

    • Calculate the percent inhibition for each inhibitor concentration using the formula: % Inhibition = 100 * (1 - (V_inhibitor / V_DMSO)).

    • Plot the percent inhibition against the logarithm of the inhibitor concentration.

    • Determine the IC50 value by fitting the data to a four-parameter logistic (4PL) non-linear regression model.

Discussion and Future Directions

The established inhibitors, Ro 61-8048 and UPF 648, serve as powerful benchmarks for KMO-targeted drug discovery, demonstrating high potency.[13][15] Our hypothetical data for AMFP Acid positions it as a viable starting point for a new chemical series of inhibitors. The furan ring is a common motif in medicinal chemistry and could be synthetically elaborated to improve potency and drug-like properties.

Key Experimental Considerations:

  • Blood-Brain Barrier (BBB) Penetration: A major hurdle for KMO inhibitors intended for CNS disorders is their ability to cross the BBB.[1] While peripheral KMO inhibition is also beneficial, central nervous system activity is highly desirable. Future experiments should include in vitro BBB models (e.g., PAMPA) and subsequent in vivo pharmacokinetic studies in animal models.

  • Selectivity: It is crucial to assess the selectivity of new inhibitors against other flavin-dependent enzymes and, importantly, against KATs, the enzymes in the desired neuroprotective branch.[13]

  • Cell-Based Assays: Following biochemical validation, efficacy should be confirmed in cell-based assays using microglia or macrophage cell lines, which endogenously express KMO.[17][18] These assays measure the inhibitor's ability to reduce 3-HK production and increase KYNA secretion in a more physiologically relevant environment.

Conclusion

The inhibition of Kynurenine 3-Monooxygenase is a validated and compelling strategy for rebalancing the kynurenine pathway in favor of neuroprotection. While established inhibitors like Ro 61-8048 and UPF 648 set a high bar for potency, the exploration of novel chemical scaffolds, such as the one represented by 3-Amino-3-(5-methyl-2-furyl)propanoic acid, is essential for the development of next-generation therapeutics with improved pharmacological profiles. The methodologies outlined in this guide provide a clear framework for the rigorous evaluation and comparison of such novel compounds.

References

  • Title: Advantages of brain penetrating inhibitors of kynurenine-3-monooxygenase for treatment of neurodegenerative diseases - PMC Source: PubMed Central URL: [Link]

  • Title: The Kynurenine Pathway and Kynurenine 3-Monooxygenase Inhibitors Source: MDPI URL: [Link]

  • Title: KMO Inhibition Improves Seizures and Depressive-like Behaviors Without Aggravating Cognitive Impairment in Epileptic Mice Source: MDPI URL: [Link]

  • Title: Schematic diagram of the kynurenine pathway. Source: ResearchGate URL: [Link]

  • Title: Small Molecule Inhibitors of Kynurenine 3-Monooxygenase Source: Gladstone Institutes URL: [Link]

  • Title: The Tryptophan and Kynurenine Pathway Involved in the Development of Immune-Related Diseases - PMC Source: PubMed Central URL: [Link]

  • Title: The Kynurenine pathway. A schematic of the kynurenine pathway of tryptophan metabolism... Source: ResearchGate URL: [Link]

  • Title: What are KMO inhibitors and how do they work? Source: Patsnap Synapse URL: [Link]

  • Title: Structural basis of kynurenine 3-monooxygenase inhibition - PMC Source: NIH URL: [Link]

  • Title: A schematic diagram of the kynurenine pathway. Source: ResearchGate URL: [Link]

  • Title: Kynurenine Pathway Metabolites in Humans: Disease and Healthy States - PMC Source: PubMed Central URL: [Link]

  • Title: The KMO inhibitor Ro 61-8048 dose-dependently reduces nicotine... Source: ResearchGate URL: [Link]

  • Title: KMO Inhibitor Screening Assay Kit Source: BPS Bioscience URL: [Link]

  • Title: Major Developments in the Design of Inhibitors along the Kynurenine Pathway - PMC Source: PubMed Central URL: [Link]

  • Title: Modulation of Enzyme Activity in the Kynurenine Pathway by Kynurenine Monooxygenase Inhibition Source: Frontiers URL: [Link]

  • Title: The Kynurenine Pathway and Kynurenine 3-Monooxygenase Inhibitors Source: PubMed Central URL: [Link]

  • Title: (PDF) Identification of potent inhibitors of kynurenine-3-monooxygenase from natural products: In silico and in vitro approaches Source: ResearchGate URL: [Link]

  • Title: Synthesis of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Promising Scaffolds for the Development of Antimicrobial Candidates Targeting Multidrug-Resistant Bacterial and Fungal Pathogens Source: MDPI URL: [Link]

  • Title: KMO Activity ELISA Pack I Easy 3-HK/KYN ratio in Plasma Source: Immusmol URL: [Link]

  • Title: Development of a cell-based assay to measure kynurenine monooxygenase... Source: ResearchGate URL: [Link]

  • Title: Derivatives of (R)-3-(5-furanyl)carboxamido-2-aminopropanoic acid as potent NMDA receptor glycine site agonists with GluN2 subunit-specific activity Source: PubMed Central URL: [Link]

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Validation

A Researcher's Guide to Confirming the Stereochemistry of 3-Amino-3-(5-methyl-2-furyl)propanoic Acid: A Comparative Analysis of Modern Techniques

For researchers, scientists, and drug development professionals, the unambiguous determination of a molecule's absolute stereochemistry is a cornerstone of chemical research and development. The spatial arrangement of at...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the unambiguous determination of a molecule's absolute stereochemistry is a cornerstone of chemical research and development. The spatial arrangement of atoms in a chiral molecule dictates its interaction with other chiral entities, profoundly influencing its biological activity, pharmacological properties, and toxicological profile. This guide provides an in-depth, objective comparison of the primary analytical techniques for confirming the stereochemistry of 3-Amino-3-(5-methyl-2-furyl)propanoic acid, a novel β-amino acid with potential pharmaceutical applications. We will delve into the causality behind experimental choices, provide self-validating protocols, and present supporting data to empower you in selecting the most suitable method for your research needs.

The Challenge: Unveiling the 3D Structure of a Novel β-Amino Acid

3-Amino-3-(5-methyl-2-furyl)propanoic acid presents a unique stereochemical challenge. Its structure, featuring a stereocenter at the C3 position bearing both an amino group and a furan moiety, necessitates a robust and reliable method for the assignment of its (R) or (S) configuration. The choice of analytical technique is not merely a matter of preference but a critical decision based on sample availability, physical state, and the desired level of structural detail. This guide will compare three powerful, orthogonal techniques: Vibrational Circular Dichroism (VCD) Spectroscopy, Mosher's Method (NMR-based), and Single-Crystal X-ray Crystallography.

At a Glance: A Comparative Overview of Stereochemical Confirmation Methods

ParameterVibrational Circular Dichroism (VCD)Mosher's Method (NMR)Single-Crystal X-ray Crystallography
Principle Differential absorption of left and right circularly polarized infrared light by a chiral molecule in solution.[1][2]Formation of diastereomeric amides with a chiral derivatizing agent (Mosher's acid chloride) and analysis of their ¹H NMR spectra.[3][4][5]Anomalous dispersion of X-rays by atoms in a single crystal.[6][7]
Sample Requirement 2-15 mg of sample (recoverable), can be a neat liquid, oil, or in solution.[8]~5 mg of sample per diastereomer.High-quality single crystal (typically 0.1 - 0.5 mm).[8] Can be challenging for oils or amorphous solids.[6]
Analysis Time Rapid data acquisition (minutes to hours), with computational analysis taking several hours to days.Several hours for derivatization and NMR data acquisition.Days to weeks, depending on crystal growth and data collection/refinement.
Key Advantage Applicable to a wide range of samples in their native solution state; provides conformational information.[9]Does not require specialized equipment beyond a standard NMR spectrometer.Provides the unambiguous absolute configuration and a complete 3D structure of the molecule in the solid state.[6]
Primary Limitation Relies on accurate quantum mechanical calculations for interpretation.[10][11]Derivatization may be challenging, and spectral interpretation can be complex for molecules with multiple chiral centers.Requires a suitable single crystal, which can be difficult to obtain.[6]

I. Vibrational Circular Dichroism (VCD) Spectroscopy: A Solution-Phase Approach

VCD spectroscopy has emerged as a powerful alternative to X-ray crystallography for determining the absolute configuration of chiral molecules in solution.[10] This technique measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule, providing a unique spectral fingerprint of its stereochemistry.[1][2]

The "Why": Causality in VCD Analysis

The power of VCD lies in its sensitivity to the three-dimensional arrangement of atoms. The experimental VCD spectrum of an unknown enantiomer is compared to the computationally predicted spectrum for a known configuration (e.g., the (S)-enantiomer). A match in the sign and relative intensity of the VCD bands confirms the absolute configuration of the sample.[10] This approach is particularly valuable when crystallization is challenging or when understanding the molecule's conformation in solution is critical.

Caption: Workflow for determining absolute configuration using VCD spectroscopy.

Experimental Protocol: VCD Analysis
  • Sample Preparation: Dissolve 5-10 mg of 3-Amino-3-(5-methyl-2-furyl)propanoic acid in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) to a concentration of approximately 0.1 M. The solvent should be transparent in the IR region of interest.

  • Data Acquisition:

    • Acquire the VCD and IR spectra of the sample solution using a VCD spectrometer.

    • Collect data over a suitable spectral range (e.g., 2000-1000 cm⁻¹).

    • Acquire a background spectrum of the pure solvent under identical conditions.

  • Data Processing: Subtract the solvent spectrum from the sample spectrum to obtain the final VCD and IR spectra of the analyte.

  • Computational Modeling:

    • Perform a conformational search for the (S)-enantiomer of 3-Amino-3-(5-methyl-2-furyl)propanoic acid using a suitable computational chemistry software package.

    • Optimize the geometry and calculate the vibrational frequencies and VCD intensities for the lowest energy conformers using Density Functional Theory (DFT) at a suitable level of theory (e.g., B3LYP/6-31G(d)).

    • Boltzmann-average the calculated spectra of the individual conformers to obtain the final predicted VCD spectrum.

  • Spectral Comparison and Assignment:

    • Visually compare the experimental VCD spectrum with the calculated spectrum of the (S)-enantiomer.

    • If the signs and relative intensities of the major VCD bands match, the absolute configuration of the sample is (S).

    • If the experimental spectrum is the mirror image of the calculated spectrum, the absolute configuration is (R).

II. Mosher's Method: Diastereomeric Derivatization for NMR Analysis

Mosher's method is a classic and reliable NMR-based technique for determining the absolute configuration of chiral alcohols and amines.[3] It involves the derivatization of the chiral substrate with both enantiomers of a chiral reagent, α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), also known as Mosher's acid.[4][5]

The "Why": Causality in Mosher's Method

The reaction of the amino group of 3-Amino-3-(5-methyl-2-furyl)propanoic acid with (R)- and (S)-MTPA chloride forms a pair of diastereomeric amides. These diastereomers are distinct chemical compounds with different physical properties, including their ¹H NMR spectra.[4][12] The anisotropic effect of the phenyl ring in the MTPA moiety causes different chemical shifts for the protons near the stereocenter in the two diastereomers. By analyzing the differences in these chemical shifts (Δδ = δS - δR), the absolute configuration of the original amine can be deduced.

Sources

Comparative

Independent Verification of the Synthesis of 3-Amino-3-(5-methyl-2-furyl)propanoic Acid: A Comparative Guide to Synthetic Methodologies

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of established synthetic strategies for the preparation of β-amino acids, applied to the specific target molecule...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of established synthetic strategies for the preparation of β-amino acids, applied to the specific target molecule, 3-Amino-3-(5-methyl-2-furyl)propanoic acid. As a crucial building block in medicinal chemistry, the efficient and verifiable synthesis of this and related compounds is of significant interest. This document outlines two robust and independent methods for its synthesis, offering a comprehensive comparison of their respective advantages and procedural details.

Introduction to 3-Amino-3-(5-methyl-2-furyl)propanoic Acid

3-Amino-3-(5-methyl-2-furyl)propanoic acid is a β-amino acid containing a 5-methylfuran moiety. β-amino acids are integral components in the development of peptidomimetics, pharmaceuticals, and natural products.[1] Their incorporation into peptide chains can induce specific secondary structures and confer resistance to enzymatic degradation. The furan ring, a versatile heterocyclic scaffold, is a common feature in many biologically active compounds. The combination of these two pharmacophores in the target molecule makes it a valuable synthon for drug discovery programs.

This guide will explore two distinct and well-established synthetic approaches for the preparation of 3-Amino-3-(5-methyl-2-furyl)propanoic acid:

  • Method 1: The Rodionov-Type Reaction. A one-pot condensation reaction that is a variation of the Mannich reaction.

  • Method 2: Conjugate Addition to an α,β-Unsaturated Ester. A Michael-type addition of an amine to an acrylate precursor, followed by hydrolysis.

A thorough, side-by-side comparison will be provided, including detailed experimental protocols, expected outcomes, and the underlying chemical principles.

Method 1: The Rodionov-Type Reaction

The Rodionov reaction is a classic and straightforward method for the synthesis of β-amino acids. It involves the condensation of an aldehyde, malonic acid, and a source of ammonia, typically an alcoholic solution or ammonium acetate. This one-pot reaction is advantageous due to its operational simplicity and the ready availability of the starting materials.

Causality of Experimental Choices

The choice of 5-methylfurfural as the aldehyde component directly introduces the desired 5-methyl-2-furyl group at the β-position of the resulting amino acid. Malonic acid serves as the two-carbon source for the propanoic acid backbone. Ethanolic ammonia provides both the amine functionality and the basic conditions required to facilitate the initial Knoevenagel condensation between the aldehyde and malonic acid. The subsequent conjugate addition of ammonia and decarboxylation occur in situ.

Experimental Protocol

Step 1: Reaction Setup

  • To a solution of 5-methylfurfural (1.10 g, 10 mmol) in absolute ethanol (20 mL) in a round-bottom flask equipped with a reflux condenser, add malonic acid (1.04 g, 10 mmol).

  • To this mixture, add a 2 M solution of ammonia in ethanol (15 mL, 30 mmol).

Step 2: Reaction Execution

  • Heat the reaction mixture to reflux for 4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • After completion, allow the reaction mixture to cool to room temperature.

Step 3: Isolation and Purification

  • The product will precipitate from the reaction mixture upon cooling.

  • Collect the crude product by vacuum filtration and wash with cold ethanol.

  • Recrystallize the crude product from a mixture of water and ethanol to yield pure 3-Amino-3-(5-methyl-2-furyl)propanoic acid.

Workflow Diagram

Rodionov_Reaction start 5-Methylfurfural + Malonic Acid + Ethanolic Ammonia reflux Reflux in Ethanol (4h) start->reflux cool Cool to Room Temperature reflux->cool filter Vacuum Filtration cool->filter recrystallize Recrystallize from Water/Ethanol filter->recrystallize product Pure 3-Amino-3-(5-methyl-2-furyl)propanoic acid recrystallize->product

Caption: Workflow for the Rodionov-Type Synthesis.

Method 2: Conjugate Addition to an α,β-Unsaturated Ester

This two-step method first involves the synthesis of an α,β-unsaturated ester, ethyl 3-(5-methyl-2-furyl)acrylate, via a Horner-Wadsworth-Emmons reaction. This is followed by a 1,4-conjugate (Michael) addition of a protected amine equivalent, such as benzylamine, to the acrylate. A final deprotection and hydrolysis step yields the target β-amino acid.

Causality of Experimental Choices

The Horner-Wadsworth-Emmons reaction is a reliable method for the stereoselective synthesis of E-alkenes, providing the necessary acrylate precursor. The use of a protected amine, like benzylamine, in the conjugate addition step prevents side reactions and allows for controlled introduction of the amino group. The benzyl group can be readily removed by catalytic hydrogenation. Subsequent hydrolysis of the ester furnishes the desired carboxylic acid. This method offers greater control over the reaction intermediates compared to the one-pot Rodionov reaction.

Experimental Protocol

Step 1: Synthesis of Ethyl 3-(5-methyl-2-furyl)acrylate

  • In a flame-dried round-bottom flask under an inert atmosphere, suspend sodium hydride (0.24 g, 10 mmol, 60% dispersion in mineral oil) in dry tetrahydrofuran (THF, 20 mL).

  • Cool the suspension to 0 °C and add triethyl phosphonoacetate (2.24 g, 10 mmol) dropwise.

  • Stir the mixture at 0 °C for 30 minutes, then add a solution of 5-methylfurfural (1.10 g, 10 mmol) in dry THF (5 mL).

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench the reaction with saturated aqueous ammonium chloride solution and extract with ethyl acetate.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Step 2: Conjugate Addition of Benzylamine

  • To a solution of ethyl 3-(5-methyl-2-furyl)acrylate (1.80 g, 10 mmol) in methanol (20 mL), add benzylamine (1.07 g, 10 mmol).

  • Stir the reaction mixture at room temperature for 24 hours.

  • Remove the solvent under reduced pressure to obtain the crude N-benzyl protected β-amino ester.

Step 3: Deprotection and Hydrolysis

  • Dissolve the crude product from the previous step in a mixture of methanol (20 mL) and 2 M aqueous sodium hydroxide (15 mL).

  • Stir the mixture at room temperature for 6 hours to effect ester hydrolysis.

  • Neutralize the reaction mixture with 1 M hydrochloric acid to pH 7.

  • Transfer the mixture to a hydrogenation vessel and add 10% Palladium on carbon (10 mol%).

  • Hydrogenate the mixture at 50 psi for 24 hours to remove the benzyl protecting group.

  • Filter the reaction mixture through a pad of Celite and concentrate the filtrate under reduced pressure to yield the crude product.

  • Purify by recrystallization from water/ethanol.

Workflow Diagram

Conjugate_Addition cluster_0 Step 1: Acrylate Synthesis cluster_1 Step 2: Conjugate Addition cluster_2 Step 3: Deprotection & Hydrolysis hwe_start 5-Methylfurfural + Triethyl phosphonoacetate + NaH hwe_reaction Horner-Wadsworth-Emmons Reaction hwe_start->hwe_reaction acrylate Ethyl 3-(5-methyl-2-furyl)acrylate hwe_reaction->acrylate michael_start Acrylate + Benzylamine acrylate->michael_start michael_reaction Michael Addition michael_start->michael_reaction protected_ester Protected Amino Ester michael_reaction->protected_ester hydrolysis Ester Hydrolysis (NaOH) protected_ester->hydrolysis hydrogenation Hydrogenolysis (H2, Pd/C) hydrolysis->hydrogenation final_product Pure 3-Amino-3-(5-methyl-2-furyl)propanoic acid hydrogenation->final_product

Caption: Workflow for the Conjugate Addition Method.

Comparative Analysis

FeatureMethod 1: Rodionov-Type ReactionMethod 2: Conjugate Addition
Number of Steps 1 (One-pot)3
Atom Economy HighModerate
Reagent Cost LowModerate (due to phosphonate reagent and catalyst)
Scalability Readily scalableScalable with careful control of each step
Control over Intermediates LowHigh
Potential for Asymmetry Difficult to make asymmetric directlyAmenable to asymmetric catalysis or use of chiral auxiliaries
Overall Yield Moderate to GoodGood to High
Purification Simple (often crystallization)Requires chromatography for intermediates

Expected Experimental Data

CompoundMethodExpected YieldMelting Point (°C)¹H NMR (δ, ppm)¹³C NMR (δ, ppm)
3-Amino-3-(5-methyl-2-furyl)propanoic acid160-75%~200 (dec.)6.1-6.3 (m, 2H, furan), 4.2-4.4 (t, 1H, CH-N), 2.6-2.8 (d, 2H, CH₂), 2.2-2.3 (s, 3H, CH₃)~175 (C=O), ~155 (furan C-O), ~150 (furan C-CH₃), ~110 (furan CH), ~106 (furan CH), ~50 (CH-N), ~40 (CH₂), ~13 (CH₃)
3-Amino-3-(5-methyl-2-furyl)propanoic acid270-85% (overall)~200 (dec.)6.1-6.3 (m, 2H, furan), 4.2-4.4 (t, 1H, CH-N), 2.6-2.8 (d, 2H, CH₂), 2.2-2.3 (s, 3H, CH₃)~175 (C=O), ~155 (furan C-O), ~150 (furan C-CH₃), ~110 (furan CH), ~106 (furan CH), ~50 (CH-N), ~40 (CH₂), ~13 (CH₃)

Note: Spectroscopic data are predicted based on analogous structures and may vary.

Conclusion

Both the Rodionov-type reaction and the conjugate addition approach represent viable and verifiable pathways for the synthesis of 3-Amino-3-(5-methyl-2-furyl)propanoic acid. The choice of method will depend on the specific requirements of the researcher.

  • The Rodionov-type reaction is ideal for its simplicity, cost-effectiveness, and high atom economy, making it suitable for large-scale production where stereochemistry is not a primary concern.

  • The conjugate addition method , while more laborious, provides greater control over the synthetic process and opens the door to asymmetric variations, which are often crucial in drug development.[2] The ability to isolate and characterize intermediates is a significant advantage for process optimization and validation.

Independent verification of the final product's identity and purity should be conducted using standard analytical techniques, including NMR spectroscopy, mass spectrometry, and elemental analysis, regardless of the synthetic route chosen.

References

  • (PDF) ChemInform Abstract: Synthesis of Carbocyclic β-Amino Acids - ResearchGate. Available at: [Link]

  • A One-Pot Synthesis of 3-Amino-3-arylpropionic Acids. | Request PDF - ResearchGate. Available at: [Link]

  • Enantioselective synthesis of β-amino acid derivatives using amidine-based and bifunctional organocatalysts. Available at: [Link]

  • 3-Amino-3-(furan-2-yl)propanoic acid - PubChem. Available at: [Link]

  • NOVEL STRATEGIES FOR THE SYNTHESIS OF β-AMINO ACIDS AND THEIR DERIVATIVES Reported by Samuel Albright February 14, 2023 INTROD - Chemistry | Illinois. Available at: [Link]

  • Asymmetric-Synthesis. Available at: [Link]

  • Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity - MDPI. Available at: [Link]

  • β-Amino Acid synthesis by C-C coupling - Organic Chemistry Portal. Available at: [Link]

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Safety & Regulatory Compliance

Safety

A Procedural Guide for the Safe Disposal of 3-Amino-3-(5-methyl-2-furyl)propanoic acid

This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of 3-Amino-3-(5-methyl-2-furyl)propanoic acid. As no specific Safety Data Sheet (SDS) is readily available for this compoun...

Author: BenchChem Technical Support Team. Date: January 2026

This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of 3-Amino-3-(5-methyl-2-furyl)propanoic acid. As no specific Safety Data Sheet (SDS) is readily available for this compound, the following procedures are synthesized from an analysis of its structural components—a furan ring and an amino acid backbone—and are grounded in established regulatory frameworks for hazardous waste management. This guide is intended for researchers, scientists, and drug development professionals. Crucially, you must always consult your institution's Environmental Health and Safety (EHS) department for specific guidance, as local and state regulations may vary. [1]

Hazard Assessment and Risk Mitigation

The principle of safe disposal begins with a thorough understanding of the potential risks. The molecular structure of 3-Amino-3-(5-methyl-2-furyl)propanoic acid combines a furan moiety, known for its potential toxicity and reactivity, with an amino-propanoic acid chain. This necessitates treating the compound as potentially hazardous until proven otherwise.

Anticipated Hazard Profile

The risk profile is inferred from data on structurally related compounds. Furan and its derivatives are often associated with significant health and safety risks, including carcinogenicity and the potential to form explosive peroxides over time.[2][3] Amino and carboxylic acid groups can impart corrosive properties.

Structural MoietyAssociated HazardsPrimary Safety Concern & Rationale
5-Methyl-2-Furyl Group • Potential Carcinogen[2]• Toxic if Swallowed or Inhaled[3]• Potential Peroxide Former[2]• Flammable[4]Long-term Health Effects & Reactivity: The furan ring is the primary source of concern. Its toxicological profile in related molecules requires that all handling and disposal operations minimize exposure and prevent uncontrolled reactions.
Aminopropanoic Acid Group • Skin and Eye Irritation[5]• Potential Respiratory Irritation[5]Direct Contact Hazard: The amino acid portion may cause irritation upon direct contact. While generally less hazardous than the furan ring, it necessitates the use of appropriate personal protective equipment (PPE).
Mandatory Personal Protective Equipment (PPE)

Given the potential for skin and eye irritation, toxicity, and unknown long-term effects, a stringent PPE protocol is required for all handling and disposal activities.[6]

  • Eye and Face Protection: Wear NIOSH-approved chemical safety goggles and a face shield.[2] This combination protects against splashes of solutions and contact with solid particulates.

  • Skin Protection: A flame-resistant lab coat, fully buttoned, is mandatory.[2] Full-length pants and closed-toe shoes must be worn to cover all skin.

  • Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for integrity before each use and dispose of them as contaminated waste after handling the compound.[7]

  • Respiratory Protection: All handling of the solid compound or its solutions should be performed within a certified chemical fume hood to prevent inhalation of vapors or aerosols.[8]

Waste Collection and Segregation Protocol

Proper segregation is the cornerstone of safe chemical disposal. Never mix this waste stream with other chemicals unless explicitly permitted by your institution's EHS guidelines, as this could lead to hazardous reactions.[1][7]

Step 1: Designate a Waste Container

  • Select a sturdy, leak-proof container with a tightly sealing cap that is chemically compatible with the waste. A high-density polyethylene (HDPE) container is a suitable choice.[7] For small quantities, the original product container can be used.[7]

Step 2: Label the Container Correctly

  • The moment the first drop of waste is added, the container must be labeled.[9] The label must, at a minimum, include:

    • The words "Hazardous Waste ".[10]

    • The full chemical name: "3-Amino-3-(5-methyl-2-furyl)propanoic acid ".

    • A clear indication of the primary hazards (e.g., "Toxic," "Irritant").[10]

    • The approximate percentage of each constituent if it is a solution.[7]

Step 3: Collect the Waste

  • Solid Waste: Collect waste 3-Amino-3-(5-methyl-2-furyl)propanoic acid, along with any contaminated items like weigh boats, gloves, or absorbent pads, and place them in the designated container.[1]

  • Aqueous/Solvent Solutions: Pour solutions directly into the designated waste container. Do not overfill; leave at least 10% of the container volume as headspace.

  • Contaminated Labware: Non-disposable labware should be decontaminated. Rinse the labware with a suitable solvent (e.g., ethanol or acetone), and collect this rinsate as hazardous waste in your container.[7]

Step 4: Prohibit Improper Disposal

  • DO NOT dispose of this compound down the drain. [1][4] Furan derivatives can be toxic to aquatic life, and their environmental fate is often unknown. Sewer disposal is a violation of environmental regulations.[4]

  • DO NOT dispose of this compound in the regular trash. [1] As a potentially toxic chemical, it must be managed as hazardous waste from generation to final disposal.

On-Site Storage and Regulatory Compliance

All hazardous waste is regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[10][11]

3.1. Satellite Accumulation Area (SAA)

  • The designated waste container must be stored in a designated Satellite Accumulation Area (SAA), which is at or near the point of generation and under the control of the laboratory personnel.[10]

  • The container must be kept tightly closed at all times except when actively adding waste.[1]

  • The SAA should be in a secondary containment tray to prevent the spread of material in case of a leak.[7]

3.2. Generator Status and Timelines

  • Your institution is registered with the EPA as a hazardous waste generator, categorized as a Very Small, Small, or Large Quantity Generator (VSQG, SQG, or LQG), which dictates storage time limits.[10][12]

  • Waste must be regularly transferred from the SAA to your institution's central accumulation area. Ensure you are aware of your lab's pickup schedule to avoid exceeding accumulation time limits.[9]

Final Disposal Pathway

The final disposal of 3-Amino-3-(5-methyl-2-furyl)propanoic acid must be handled by trained professionals to ensure environmental protection and regulatory compliance.

  • Arranging for Disposal: The collected and properly labeled waste container must be picked up by your institution's EHS department or a licensed hazardous waste disposal contractor.[1][12]

  • Likely Disposal Method: For organic compounds like this, the most common and environmentally sound disposal method is high-temperature incineration at a licensed hazardous waste treatment, storage, and disposal facility (TSDF).[4][13] This process destroys the organic molecule, converting it to less harmful components like carbon dioxide and water.

Emergency Procedures: Spill and Exposure

5.1. Spill Response

  • Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.

  • Isolate: Prevent entry into the spill area. If possible and safe to do so, close the fume hood sash.

  • Report: Notify your supervisor and your institution's EHS department immediately. For large spills, call your campus emergency number.[9]

  • Cleanup: Only personnel who are trained and have the appropriate PPE and spill kits should perform cleanup. For a solid, carefully sweep it up to avoid generating dust. For a liquid, cover with an inert absorbent material (e.g., sand or vermiculite), collect the material in a sealed container, and dispose of it as hazardous waste.[4]

5.2. Personnel Exposure

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

  • Skin Contact: Remove all contaminated clothing and rinse the affected skin area thoroughly with soap and water for at least 15 minutes. Seek medical attention.[5]

  • Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[2]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5]

Visual Workflow: Disposal Decision Process

start Waste Generated (Solid, Liquid, or Contaminated Material) container Place in Designated, Chemically Compatible Hazardous Waste Container start->container spill Spill or Exposure Occurs start->spill label Label Container: 'Hazardous Waste' + Full Chemical Name + Hazard Information container->label store Store in Secondary Containment in a Satellite Accumulation Area (SAA) label->store contact_ehs Arrange for Pickup by Institutional EHS or Licensed Contractor store->contact_ehs dispose Final Disposal via High-Temperature Incineration at a Licensed Facility contact_ehs->dispose emergency Follow Emergency Procedures: 1. Evacuate & Alert 2. Administer First Aid 3. Report to EHS spill->emergency

Caption: Decision Workflow for Disposal of 3-Amino-3-(5-methyl-2-furyl)propanoic acid.

References

  • Benchchem. Navigating the Disposal of 4-(Furan-3-yl)butan-2-one: A Procedural Guide.
  • Medical Laboratory Observer. Laboratory Waste Management: The New Regulations.
  • U.S. Environmental Protection Agency (EPA). Regulations for Hazardous Waste Generated at Academic Laboratories.
  • Western Carolina University. Standard Operating Procedure for the use of Furan.
  • ChemicalBook. Furan - Safety Data Sheet.
  • American Chemical Society. Regulation of Laboratory Waste.
  • U.S. Environmental Protection Agency (EPA). Laboratory Environmental Sample Disposal Information Document.
  • Benchchem. Proper Disposal of 2,5-Bis(5-hydroxymethyl-2-thienyl)furan: A Guide for Laboratory Professionals.
  • Chemistry World. EPA tweaks hazardous waste rules for academic labs.
  • ResearchGate. What is the proper disposal of dansyl-substituted amino acids?.
  • Angene Chemical. Safety Data Sheet.
  • Sigma-Aldrich. SAFETY DATA SHEET.
  • University of Wisconsin–Madison. Chapter 7 Chemical Disposal Procedures.
  • Benchchem. Proper Disposal of 2,5-Dimethylene-furan: A Guide for Laboratory Professionals.
  • UCLA Environment, Health & Safety (EH&S). Furan Safety.
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